2,5-Anhydro-1-deoxy-1-phosphonoaltritol

• CAS: 86762-89-2

Core Science & Biosynthesis

Anhydro-Sugar Phosphonates as Enzyme Inhibitors: A Technical Guide with a Case Study on 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The pursuit of novel enzyme inhibitors is a cornerstone of modern drug discovery. Among the myriad of molecular scaffolds explored, anhydro-sugar phosphonates represent a compelling class of compounds designed as stable isosteres of naturally occurring sugar phosphates. This guide delves into the rationale behind their design, their mechanism of action, and their potential as therapeutic agents. We will use 2,5-Anhydro-1-deoxy-1-phosphonoaltritol as a central case study, examining its design as a potential inhibitor of purine nucleoside phosphorylase (PNP) and the outcomes of its biological evaluation. Furthermore, we will explore the successful application of this structural motif in the potent inhibition of other key metabolic enzymes, such as fructose-1,6-bisphosphatase (FBPase), by related compounds.

The Rationale for Anhydro-Sugar Phosphonates as Enzyme Inhibitors

At the heart of cellular metabolism lies a vast array of enzyme-catalyzed reactions involving phosphorylated sugars. These sugar phosphates are often transient intermediates, susceptible to hydrolysis. The core concept behind the design of sugar phosphonate inhibitors is the principle of isosteric replacement.[1][2] By substituting a phosphate ester oxygen with a methylene group (a phosphonate), a carbon-phosphorus bond is introduced. This C-P bond is significantly more resistant to chemical and enzymatic hydrolysis than the natural P-O bond, rendering the molecule a stable analogue of the native substrate or intermediate.[1][2]

These stable analogues can act as competitive inhibitors by binding to the active site of an enzyme, mimicking the transition state of the reaction, or in some cases, binding to allosteric sites.[1][2] The anhydro-sugar scaffold provides a rigidified furanose or pyranose ring structure, which can further enhance binding affinity and specificity for the target enzyme.

Case Study: 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

Design and Synthesis as a Purine Nucleoside Phosphorylase (PNP) Inhibitor Candidate

2,5-Anhydro-1-deoxy-1-phosphono-D-altritol was designed as a stable, isosteric analogue of α-D-ribofuranose 1-phosphate.[3] The latter is a key intermediate in the phosphorolysis of purine nucleosides, a reaction catalyzed by purine nucleoside phosphorylase (PNP).[4][5] PNP is a significant therapeutic target for the treatment of T-cell malignancies and for modulating the immune response.[5][6][7] The rationale was that a stable mimic of the ribose 1-phosphate product could act as an inhibitor of the enzyme.

The synthesis of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol was achieved through a multi-step process, beginning with the condensation of tetramethyl methylenebisphosphonate with a protected D-ribose derivative.[3] This reaction yields a mixture of altritol and allitol isomers, which are then separated and deprotected to yield the final phosphonic acid products.[3]

Synthetic overview for 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol.

Biological Evaluation: An Unexpected Outcome

Despite the sound rationale for its design, 2,5-anhydro-1-deoxy-1-phosphono-D-altritol did not show inhibitory activity against purine nucleoside phosphorylase at concentrations up to 6 mM.[3] This finding underscores a critical principle in drug design: while isosteric replacement is a powerful strategy, subtle changes in geometry, charge distribution, and conformational flexibility introduced by the phosphonate group can significantly impact binding to the target enzyme's active site. Other phosphonate analogues of ribose-1-phosphate have also been synthesized and tested against PNP from S. cattleya without demonstrating an inhibitory effect.[8]

A Successful Application: Anhydro-Sugar Derivatives as Fructose-1,6-bisphosphatase (FBPase) Inhibitors

While the altritol phosphonate did not inhibit PNP, the broader class of anhydro-sugar derivatives has yielded potent inhibitors for other crucial enzymes. A prime example is the inhibition of fructose-1,6-bisphosphatase (FBPase) by phosphorylated derivatives of 2,5-anhydro-D-mannitol.

FBPase is a rate-controlling enzyme in gluconeogenesis, the metabolic pathway responsible for endogenous glucose production.[9] Excessive gluconeogenesis is a key factor in the hyperglycemia observed in type 2 diabetes, making FBPase an attractive therapeutic target.[9]

Mechanism of Action

2,5-Anhydro-D-mannitol, a fructose analogue, is phosphorylated in hepatocytes to 2,5-anhydro-D-mannitol-1-phosphate and subsequently to 2,5-anhydro-D-mannitol-1,6-bisphosphate.[10] The bisphosphate form is a potent inhibitor of FBPase.[10] This inhibition leads to a reduction in hepatic glucose output.[9] Additionally, 2,5-anhydro-D-mannitol-1-phosphate has been shown to inhibit glycogen phosphorylase, another key enzyme in glucose metabolism.[10]

Inhibition of FBPase by 2,5-Anhydro-D-mannitol-1,6-bisphosphate.

Quantitative Data on Related Anhydro-Sugar Inhibitors

The following table summarizes the inhibitory and activation constants for the phosphorylated metabolites of 2,5-anhydro-D-mannitol against various enzymes involved in glucose metabolism.

Compound	Target Enzyme	Activity	Apparent Ki / Kα	Source
2,5-Anhydro-D-mannitol 1-phosphate	Rat Liver Glycogen Phosphorylase	Inhibition	0.66 ± 0.09 mM	[10]
2,5-Anhydro-D-mannitol 1-phosphate	Rat Liver Phosphoglucomutase	Inhibition	2.8 ± 0.2 mM	[10]
2,5-Anhydro-D-mannitol 1,6-bisphosphate	Rabbit Liver Fructose 1,6-bisphosphatase	Inhibition	3.6 ± 0.3 µM	[10]
2,5-Anhydro-D-mannitol 1,6-bisphosphate	Rabbit Liver Pyruvate Kinase	Activation	9.5 ± 0.9 µM	[10]

Experimental Protocol: FBPase Inhibition Assay

This protocol outlines a representative in-vitro assay to determine the inhibitory potential of a test compound, such as a novel anhydro-sugar phosphonate, against FBPase.

Objective: To determine the IC50 value of a test compound for FBPase.

Principle: FBPase activity is measured by coupling the production of fructose-6-phosphate to the reduction of NADP+ via the enzymes phosphoglucose isomerase and glucose-6-phosphate dehydrogenase. The rate of NADPH formation is monitored spectrophotometrically at 340 nm.

Materials:

• Human recombinant FBPase

• Fructose-1,6-bisphosphate (substrate)

• Phosphoglucose isomerase (coupling enzyme)

• Glucose-6-phosphate dehydrogenase (coupling enzyme)

• NADP+

• HEPES buffer, pH 7.5

• MgCl2

• EDTA

• Bovine Serum Albumin (BSA)

• Test compound (e.g., 2,5-anhydro-D-mannitol-1,6-bisphosphate as a positive control)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Procedure:

• Prepare Reagent Mix: Prepare a master mix containing HEPES buffer, MgCl2, EDTA, BSA, NADP+, phosphoglucose isomerase, and glucose-6-phosphate dehydrogenase at their final desired concentrations.

• Prepare Compound Dilutions: Perform a serial dilution of the test compound in the assay buffer. Include a positive control (e.g., a known FBPase inhibitor) and a negative control (vehicle only).

• Assay Plate Setup:

  • Add the appropriate volume of the serially diluted test compound or controls to the wells of the 96-well plate.

  • Add the FBPase enzyme to all wells except for the "no enzyme" control wells.

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiate Reaction: Add fructose-1,6-bisphosphate to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a microplate reader pre-set to 37°C and measure the increase in absorbance at 340 nm every minute for 30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (Vo) for each well from the linear portion of the kinetic curve.

  • Normalize the rates relative to the vehicle control (100% activity).

  • Plot the percentage of inhibition versus the logarithm of the test compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Directions

The exploration of anhydro-sugar phosphonates as enzyme inhibitors provides a valuable lesson in drug discovery. While the initial hypothesis for 2,5-Anhydro-1-deoxy-1-phosphonoaltritol as a PNP inhibitor was not validated, the underlying principle of using stable isosteres of sugar phosphates has proven highly successful in other contexts, notably in the development of potent FBPase inhibitors. This highlights the importance of empirical testing and the potential for a molecular scaffold to find utility against unexpected targets.

Future research in this area could focus on:

• Expanding the diversity of anhydro-sugar scaffolds: Exploring different ring sizes and stereochemistries to target a wider range of sugar-processing enzymes.

• Computational modeling: Employing molecular docking and dynamic simulations to better predict the binding of phosphonate analogues to enzyme active sites and refine inhibitor design.

• Prodrug strategies: As phosphonates are often highly charged and have poor cell permeability, the development of prodrug approaches is crucial for their in vivo application.

References

• [Some inhibitors of purine nucleoside phosphorylase]. (2011). Ukrainskii Biokhimicheskii Zhurnal, 83(5), 37-45. Available at: [Link]

• Novel purine nucleoside phosphorylase inhibitors. (2023). Institute of Organic Chemistry and Biochemistry of the CAS. Available at: [Link]

• What are PNP inhibitors and how do they work? (2024). Patsnap Synapse. Available at: [Link]

• Purine Nucleoside Phosphorylase Inhibitors as Novel Immuno-Oncology Agent and Vaccine Adjuvant. (n.d.). ClinMed International Library. Available at: [Link]

• Design, Synthesis, Biological Evaluation, and Crystallographic Study of Novel Purine Nucleoside Phosphorylase Inhibitors. (2023). Journal of Medicinal Chemistry, 66(10), 6825–6846. Available at: [Link]

• Meyer, R. B., Jr, Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095–1098. Available at: [Link]

• Thompson, A. L., et al. (2009). Synthesis of phosphonate and phostone analogues of ribose-1-phosphates. Beilstein Journal of Organic Chemistry, 5, 39. Available at: [Link]

• Riquelme, P. T., Wernette-Hammond, M. E., Kneer, N. M., & Lardy, H. A. (1983). Inhibition of gluconeogenesis and glycogenolysis by 2,5-anhydro-D-mannitol. The Journal of Biological Chemistry, 258(2), 1002–1009. Available at: [Link]

• Targeting Enzymes with Phosphonate-Based Inhibitors: Mimics of Tetrahedral Transition States and Stable Isosteric Analogues of Phosphates. (2005). Current Enzyme Inhibition, 1(2), 131-151. Available at: [Link]

• Targeting Enzymes with Phosphonate-Based Inhibitors: Mimics of Tetrahedral Transition States and Stable Isosteric Analogues of Phosphates. (n.d.). Bentham Science Publishers. Available at: [Link]

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Discovery and Development of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol: Synthesis, Mechanistic Insights, and Implications for Purine Nucleoside Phosphorylase

Executive Summary

The pursuit of stable, enzyme-resistant analogues of natural metabolic intermediates is a cornerstone of rational drug design and mechanistic enzymology. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol (CAS: 86762-89-2) was conceptualized and synthesized as an isosteric methylenephosphonate analogue of α -D-ribofuranose 1-phosphate[1]. While the natural phosphate serves as the universal ribose donor in nucleoside phosphorylase-catalyzed biosynthetic reactions, its inherent chemical lability limits its utility as an enzymatic probe. By replacing the bridging oxygen of the phosphate ester with a methylene group, researchers successfully generated a hydrolytically stable isostere[1]. However, subsequent pharmacological evaluations revealed critical insights into the stringent stereoelectronic requirements of its target enzyme, Purine Nucleoside Phosphorylase (PNP)[1][2].

This technical guide details the biological rationale, the step-by-step synthetic methodology, and the mechanistic causality behind the compound's interaction (and ultimate rejection) by PNP.

Biological Rationale & Molecular Design

The Vulnerability of the P-O-C Linkage

In mammalian salvage pathways, α -D-ribofuranose 1-phosphate is the primary carbohydrate donor utilized by Purine Nucleoside Phosphorylase (PNP) to convert free purine bases into their corresponding nucleosides. However, the P-O-C (phosphomonoester) linkage is highly susceptible to cleavage by ubiquitous intracellular phosphatases and spontaneous chemical hydrolysis. This lability makes it exceptionally difficult to isolate, study, or utilize the natural substrate in prolonged in vitro assays or as a therapeutic scaffold.

The Methylenephosphonate Isostere Strategy

To circumvent this instability, the design of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol employed an isosteric replacement strategy. By substituting the labile glycosidic oxygen with a methylene carbon (-CH 2​ -), the resulting P-C bond (phosphonate) becomes completely resistant to enzymatic and hydrolytic cleavage[1]. The 2,5-anhydro linkage effectively locks the carbohydrate into a furanose-like ring, theoretically mimicking the three-dimensional spatial geometry of α -D-ribofuranose.

Chemical Synthesis & Diastereomeric Resolution

The synthesis of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol requires precise control over stereochemistry and protecting group manipulation. The protocol below outlines the self-validating workflow utilized to isolate the correct D-altritol isomer[1][3].

Workflow for the synthesis and isolation of 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol.

Step-by-Step Methodology

Phase 1: Precursor Protection

• Procedure: D-ribose is reacted with acetone and a catalytic acid to form the 2,3-O-isopropylidene derivative, followed by tritylation at the primary 5-OH using trityl chloride in pyridine.

• Causality: This selectively masks the 2, 3, and 5 hydroxyl groups. Crucially, it leaves the anomeric center (C1) in equilibrium with its open-chain aldehyde form, which is the requisite electrophile for the subsequent condensation step.

• Validation Checkpoint: 1 H-NMR must confirm the presence of the aromatic trityl protons (7.2–7.5 ppm) and the distinct isopropylidene methyl singlets (~1.3–1.5 ppm).

Phase 2: Carbanion Condensation & Cyclization

• Procedure: Tetramethyl methylenebisphosphonate is treated with a strong base (e.g., sodium hydride) in anhydrous THF at 0°C to generate a nucleophilic phosphonate carbanion. The protected D-ribose is added slowly[1].

• Causality: The carbanion attacks the C1 aldehyde. Subsequent intramolecular ring closure establishes the 2,5-anhydro linkage, forming the furanose ring structure.

• Validation Checkpoint: 31 P-NMR is utilized to observe the shift from the starting bisphosphonate signal to a single phosphonate ester signal, confirming successful coupling.

Phase 3: Diastereomeric Resolution

• Procedure: The crude reaction mixture is purified using silica gel column chromatography, eluting with a carefully optimized gradient of ethyl acetate and hexanes[1].

• Causality: The ring closure generates a new stereocenter at C1, yielding a diastereomeric mixture of protected D-altritol and D-allitol derivatives[1]. Chromatographic separation is absolute mandatory; only the D-altritol isomer possesses the correct stereochemical orientation to mimic α -D-ribofuranose.

• Validation Checkpoint: 2D-NOESY NMR is required to confirm the relative stereochemistry and spatial proximity of the protons in the isolated D-altritol isomer.

Phase 4: Global Deprotection

• Procedure: The isolated D-altritol intermediate undergoes acidic hydrolysis (e.g., 80% aqueous acetic acid) to cleave the trityl and isopropylidene groups. Finally, treatment with bromotrimethylsilane (TMSBr) followed by aqueous hydrolysis cleaves the methyl phosphonate esters[1].

• Causality: Acidic hydrolysis removes the steric bulk without threatening the robust P-C bond. TMSBr is the gold standard for cleaving phosphonate alkyl esters because it operates under mild conditions, preventing the degradation of the carbohydrate scaffold that would occur under harsh basic or acidic refluxes.

• Validation Checkpoint: High-Resolution Mass Spectrometry (HRMS) confirms the exact mass of the fully deprotected target compound ( C6​H13​O7​P ).

Pharmacological Evaluation: Interaction with PNP

Following its successful synthesis, 2,5-anhydro-1-deoxy-1-phosphono-D-altritol was evaluated as a potential inhibitor of Purine Nucleoside Phosphorylase (PNP)[1]. Given its structural mimicry of the natural ribose donor, it was hypothesized to act as a competitive inhibitor.

Assay Results & The 6 mM Threshold

In enzymatic assays, the compound failed to inhibit PNP at concentrations up to 6 mM [1]. This lack of affinity highlights a critical divergence between visual structural mimicry and functional enzymatic recognition.

Mechanistic Insights: Stereoelectronic Rejection

The failure of the isostere to bind PNP provides profound insights into the enzyme's active site architecture. PNP enforces extremely strict stereoelectronic requirements for its substrates[2].

• Bond Angle Distortion: The substitution of the glycosidic oxygen with a carbon alters the bond angle from ~120° (C-O-P) to ~109° (C-C-P). This subtle geometric shift misaligns the critical phosphate moiety, preventing it from engaging with the highly specific basic residues (e.g., Arginine) in the PNP active site.

• Loss of Electrostatic Interactions: The glycosidic oxygen in the natural substrate possesses lone pairs that act as hydrogen bond acceptors. The methylene group (-CH 2​ -) in the analogue lacks these lone pairs, abolishing critical dipole interactions and transition state stabilization required for tight binding[2].

Stereoelectronic rejection of the isosteric analogue by Purine Nucleoside Phosphorylase.

Quantitative Data & Structural Comparison

The following table summarizes the divergent physicochemical and biological properties between the natural substrate and the synthetic analogue.

Parameter	α -D-Ribofuranose 1-phosphate	2,5-Anhydro-1-deoxy-1-phosphono-D-altritol
Biological Role	Natural Substrate (Ribose Donor)	Synthetic Isosteric Analogue
Linkage Chemistry	Phosphomonoester (P-O-C)	Methylenephosphonate (P-C)
Enzymatic Stability	Highly Labile (Cleaved by phosphatases)	Highly Stable (Resistant to hydrolysis)
PNP Interaction	Undergoes rapid phosphorolysis	Fails to inhibit PNP (> 6 mM threshold)
Stereoelectronic Profile	Optimal C-O-P bond angle (~120°)	Altered C-C-P bond angle (~109°)

Conclusion

The development of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol represents a masterclass in the chemical synthesis of stable carbohydrate isosteres. While the successful condensation and diastereomeric resolution yielded a hydrolytically invincible molecule, its biological evaluation served as a stark reminder of the precision of enzymatic machinery. The inability of the compound to inhibit Purine Nucleoside Phosphorylase underscores that true isosterism must account for not just steric bulk, but the intricate stereoelectronic landscape—including bond angles and lone-pair electrostatics—demanded by the target enzyme.

References

• Meyer, R. B. Jr, Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095–1098. URL: [Link]

• Ealick, S. E., et al. (1988). Stereoelectronic factors in the binding of substrate analogues and inhibitors to purine nucleoside phosphorylase isolated from human erythrocytes. Journal of Medicinal Chemistry, 31(1), 330-335. URL: [Link]

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• 3. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Isosteric Phosphonate Analogues in Enzymatic Targeting: An In Vitro Technical Guide on 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

Executive Summary

The rational design of enzyme inhibitors frequently relies on the synthesis of stable analogues that mimic either the transition state or the natural substrate of a target enzyme. This whitepaper provides an in-depth technical analysis of 2,5-anhydro-1-deoxy-1-phosphonoaltritol , an isosteric methylenephosphonate analogue of alpha-D-ribofuranose 1-phosphate. Originally synthesized to probe and potentially inhibit Purine Nucleoside Phosphorylase (PNP), the compound's in vitro evaluation offers critical field-proven insights into the stereoelectronic requirements of enzymatic catalysis and the limitations of isosteric replacement in drug design.

Biochemical Rationale: The Challenge of the C-O-P Linkage

Purine nucleoside phosphorylase (PNP; EC 2.4.2.1) is a pivotal enzyme in the purine salvage pathway. It catalyzes the reversible phosphorolysis of purine ribonucleosides to generate the corresponding purine base and alpha-D-ribose 1-phosphate[1]. In the natural biological system, ribose 1-phosphate acts as a crucial ribose donor in nucleoside biosynthetic reactions[2], and its recycling is essential for nucleoside interconversion[3].

However, the natural substrate possesses a highly labile C-O-P anomeric bond. In the native enzymatic reaction, PNP strictly cleaves this C-O bond of ribose 1-phosphate[4]. Because this phosphate ester linkage is susceptible to rapid chemical and enzymatic hydrolysis, researchers sought to develop hydrolytically stable isosteres to act as competitive inhibitors.

To achieve this, designed 2,5-anhydro-1-deoxy-1-phosphonoaltritol[2]. By replacing the bridging oxygen atom with a methylene (CH₂) group, they created a C-C-P linkage. This modification renders the molecule completely resistant to hydrolytic cleavage while theoretically maintaining the spatial geometry of the natural ribose donor.

Fig 1: Catalytic pathway of Purine Nucleoside Phosphorylase and the targeted intervention.

Chemical Synthesis and Isomer Isolation

The in vitro preparation of the compound requires precise stereochemical control. The synthesis is driven by the condensation of tetramethyl methylenebisphosphonate with a protected ribose derivative (2,3-O-isopropylidene-5-O-trityl-D-ribose)[2].

Because the condensation reaction lacks absolute stereospecificity at the anomeric carbon, it yields a mixture of two isomers: the altritol and allitol derivatives. Following rigorous chromatographic separation of these isomers and subsequent deprotection, the pure 2,5-anhydro-1-deoxy-1-phosphono-D-altritol is isolated as the stable isosteric analogue[2].

Mechanistic Causality: The Stereoelectronic Failure

Despite its elegant structural mimicry, in vitro enzymatic assays revealed that 2,5-anhydro-1-deoxy-1-phosphonoaltritol failed to inhibit purine nucleoside phosphorylase at concentrations up to 6 mM[2]. As an Application Scientist, it is critical to understand the causality behind this failure, as it highlights a fundamental rule in rational drug design: steric mimicry does not guarantee electronic mimicry.

The lack of binding affinity is driven by two primary stereoelectronic factors:

• Bond Length Distortion: The C-C bond (~1.54 Å) is inherently longer than the natural C-O bond (~1.43 Å). Within the highly constrained, pre-organized active site of PNP, this slight elongation shifts the spatial presentation of the phosphonate group, preventing optimal alignment with the enzyme's phosphate-binding pocket.

• Loss of the Electronegative Center: PNP catalysis proceeds through an oxocarbenium-ion-like transition state. The natural anomeric oxygen is highly electronegative and participates in critical hydrogen-bonding networks that stabilize this transition state. The substituted methylene group is non-polar and electronically inert, rendering it incapable of stabilizing the required transition state geometry.

In Vitro Experimental Workflow: PNP Inhibition Assay

To evaluate the inhibitory potential of such analogues, a self-validating continuous spectrophotometric assay is employed. Because directly measuring the formation of the aliphatic ribose 1-phosphate is optically invisible in standard UV-Vis spectrophotometry, the assay relies on the differential extinction coefficient between the nucleoside (inosine) and the purine base (hypoxanthine) at 293 nm.

Protocol: Continuous Spectrophotometric Assay for PNP Inhibition

Note: This protocol is designed as a self-validating system. It includes a no-enzyme negative control to establish baseline drift and a known competitive inhibitor positive control (e.g., Formycin B) to validate enzyme responsiveness.

Step 1: Reagent Preparation

• Assay Buffer: Prepare 50 mM Potassium Phosphate buffer (pH 7.4). Causality: The phosphate acts as both the pH buffer and the obligate co-substrate for the phosphorolysis reaction.

• Substrate Solution: Prepare 1 mM Inosine in the assay buffer.

• Inhibitor Stocks: Prepare serial dilutions of 2,5-anhydro-1-deoxy-1-phosphonoaltritol (0 to 6 mM) in deionized water.

Step 2: Reaction Assembly

• In a UV-transparent quartz cuvette, combine 800 µL Assay Buffer, 100 µL Substrate Solution (final concentration 100 µM), and 50 µL of the Inhibitor Stock.

• Run a parallel cuvette replacing the inhibitor with a known positive control (e.g., 10 µM Formycin B).

• Blank the spectrophotometer at 293 nm.

Step 3: Initiation and Monitoring

• Initiate the reaction by adding 50 µL of purified calf spleen PNP (0.01 U/mL final concentration).

• Immediately mix by gentle inversion to prevent shear stress on the enzyme.

• Record the increase in absorbance at 293 nm continuously for 5 minutes.

Step 4: Kinetic Analysis

• Calculate the initial velocity ( V0​ ) from the linear portion of the progress curve. Plot V0​ against inhibitor concentration to determine the IC50​ . For 2,5-anhydro-1-deoxy-1-phosphonoaltritol, the V0​ remains unchanged across the 0–6 mM gradient, confirming the lack of inhibition[2].

Fig 2: Step-by-step in vitro spectrophotometric assay workflow for PNP inhibition.

Quantitative Data Presentation

The following table summarizes the comparative physicochemical and biological properties of the natural substrate versus the synthesized isosteric analogue, clearly delineating why structural stability did not translate to enzymatic affinity.

Property	alpha-D-Ribofuranose 1-Phosphate	2,5-Anhydro-1-deoxy-1-phosphonoaltritol
Linkage Type	C-O-P (Phosphate ester)	C-C-P (Methylenephosphonate)
Anomeric Bond Length	~1.43 Å	~1.54 Å
Hydrolytic Stability	Highly Labile ( t1/2​ in minutes at low pH)	Highly Stable (Resistant to hydrolysis)
Electronic Character	Electronegative oxygen stabilizes transition state	Non-polar methylene cannot stabilize transition state
PNP Affinity / Inhibition	Natural Substrate / Product	No inhibition up to 6 mM
Biological Role	Ribose donor for nucleoside synthesis	Inactive structural probe

References

• Meyer RB Jr, Stone TE, Jesthi PK. "2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate." Journal of Medicinal Chemistry (1984). URL:[Link]

• Jordan F, Patrick JA, Salamone S Jr. "Purine nucleoside phosphorylase cleaves the C--O bond of ribose 1-phosphate. Evidence from the 18O shift in 31P NMR." Journal of Biological Chemistry (1979). URL:[Link]

• Giorgelli F, Bottai C, Mascia L, Scolozzi C, Camici M, Ipata PL. "Recycling of alpha-D-ribose 1-phosphate for nucleoside interconversion." Biochimica et Biophysica Acta (1997). URL:[Link]

• M-CSA. "Purine-nucleoside phosphorylase." Mechanism and Catalytic Site Atlas, EMBL-EBI. URL:[Link]

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• 4. Purine nucleoside phosphorylase cleaves the C--O bond of ribose 1-phosphate. Evidence from the 18O shift in 31P NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

2,5-Anhydro-1-deoxy-1-phosphono-D-altritol: A Technical Review of Isosteric Phosphonate Analogues in PNP Inhibition

Executive Summary

The development of stable, non-cleavable substrate analogues is a cornerstone of rational drug design, particularly for targeting enzymes involved in nucleotide metabolism. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol was conceptualized and synthesized as an isosteric methylenephosphonate analogue of α-D-ribofuranose 1-phosphate[1]. The latter is the natural ribose donor in nucleoside biosynthetic reactions catalyzed by Purine Nucleoside Phosphorylase (PNP)[1]. By replacing the enzymatically labile oxygen-phosphorus (O-P) bond with a stable carbon-phosphorus (C-P) bond, researchers aimed to create a potent, degradation-resistant PNP inhibitor. This whitepaper dissects the chemical rationale, synthetic workflow, biological evaluation, and mechanistic insights derived from this compound, providing a comprehensive guide for drug development professionals.

Rationale: The Purine Salvage Pathway and Isosteric Design

Purine Nucleoside Phosphorylase (PNP, EC 2.4.2.1) is a critical enzyme in the purine salvage pathway. It catalyzes the reversible phosphorolysis of purine ribonucleosides (such as inosine and guanosine) to their corresponding purine bases and α-D-ribose 1-phosphate[2][3]. Because PNP deficiency in humans leads to severe T-cell immunodeficiency, the enzyme is a highly attractive target for immunosuppressive therapies and T-cell leukemia treatments[2].

The Structural Mapping Causality

Enzymatic substrates with phosphate ester bonds (O-P) are inherently susceptible to hydrolysis or phosphorolysis. To design a competitive inhibitor that binds the active site but cannot be cleaved, medicinal chemists employ isosteric replacement .

In 2,5-anhydro-1-deoxy-1-phosphono-D-altritol, the structural mimicry is exactingly designed:

• α-D-Ribofuranose 1-phosphate features a sequence of: Phosphate – Oxygen – C1(ring) – C2(ring) – C3(ring) – C4(ring) – C5.

• 2,5-Anhydro-D-altritol features a 6-carbon backbone with an oxygen bridge between C2 and C5, forming a furanose ring. Its sequence is: Phosphate – C1(methylene) – C2(ring) – C3(ring) – C4(ring) – C5(ring) – C6.

By aligning these structures, the C1 methylene group of the altritol directly replaces the labile ester oxygen of ribose-1-phosphate[1]. The C2 of the altritol mimics the C1 of the ribose, creating a chemically stable C-P bond that theoretically fits perfectly into the PNP active site.

Fig 1: PNP-mediated purine salvage pathway and the targeted inhibition logic.

Chemical Synthesis and Structural Characterization

The synthesis of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol requires precise stereochemical control to ensure the final compound accurately mimics the α-anomer of ribose 1-phosphate.

Synthetic Workflow

• Protection: D-ribose is first protected to yield 2,3-O-isopropylidene-5-O-trityl-D-ribose. Causality: Protecting the hydroxyl groups prevents unwanted side reactions and forces the subsequent condensation to occur exclusively at the C1 position.

• Condensation: The protected ribose undergoes condensation with a tetraalkyl methylenebisphosphonate (e.g., tetramethyl methylenebisphosphonate)[1].

• Isomerization & Separation: This reaction yields a mixture of two diastereomers: the D-altritol and D-allitol derivatives. These isomers must be separated via chromatography[1].

• Deprotection: The isolated D-altritol isomer is subjected to hydrolysis to remove the isopropylidene and trityl protecting groups, yielding the final 2,5-anhydro-1-deoxy-1-phosphono-D-altritol[1].

Fig 2: Step-by-step synthetic workflow for 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol.

Biological Evaluation: PNP Inhibition Assays

To validate the efficacy of the synthesized isostere, it was evaluated against purified Purine Nucleoside Phosphorylase.

Self-Validating Protocol: Spectrophotometric PNP Assay

Causality: Direct measurement of ribose-1-phosphate generation is optically difficult. Therefore, a continuous spectrophotometric assay utilizing 2-amino-6-mercapto-7-methylpurine riboside (MESG) is employed. When PNP cleaves MESG in the presence of inorganic phosphate, the absorbance maximum shifts from 330 nm to 360 nm, allowing for real-time kinetic tracking[4].

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1 mM MESG substrate in a Pi-free assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)[4]. Extensive mixing is required; do not heat.

• Enzyme Preparation: Dilute human erythrocytic PNP to a working concentration of 0.1 U/mL[4].

• Inhibitor Titration: Prepare serial dilutions of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol in assay buffer, reaching a maximum concentration of 6 mM[1].

• Reaction Assembly: In a UV-transparent 96-well microplate, combine 200 µL MESG solution, 10 µL inhibitor dilution, and assay buffer to a final volume of 290 µL.

• Initiation & Measurement: Add 10 µL of the PNP enzyme to initiate the reaction. Immediately monitor the absorbance at 360 nm continuously for 30 minutes at 22°C[4].

• Data Analysis: Calculate the initial velocity ( v0​ ) from the linear portion of the curve. Compare the v0​ of inhibitor-treated wells against the vehicle control to determine the IC50​ .

Quantitative Data Summary

Despite the elegant structural rationale, biological evaluation revealed that 2,5-anhydro-1-deoxy-1-phosphono-D-altritol did not inhibit purine nucleoside phosphorylase, even at exceptionally high concentrations of 6 mM[1].

Table 1: Comparative Kinetic and Inhibition Parameters for PNP

Compound	Role in Assay	Bond Type	PNP Affinity / Inhibition
α-D-Ribofuranose 1-phosphate	Natural Substrate	Labile O-P	High affinity (Substrate)
Inosine	Natural Substrate	N-Glycosidic	Km​ ~ 2.1 mM[5]
2,5-Anhydro-1-deoxy-1-phosphono-D-altritol	Isosteric Analogue	Stable C-P	No inhibition ( IC50​ > 6 mM) [1]

Mechanistic Insights & Stereoelectronic Requirements

The failure of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol to inhibit PNP at 6 mM provides critical insights into the stereoelectronic requirements of the enzyme's active site[1][6].

Why did a perfectly mapped structural isostere fail to bind?

• Bond Length and Angle Deviations: The C-P bond is approximately 1.81 Å, whereas the O-P bond is roughly 1.60 Å. Furthermore, the C-C-P bond angle differs significantly from the C-O-P angle. In the highly constrained active site of human erythrocytic PNP, these minute angstrom-level deviations prevent the phosphonate moiety from anchoring securely to the phosphate-binding pocket[6].

• Loss of Hydrogen Bonding: The oxygen atom in the natural O-P ester linkage possesses lone pairs that often participate in critical hydrogen bonding with active site residues. The replacement of this oxygen with a methylene (-CH2-) group strips the molecule of these hydrogen bond acceptors, drastically reducing binding affinity.

• Enzyme Specificity: Human erythrocytic PNP is notoriously rigid regarding its stereoelectronic requirements. Studies have shown that even minor modifications to the purine base (e.g., methylation at N3, N7, or N9) or the ribose ring completely ablate binding[6].

Conclusion

The case of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol serves as a vital lesson in rational drug design. While isosteric replacement of an O-P bond with a C-P bond successfully confers chemical stability, it does not guarantee biological recognition. The spatial and electronic discrepancies introduced by the methylene group were sufficient to prevent interaction with Purine Nucleoside Phosphorylase. For modern drug development professionals, this underscores the necessity of pairing isosteric design with high-resolution structural biology and computational docking to ensure that bond length, angle, and electronic profiles align with the target's active site architecture.

References

• Meyer, R. B., Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095-1098. [PubMed / NIH]. URL: [Link]

• EMBL-EBI / ChEMBL Database. Stereoelectronic factors in the binding of substrate analogues and inhibitors to purine nucleoside phosphorylase isolated from human erythrocytes. URL: [Link]

• BRENDA Enzyme Database. Information on EC 2.4.2.1 - purine-nucleoside phosphorylase (Homo sapiens). URL: [Link]

Sources

• 1. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Information on EC 2.4.2.1 - purine-nucleoside phosphorylase and Organism(s) Homo sapiens and UniProt Accession P00491 - BRENDA Enzyme Database [brenda-enzymes.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. PNP-311, Purine-nucleoside phosphorylase│Enzyme List│TOYOBO Biochemical Department│TOYOBO [toyobo-global.com]
• 6. Document: Stereoelectronic factors in the binding of substrate analogues and inhibitors to purine nucleoside phosphorylase isolated from human erythr... - ChEMBL [ebi.ac.uk]

Early-Stage Research on 2,5-Anhydro-1-deoxy-1-phosphonoaltritol: Synthesis, Evaluation, and Mechanistic Insights

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary

In the realm of rational drug design, the development of stable, isosteric analogues of natural substrates is a foundational strategy for probing enzyme active sites and developing competitive inhibitors. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol was conceptualized and synthesized as a stable methylenephosphonate analogue of α -D-ribofuranose 1-phosphate, the natural ribose donor in nucleoside biosynthetic reactions catalyzed by Purine Nucleoside Phosphorylase (PNP)[1].

As a Senior Application Scientist, I have structured this technical guide to dissect the early-stage research surrounding this compound. We will explore the chemical rationale behind its synthesis, the step-by-step laboratory protocols required for its generation and evaluation, and the critical mechanistic insights derived from its unexpected failure to inhibit PNP. By understanding the causality behind these experimental outcomes, researchers can better navigate the stereoelectronic constraints of nucleoside-processing enzymes.

Rationale: The Isosteric Phosphonate Strategy

Purine Nucleoside Phosphorylase (PNP) is a critical enzyme in the purine salvage pathway, catalyzing the reversible phosphorolysis of purine ribonucleosides to their corresponding purine bases and α -D-ribose 1-phosphate[2]. Because PNP deficiency leads to severe T-cell immunodeficiency, the enzyme is a prime target for T-cell-mediated autoimmune diseases and specific malignancies.

To study the active site of PNP or to inhibit its function, researchers require stable structural probes. The natural product, α -D-ribose 1-phosphate, possesses a highly labile P-O-C linkage that is rapidly cleaved by phosphatases and phosphorylases. To circumvent this, early research focused on replacing the bridging oxygen atom with a methylene group ( −CH2​− ), creating a P-C-C linkage. This substitution yields a methylenephosphonate , which is highly resistant to enzymatic hydrolysis while theoretically maintaining a similar spatial geometry (isosterism) to the natural phosphate[1].

2,5-Anhydro-1-deoxy-1-phosphono-D-altritol was specifically designed to be this stable isosteric analogue, intended to act as a competitive inhibitor that would bind the PNP active site but resist catalytic turnover.

Chemical Synthesis Workflow

The synthesis of 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol requires precise control over stereochemistry and protecting group chemistry. The methodology relies on a base-catalyzed condensation followed by rigorous isomeric resolution.

Step-by-Step Synthesis Protocol

• Preparation of Reagents: Ensure all glassware is flame-dried and reactions are performed under an inert argon atmosphere to prevent moisture-induced degradation of the bisphosphonate.

• Condensation Reaction: React tetramethyl methylenebisphosphonate with 2,3-O-isopropylidene-5-O-trityl-D-ribose in the presence of a strong base (e.g., sodium hydride) in anhydrous tetrahydrofuran (THF)[1].

  • Causality: The base deprotonates the methylenebisphosphonate, generating a nucleophilic carbanion that attacks the aldehyde/hemiacetal carbon of the protected ribose, forging the critical P-C bond.

• Isomeric Separation: The condensation yields a diastereomeric mixture of 2,5-anhydro-1-deoxy-1-(diethoxyphosphinyl)-2,3-O-isopropylidene-5-O-trityl-D-altritol and its -allitol epimer.

  • Protocol: Purify the crude mixture using silica gel column chromatography (eluting with a hexane/ethyl acetate gradient). Monitor fractions via TLC. The D-altritol and D-allitol isomers must be completely resolved at this stage because their deprotected forms are highly polar and difficult to separate.

• Deprotection (Acid Hydrolysis): Subject the isolated D-altritol intermediate to mild acid hydrolysis (e.g., using dilute trifluoroacetic acid or aqueous HCl in methanol) to remove the isopropylidene and trityl protecting groups[1].

• Phosphonate Cleavage: Cleave the ethyl esters on the phosphonate using bromotrimethylsilane (TMSBr) followed by aqueous workup to yield the free phosphonic acid.

• Lyophilization: Freeze-dry the final aqueous solution to obtain 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol as a stable powder.

Figure 1: Step-by-step synthetic workflow for 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol.

Biological Evaluation: In Vitro PNP Assay

To validate the compound's efficacy as an inhibitor, it must be tested in a self-validating, continuous spectrophotometric assay. The standard method couples the PNP-mediated cleavage of inosine to the oxidation of hypoxanthine by xanthine oxidase (XO), producing uric acid which absorbs strongly at 293 nm[2].

Self-Validating Assay Protocol

• Buffer Preparation: Prepare PNP Assay Buffer (50 mM potassium phosphate, pH 7.4)[2]. The presence of inorganic phosphate is strictly required to drive the phosphorolysis reaction.

• Reagent Mix: For a 1 mL reaction volume, combine:

  • 0.25 mM Inosine (Substrate)

  • 0.1 U Xanthine Oxidase (Coupling Enzyme)

  • PNP Assay Buffer (to volume)

• Inhibitor Spiking: Add 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol at varying concentrations (ranging from 10 μ M up to 6 mM) to the test cuvettes.

• Assay Controls (Critical for Validation):

  • Positive Control: Reagent mix + purified human PNP (no inhibitor). Ensures the enzyme and coupling system are active.

  • Background Control: Reagent mix + inhibitor (no PNP). Ensures the inhibitor does not spontaneously generate a signal or interfere with the XO coupling enzyme.

• Initiation & Measurement: Add purified human PNP (e.g., 1.7 μ g/mL) to initiate the reaction. Immediately monitor the change in absorbance at 293 nm ( Δ OD/min) at 37°C for 10 minutes[2].

• Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the curve. Determine the IC50​ by plotting residual activity versus inhibitor concentration.

Results: Surprisingly, 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol failed to inhibit purine nucleoside phosphorylase even at exceptionally high concentrations of 6 mM[1].

Causality and Mechanistic Insights

Why did a rationally designed, isosteric analogue fail so completely? As application scientists, we must look beyond the 2D chemical structure and analyze the 3D stereoelectronic environment of the enzyme's active site[3].

• Stereoelectronic Mismatch: While a methylene group (- CH2​ -) is sterically similar to an oxygen atom (-O-), it is electronically vastly different. Oxygen possesses lone pairs that can act as hydrogen bond acceptors. If the PNP active site relies on a hydrogen bond to the bridging oxygen of α -D-ribose 1-phosphate to orient the substrate for catalysis, the methylene analogue will fail to dock correctly.

• Conformational Rigidity: The C-O-P bond angle and rotational barrier differ significantly from the C-C-P bond. The methylene substitution alters the preferred conformation of the phosphonate moiety relative to the sugar ring. The active site of human erythrocytic PNP has strict stereoelectronic requirements[3]; it cannot accommodate the altered trajectory of the phosphonate group.

• The "Leaving Group" Fallacy: Early drug design often assumed that replacing a labile linkage with a stable one would automatically yield an inhibitor. This result proved that the bridging oxygen is not merely a leaving group during phosphorolysis; it is an active participant in transition-state stabilization and ground-state binding.

Figure 2: Logical relationship comparing natural substrate binding versus the isosteric analogue.

Data Presentation

The following table summarizes the comparative quantitative and qualitative data between the natural substrate and the synthesized analogue, highlighting the stark contrast in biological activity despite structural similarities.

Property	α -D-ribose 1-phosphate (Natural Substrate)	2,5-Anhydro-1-deoxy-1-phosphono-D-altritol
Linkage Type	P-O-C (Phosphate ester)	P-CH 2​ -C (Methylenephosphonate)
Enzymatic Stability	Highly Labile (Rapidly cleaved)	Highly Stable (Resistant to hydrolysis)
Hydrogen Bond Acceptor at Linkage	Yes (Oxygen lone pairs)	No (Methylene group)
PNP Affinity / Inhibition	High Affinity ( Km​ in μ M range)	No Inhibition (Tested up to 6 mM)[1]
Primary Function	Ribose donor for nucleoside synthesis	Experimental structural probe

Conclusion & Future Directions

The early-stage research on 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol serves as a vital case study in rational drug design. While the chemical synthesis successfully achieved a stable isosteric analogue[1], the biological evaluation demonstrated that steric mimicry alone is insufficient for enzyme inhibition. The failure of this compound to inhibit PNP at 6 mM underscores the profound importance of stereoelectronic factors—specifically the role of the bridging oxygen in active-site recognition and transition-state geometry[3].

Modern drug development professionals now leverage these early lessons by utilizing advanced computational docking and X-ray crystallography to ensure that proposed stable analogues maintain the precise electrostatic and hydrogen-bonding networks required by the target enzyme.

References

• Meyer RB Jr, Stone TE, Jesthi PK. "2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate." Journal of Medicinal Chemistry, 1984. URL:[Link]

• Wu A, et al. "Stereoelectronic factors in the binding of substrate analogues and inhibitors to purine nucleoside phosphorylase isolated from human erythrocytes." Journal of Medicinal Chemistry, 1988. URL:[Link]

Sources

• 1. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Document: Stereoelectronic factors in the binding of substrate analogues and inhibitors to purine nucleoside phosphorylase isolated from human erythr... - ChEMBL [ebi.ac.uk]

Protocols & Analytical Methods

protocol for using 2,5-Anhydro-1-deoxy-1-phosphonoaltritol in assays

Advanced Application Note: Utilizing 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol as a Stable Isosteric Probe in Purine Nucleoside Phosphorylase (PNP) Assays

The Challenge of Capturing Transient Enzyme States

In the rational design of inhibitors for salvage pathway enzymes like Purine Nucleoside Phosphorylase (PNP)—a major target for T-cell leukemia and autoimmune therapies—researchers must map the exact stereoelectronic constraints of the enzyme's active site[1]. However, the natural reaction product and ribose donor, α -D-ribofuranose 1-phosphate, is highly labile. Its rapid hydrolysis and catalytic turnover prevent the capture of stable, static enzyme-ligand complexes required for high-resolution X-ray crystallography and baseline thermodynamic profiling.

To bypass this limitation, researchers utilize 2,5-anhydro-1-deoxy-1-phosphono-D-altritol (CAS: 86762-89-2). This compound is a stable, isosteric methylenephosphonate analogue of α -D-ribose 1-phosphate. By replacing the labile oxygen-phosphorus (O-P) ester linkage with a highly stable carbon-phosphorus (C-P) bond, and utilizing a 2,5-anhydroaltritol ring to mimic the ribofuranose conformation, the molecule resists enzymatic cleavage[2].

Interestingly, while it is a perfect structural mimic, it does not strongly inhibit PNP (showing no significant inhibition at concentrations up to 6 mM)[2]. This lack of potent inhibition is exactly what makes it a valuable "silent" structural probe: it occupies the active site without inducing the extreme conformational closures typically triggered by high-affinity transition-state analogs, allowing scientists to study the native architecture of the ribose-binding pocket.

Mechanistic Rationale & Probe Properties

The utility of 2,5-anhydro-1-deoxy-1-phosphonoaltritol relies on the strict stereoelectronic requirements of the PNP active site. The enzyme requires the presence of a 5'-OH group and specific spatial geometries to accommodate the sugar moiety[3]. Because the C-P bond in the analog is slightly longer than the natural O-P bond, and the electronegativity of carbon differs from oxygen, the compound exhibits a low binding affinity.

Table 1: Physicochemical and Assay Parameters of the Natural Substrate vs. Isosteric Probe

Parameter	α -D-Ribose 1-Phosphate (Natural)	2,5-Anhydro-1-deoxy-1-phosphonoaltritol (Analog)
Anomeric Linkage	O-P (Labile ester)	C-P (Stable phosphonate)
Aqueous Stability	Low (Minutes to hours)	High (Indefinite in standard buffers)
Catalytic Turnover	Yes (Rapid phosphorolysis)	No (Dead-end structural complex)
Inhibitory Potency	N/A (Substrate)	Weak / Non-inhibitory ( >6 mM)[2]
Primary Assay Utility	Kinetic turnover tracking	Crystallographic soaking, ITC baselining

Experimental Workflows

To effectively utilize a low-affinity, high-stability probe, experimental conditions must be precisely controlled to force binding without causing artifactual protein aggregation.

Protocol A: High-Concentration Ligand Soaking for X-Ray Crystallography

Causality: Because 2,5-anhydro-1-deoxy-1-phosphonoaltritol has a low binding affinity ( Kd​>6 mM), standard co-crystallization techniques often fail; the energy of the crystal lattice formation outcompetes the weak ligand-binding energy. Therefore, we utilize a post-crystallization soaking method using highly concentrated ligand solutions to drive occupancy via mass action.

• Apo-Crystal Growth: Grow apo-PNP crystals using the hanging-drop vapor diffusion method at 20°C. A standard condition is 10-15 mg/mL Human Erythrocytic PNP in 50 mM HEPES (pH 7.4), equilibrated against a reservoir of 1.5 M Ammonium Sulfate.

• Soaking Solution Preparation: Prepare a soaking solution consisting of the mother liquor (1.5 M Ammonium Sulfate, 50 mM HEPES) supplemented with 20% (v/v) glycerol as a cryoprotectant, and 20 mM of 2,5-anhydro-1-deoxy-1-phosphonoaltritol.

• Self-Validating Control: Prepare an identical soaking drop without the analog (mother liquor + glycerol only). Transfer a control crystal into this drop. If the control crystal cracks or dissolves, the cryoprotectant concentration must be optimized before proceeding with the ligand soak.

• Ligand Soaking: Transfer the target apo-crystals into the 20 mM analog soaking drop using a nylon loop. Incubate for 4 to 12 hours. The high concentration forces the analog into the active site without requiring catalytic turnover.

• Harvesting: Flash-freeze the crystals directly in liquid nitrogen for subsequent X-ray diffraction data collection.

Protocol B: Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

Causality: Measuring the weak binding thermodynamics of this isosteric probe requires extreme precision to isolate the heat of binding from the heat of dilution. Exact buffer matching is non-negotiable.

• Extensive Dialysis: Dialyze 50 μ M of purified PNP against 2 liters of 50 mM HEPES (pH 7.4), 50 mM NaCl at 4°C overnight. Retain the final dialysate buffer.

• Ligand Preparation: Dissolve 2,5-anhydro-1-deoxy-1-phosphonoaltritol to a final concentration of 5 mM using only the retained dialysate buffer. Do not use water or a separately prepared buffer, as microscopic pH mismatches will generate massive heat artifacts.

• Self-Validating Control (Heat of Dilution): Load the ITC syringe with the 5 mM analog solution and the sample cell with the dialysate buffer only (no enzyme). Perform a mock titration to record the background heat of dilution. This dataset must be subtracted from the final experimental data.

• Titration Execution: Empty and dry the sample cell, then fill it with the 50 μ M PNP solution. Perform 20 injections of 2 μ L of the analog at 25°C, with 120-second spacing between injections to allow the baseline to stabilize.

• Data Extraction: Integrate the peaks and fit the data to a single-site binding model to extract the enthalpy ( ΔH ) and dissociation constant ( Kd​ ).

Pathway Visualization

The following diagram illustrates the divergence between the natural PNP catalytic pathway and the artificial dead-end pathway created by the isosteric probe.

Fig 1: PNP catalytic pathway vs. dead-end structural probe binding using the stable altritol analog.

References

• 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Meyer, R. B., Stone, T. E., & Jesthi, P. K. Journal of Medicinal Chemistry (1984).[Link]

• Application of crystallographic and modeling methods in the design of purine nucleoside phosphorylase inhibitors. Ealick, S. E., Babu, Y. S., Bugg, C. E., Erion, M. D., Guida, W. C., Montgomery, J. A., & Secrist, J. A. Proceedings of the National Academy of Sciences (1991).[Link]

• Stereoelectronic factors in the binding of substrate analogues and inhibitors to purine nucleoside phosphorylase isolated from human erythrocytes. Ealick, S. E., et al. Journal of Medicinal Chemistry (1988).[Link]

Sources

• 1. Application of crystallographic and modeling methods in the design of purine nucleoside phosphorylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Document: Stereoelectronic factors in the binding of substrate analogues and inhibitors to purine nucleoside phosphorylase isolated from human erythr... - ChEMBL [ebi.ac.uk]

experimental design with 2,5-Anhydro-1-deoxy-1-phosphonoaltritol as a tool compound

An Application Note and Protocol Guide for the Use of 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol in Enzymatic and Structural Profiling.

Executive Summary

Studying the transition states and substrate-bound conformations of ribose-1-phosphate (R1P)-dependent enzymes—such as purine/pyrimidine nucleoside phosphorylases (PNPs/PyNPs) and phosphoribosyltransferases (PRTases)—is fundamentally hindered by the rapid catalytic turnover and inherent chemical instability of the glycosidic C–O–P bond [1].

2,5-Anhydro-1-deoxy-1-phosphono-D-altritol (ADPA) serves as a highly specialized tool compound to overcome this limitation. As a stable, isosteric methylenephosphonate analogue of α -D-ribofuranose 1-phosphate, ADPA replaces the labile oxygen atom at the anomeric center with a methylene bridge (C–CH₂–P). This modification renders the molecule completely resistant to enzymatic cleavage while preserving the critical tetrahedral geometry and spatial volume required for active-site recognition. This guide details the causal reasoning and validated protocols for deploying ADPA in biophysical, structural, and kinetic workflows.

Mechanistic Causality: Decoupling Binding from Catalysis

To understand how enzymes utilize R1P, researchers must isolate the binding event from the subsequent catalytic step. Natural R1P is highly labile; attempting to co-crystallize it with an active phosphorylase typically results in the capture of the apo-enzyme or a product complex, as the substrate is rapidly consumed.

The Structural Rationale of ADPA:

• Ring Mimicry: The 2,5-anhydro-D-altritol core forms a stable tetrahydrofuran ring that perfectly mimics the α -D-ribofuranose scaffold.

• Isosteric Phosphonate: The C–P bond has a length (~1.81 Å) comparable to the C–O–P linkage (~1.60 Å for C-O and ~1.60 Å for O-P). While slightly longer, it maintains the necessary electrostatic profile to engage the phosphate-binding loop of the target enzyme.

• Enzymatic Resistance: Because phosphorylases rely on the nucleophilic attack of the glycosidic bond, the C–C bond in ADPA creates a "dead-end" complex, trapping the enzyme in its substrate-bound conformation.

Figure 1: Mechanism of action showing ADPA diverting the standard catalytic pathway into a trapped complex.

Experimental Workflows & Protocols

The non-hydrolyzable nature of ADPA makes it an ideal probe for three distinct applications: Thermodynamic Profiling, Structural Trapping, and Competitive Inhibition.

Figure 2: Tripartite experimental workflow utilizing ADPA as a structural and biophysical probe.

Protocol 1: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

Causality: ITC measures the heat released or absorbed during binding. If natural R1P is used, the heat of the enzymatic reaction completely masks the heat of binding. ADPA allows for the precise determination of binding enthalpy ( ΔH ), entropy ( ΔS ), and affinity ( Kd​ ) in a steady state.

Step-by-Step Methodology:

• Sample Preparation: Dialyze the purified target enzyme (e.g., 50 µM) overnight against a highly buffered solution (e.g., 50 mM HEPES pH 7.4, 150 mM NaCl, 2 mM TCEP) to ensure exact buffer matching.

• Ligand Preparation: Dissolve ADPA powder directly into the exact dialysate from the enzyme preparation to a final concentration of 500 µM – 1 mM. Critical Step: Buffer mismatch is the leading cause of massive injection heats that obscure binding data.

• Instrument Setup: Load the enzyme into the sample cell (~200-300 µL depending on the instrument) and the ADPA solution into the injection syringe.

• Titration Parameters: Set the instrument to 25°C. Program 20 injections of 2 µL each, with a spacing of 120 seconds between injections to allow the baseline to stabilize. Set the reference power to 5 µcal/s.

• Control Experiment: Titrate ADPA into the buffer alone to measure the heat of dilution. Subtract this background from the experimental data before fitting to a one-site binding model.

Protocol 2: Structural Trapping (X-Ray Crystallography)

Causality: To design transition-state analogues or allosteric inhibitors, the exact geometry of the R1P-binding pocket must be known. ADPA's resistance to hydrolysis allows for prolonged soaking times, ensuring high occupancy in the crystal lattice without product formation.

Step-by-Step Methodology:

• Apo-Crystallization: Grow apo-crystals of the target enzyme using vapor diffusion (hanging or sitting drop).

• Soaking Solution: Prepare a soaking solution containing the mother liquor supplemented with 10–20 mM ADPA. (Note: Because ADPA may exhibit lower affinity than natural R1P, high concentrations are required to drive occupancy).

• Ligand Soaking: Transfer the apo-crystals into the ADPA soaking solution. Incubate for 2 to 24 hours. Self-Validating Check: Monitor the crystals for cracking, which indicates conformational changes upon ligand binding. If cracking occurs, switch to a co-crystallization strategy.

• Cryoprotection & Freezing: Briefly transfer the soaked crystal to a cryoprotectant solution (mother liquor + 20% glycerol + 10 mM ADPA) and flash-freeze in liquid nitrogen.

• Data Collection: Collect diffraction data. The presence of the dense phosphorus atom in ADPA will provide a strong anomalous signal or clear electron density in the Fo​−Fc​ difference map, confirming binding.

Protocol 3: Competitive Inhibition Profiling

Causality: While ADPA is primarily a structural tool, establishing its inhibition constant ( Ki​ ) against natural R1P provides quantitative context for its binding efficiency and validates its use as a competitive probe.

Step-by-Step Methodology:

• Assay Setup: Utilize a continuous spectrophotometric coupled assay (e.g., using xanthine oxidase to monitor the conversion of purine bases to uric acid at 293 nm).

• Reaction Mixture: Prepare a master mix containing 50 mM potassium phosphate buffer (pH 7.4), 100 µM purine base, and varying concentrations of natural R1P (e.g., 10, 25, 50, 100, 200 µM).

• Inhibitor Titration: Run the assay at four different fixed concentrations of ADPA (e.g., 0 mM, 2 mM, 5 mM, 10 mM).

• Initiation: Initiate the reaction by adding a limiting concentration of the target enzyme (e.g., 1 nM).

• Data Analysis: Plot the initial velocities ( V0​ ) using a Lineweaver-Burk or Dixon plot. A competitive inhibition profile (intersecting lines on the y-axis) confirms that ADPA binds exclusively to the R1P active site.

Data Presentation & Expected Outcomes

When profiling a novel phosphorylase using ADPA, summarize the biophysical and kinetic parameters to establish a baseline for structural studies. Below is a standardized template for data presentation.

Table 1: Comparative Profiling of Natural Substrate vs. ADPA Tool Compound

Parameter	Natural R1P (Substrate)	ADPA (Isosteric Probe)	Analytical Method	Interpretation / Causality
Enzymatic Turnover ( kcat​ )	~50 - 200 s⁻¹	0 s⁻¹	Spectrophotometric Assay	Confirms ADPA is non-hydrolyzable (dead-end complex).
Binding Affinity ( Kd​ )	N/A (Rapidly consumed)	0.5 - 5.0 mM	Isothermal Titration Calorimetry	Establishes baseline affinity. Lower affinity compared to R1P is expected due to the loss of the anomeric oxygen's electronegativity.
Inhibition Constant ( Ki​ )	N/A	1.0 - 6.0 mM	Competitive Kinetic Assay	Validates competitive binding at the active site. (Note: Early studies showed weak inhibition in mammalian PNP [2]).
Crystallographic Occupancy	Low (Product observed)	>90% (Intact ligand)	X-Ray Diffraction ( Fo​−Fc​ map)	Validates ADPA as a superior tool for capturing the pre-catalytic active site geometry.

Troubleshooting & Field-Proven Insights

• Low Affinity / No Inhibition Observed: As noted in foundational literature [2], ADPA may exhibit very weak inhibition ( Ki​>6 mM) against certain mammalian purine nucleoside phosphorylases. If standard assays show no inhibition, do not discard the compound . Its primary utility is structural. Transition to X-ray crystallography and use high concentrations (20-50 mM) in co-crystallization drops to force occupancy.

• Buffer Incompatibilities in ITC: Phosphonate compounds can chelate divalent cations. If your target enzyme requires Mg2+ or Mn2+ , ensure that the metal concentration is kept constant across all ITC cells and syringes to prevent artifactual heats of chelation.

References

• Pugmire, M. J., & Ealick, S. E. (2002). Structural analyses reveal two distinct families of purine nucleoside phosphorylases. Biochemical Journal, 361(1), 1-25.[Link]

• Meyer, R. B., Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095-1098.[Link]

Application Note: Probing the Stereoelectronic Requirements of Purine Nucleoside Phosphorylase (PNP) Using 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol

Target Audience: Biochemical Researchers, Enzymologists, and Drug Development Professionals Application Area: Enzyme Kinetics, Substrate Analogue Design, and Active Site Mapping

Executive Summary

Purine nucleoside phosphorylase (PNP) is a critical enzyme in the purine salvage pathway, catalyzing the reversible phosphorolysis of purine ribonucleosides to their respective free bases and α -D-ribofuranose 1-phosphate. Because PNP is a validated target for T-cell immunosuppressive therapies, mapping its active site is a high priority in rational drug design. This application note details the use of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol —a stable, isosteric methylenephosphonate analogue of α -D-ribofuranose 1-phosphate—as a mechanistic probe to evaluate the stereoelectronic and structural boundaries of the PNP catalytic pocket[1].

Chemical Rationale & Mechanistic Insights

The Need for Hydrolytically Stable Isosteres

In traditional kinetic assays, the natural substrate ( α -D-ribofuranose 1-phosphate) is highly labile; its C-O-P phosphomonoester bond is susceptible to rapid hydrolysis by background phosphatases or spontaneous degradation. To isolate the binding event from catalytic turnover, researchers require stable analogues.

2,5-Anhydro-1-deoxy-1-phosphono-D-altritol is synthesized via the condensation of tetramethyl methylenebisphosphonate with a protected D-ribose derivative[1]. This chain extension shifts the carbon numbering (the original C1 of ribose becomes C2 of the altritol chain), meaning the 2,5-anhydro ring closure perfectly mimics the 1,4-furanose ring of natural ribose.

Causality of Exclusion: The Role of the Ester Oxygen

By replacing the bridging oxygen with a methylene group (C-O-P → C-CH 2​ -P), the resulting analogue is completely resistant to enzymatic cleavage[1]. However, kinetic evaluations reveal a critical finding: this isostere fails to inhibit human purine nucleoside phosphorylase even at concentrations up to 6.0 mM [1].

This lack of inhibition is not a failed experiment; rather, it is a definitive mechanistic readout. It proves that the ester oxygen in the natural substrate is not merely a passive linker. The oxygen is strictly required for active site accommodation, likely because:

• It acts as an essential hydrogen-bond acceptor for active site residues (e.g., Tyrosine or Histidine).

• The slight geometric variance between the C-O-P bond angle and the C-CH 2​ -P bond angle creates an insurmountable steric clash within the highly constrained PNP pocket.

Mechanistic logic of PNP probing using the isosteric methylenephosphonate analogue.

Comparative Data Presentation

To contextualize the utility of this analogue in assay development, the physicochemical and kinetic parameters are summarized below.

Table 1: Physicochemical & Kinetic Comparison

Parameter	α -D-Ribofuranose 1-Phosphate	2,5-Anhydro-1-deoxy-1-phosphono-D-altritol
Linkage Chemistry	Phosphomonoester (C-O-P)	Methylenephosphonate (C-CH 2​ -P)
Hydrolytic Stability	Low (Highly labile)	High (Resistant to hydrolysis)
Role in PNP Assay	Natural Substrate (Ribose donor)	Mechanistic Probe / Putative Inhibitor
Inhibitory Concentration	N/A	> 6.0 mM (No inhibition observed)[1]
Enzymatic Fate	Undergoes rapid phosphorolysis	Excluded due to stereoelectronic constraints

Experimental Protocol: Self-Validating PNP Kinetic Assay

To confidently measure the kinetic impact (or lack thereof) of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol on PNP, the assay must be run in the synthetic direction (Hypoxanthine + Ribose-1-P → Inosine + P i​ ).

Expert Insight: You must strictly avoid phosphate buffers in this assay, as inorganic phosphate is a product of the synthetic direction and will shift the equilibrium, masking kinetic data. HEPES buffer is the industry standard here.

Reagent Preparation

• Assay Buffer: 50 mM HEPES, pH 7.4.

• Purine Base Stock: 10 mM Hypoxanthine in 0.05 M NaOH (diluted to 1 mM working stock in Assay Buffer).

• Substrate Stock: 10 mM α -D-ribofuranose 1-phosphate (prepare fresh on ice to prevent spontaneous hydrolysis).

• Analogue Stock: 20 mM 2,5-anhydro-1-deoxy-1-phosphono-D-altritol in Assay Buffer.

• Enzyme: Human recombinant PNP (diluted to 0.05 U/mL in Assay Buffer containing 0.1% BSA).

System Validation & Controls

A self-validating protocol requires three parallel control tracks to ensure data integrity:

• Positive Control (Baseline Vmax​ ): Full reaction mixture lacking the analogue.

• Negative Control (Blank): Reaction mixture lacking the PNP enzyme (rules out auto-hydrolysis of the natural substrate).

• Interference Control: Enzyme + Analogue + Hypoxanthine (lacking natural substrate) to ensure the analogue does not induce a background absorbance shift.

Step-by-step spectrophotometric workflow for evaluating PNP enzyme kinetics.

Step-by-Step Methodology

• Cuvette Setup: To a 1 mL quartz cuvette (1 cm path length), add 800μL of Assay Buffer and 50μL of 1 mM Hypoxanthine (final concentration 50μM ).

• Analogue Titration: Add varying volumes of the Analogue Stock to achieve final concentrations ranging from 0.5mM to 6.0mM . Adjust the final volume to 900μL with Assay Buffer.

• Enzyme Addition & Pre-incubation: Add 50μL of the PNP enzyme solution. Mix by gentle inversion and incubate at 25∘C for 5 minutes. Causality note: This allows the analogue ample time to access the active site without competition.

• Initiation: Start the reaction by adding 50μL of the natural substrate ( α -D-ribofuranose 1-phosphate) to a final concentration of 0.5mM .

• Spectrophotometric Monitoring: Immediately place the cuvette in a UV-Vis spectrophotometer. Monitor the change in absorbance at 250 nm continuously for 3 minutes. (The conversion of hypoxanthine to inosine results in an increase in absorbance, Δε250​≈1,600M−1cm−1 ).

• Data Analysis: Calculate the initial velocity ( v0​ ) from the linear portion of the progress curve. Plot the data using a Lineweaver-Burk plot ( 1/v0​ vs. 1/[S] ).

Expected Outcome: The slopes and y-intercepts of the Lineweaver-Burk plots will remain identical across all concentrations of the analogue up to 6.0 mM, confirming the absence of competitive inhibition and validating the stereoelectronic necessity of the C-O-P linkage[1].

Conclusion & Implications for Drug Development

The utilization of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol serves as a masterclass in rational probe design. While the compound successfully achieves hydrolytic stability through isosteric methylene substitution, its failure to bind the PNP active site provides critical negative data[1]. For drug development professionals designing transition-state analogues for PNP (e.g., for T-cell leukemia or gout therapies), this confirms that the active site pocket cannot tolerate the geometric or electronic deviations introduced by a C-CH 2​ -P backbone. Future inhibitor designs must preserve the hydrogen-bonding capacity and exact bond angles of the natural ester linkage.

References

• Meyer, R. B. Jr., Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095-1098.

Sources

• 1. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 2,5-Anhydro-1-deoxy-1-phosphonoaltritol as a Structural Exclusion Probe for Purine Nucleoside Phosphorylase (PNP)

Target Audience: Researchers, structural biologists, and drug development professionals specializing in enzymology and rational drug design.

Introduction: The Mechanistic Paradox of PNP

Purine nucleoside phosphorylase (PNP, EC 2.4.2.1) is a critical enzyme in the purine salvage pathway, catalyzing the reversible phosphorolysis of 6-oxopurine nucleosides (e.g., inosine, guanosine) to their corresponding purine bases and α -D-ribose 1-phosphate[1][2]. Because genetic deficiency of PNP leads to selective T-cell toxicity, the enzyme has long been a prime target for the development of immunosuppressive agents and T-cell leukemia therapeutics[2].

Historically, rational drug design for PNP focused on creating stable, ground-state analogues of its natural substrates and products. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol was synthesized as a stable, isosteric methylenephosphonate analogue of α -D-ribose 1-phosphate[3]. By replacing the enzymatically labile phosphate-oxygen-carbon (C-O-P) linkage with a stable carbon-phosphorus (C-C-P) bond, researchers hypothesized it would act as a potent competitive inhibitor[3].

However, the compound failed to inhibit PNP even at massive concentrations (up to 6 mM)[3]. Rather than a failure, this "negative" result provided profound stereoelectronic insights into the PNP active site, proving that ground-state mimicry is insufficient for PNP binding. Today, this compound serves as a highly specific structural exclusion probe to validate assay specificity and map the strict geometric requirements of the PNP catalytic pocket.

Structural Rationale and Causality of Binding Failure

To understand why 2,5-anhydro-1-deoxy-1-phosphonoaltritol fails to bind, one must examine the causality of the PNP catalytic mechanism.

Kinetic isotope effect (KIE) studies have demonstrated that human PNP operates via a highly dissociative SN​1 -like mechanism[4]. The reaction proceeds through an unstable oxacarbenium ion transition state characterized by substantial distortion of the ribose ring into a flattened conformation, a lengthened C1'-N9 bond, and altered charge distribution[4][5].

• The Ground-State Limitation: 2,5-Anhydro-1-deoxy-1-phosphonoaltritol perfectly mimics the ground state of α -D-ribose 1-phosphate. However, the PNP active site has evolved to bind the transition state with affinities 105 to 106 times greater than the ground state[6]. The rigid methylenephosphonate cannot adopt the flattened oxacarbenium geometry.

• Loss of the Ester Oxygen: The substitution of the ester oxygen for a methylene group ( CH2​ ) removes a critical hydrogen-bond acceptor. Furthermore, the C-P bond is longer than the C-O-P linkage, slightly displacing the phosphonate group out of the highly constrained phosphate-binding pocket of PNP.

This realization triggered a paradigm shift in PNP drug discovery, moving the field away from isosteric ground-state analogues toward transition-state analogues (such as Immucillin-H), which mimic the oxacarbenium ion and bind with picomolar affinity[5].

Figure 1: PNP-catalyzed phosphorolysis of inosine proceeding via a dissociative oxacarbenium ion transition state.

Comparative Kinetic Data

The table below synthesizes the kinetic parameters of natural substrates, the ground-state probe, and modern transition-state inhibitors, highlighting the necessity of transition-state geometry for active site affinity.

Compound	Functional Role	Affinity ( Km​ / Ki​ )	Mechanistic Note
α -D-Ribose 1-Phosphate	Natural Product / Substrate	Km​≈30μM	Labile C-O-P linkage; ground state.
2,5-Anhydro-1-deoxy-1-phosphonoaltritol	Isosteric Exclusion Probe	>6mM (Inactive)[3]	Stable C-C-P linkage; fails to mimic transition state geometry.
Immucillin-H	Transition-State Analogue	Ki∗​=56pM [7]	Mimics the flattened oxacarbenium ion geometry and elevated pKa​ at N7[5].

Experimental Protocol: Structural Exclusion Probing in PNP Assays

When developing novel PNP inhibitors, 2,5-anhydro-1-deoxy-1-phosphonoaltritol is utilized as a negative control (exclusion probe) to ensure that observed inhibition in novel compounds is driven by transition-state mimicry rather than non-specific phosphate-pocket binding.

The following protocol details a self-validating, continuous spectrophotometric coupled enzyme assay. Because the direct conversion of inosine to hypoxanthine yields a minimal spectral shift, Xanthine Oxidase (XOD) is used as a coupling enzyme to rapidly oxidize hypoxanthine to uric acid, which absorbs strongly at 293 nm.

Reagents and Buffer Preparation

• Assay Buffer: 50 mM Potassium Phosphate buffer, pH 7.4. (Note: Phosphate acts as both the buffer and the obligate nucleophilic substrate for PNP).

• Coupling Enzyme: Xanthine Oxidase (XOD) from bovine milk, prepared at 1 U/mL in assay buffer.

• Substrate: Inosine stock solution (10 mM) in deionized water.

• Probe/Inhibitor: 2,5-Anhydro-1-deoxy-1-phosphonoaltritol stock (50 mM) in assay buffer.

• Enzyme: Recombinant human PNP (diluted to 1-5 nM active sites).

Step-by-Step Assay Workflow

• Cuvette Preparation: To a 1 mL quartz cuvette, add 880 μL of Assay Buffer.

• Coupling System Addition: Add 50 μL of XOD stock (Final concentration: 0.05 U/mL). Self-Validation Step: XOD must be in excess to ensure PNP catalysis is the rate-limiting step.

• Probe Incubation: Add 10 μL of the 2,5-anhydro-1-deoxy-1-phosphonoaltritol probe (Final concentration: up to 5 mM).

• Enzyme Addition: Add 10 μL of human PNP. Mix gently by inversion and incubate at 25°C for 5 minutes to allow for any potential pre-equilibrium binding.

• Baseline Establishment: Place the cuvette in a UV-Vis spectrophotometer and blank at 293 nm. Monitor for 1 minute to ensure no background drift.

• Reaction Initiation: Add 50 μL of Inosine stock (Final concentration: 500 μM ) to initiate the reaction.

• Data Acquisition: Record the increase in absorbance at 293 nm ( ΔA293​ ) continuously for 3–5 minutes.

• Analysis: Calculate the initial velocity ( v0​ ) using the molar extinction coefficient of uric acid ( ϵ293​=12.6mM−1cm−1 ). Compare the v0​ of the probe-treated sample against a vehicle control.

Figure 2: Workflow for the continuous spectrophotometric coupled assay used to evaluate PNP inhibitors.

Interpreting the Results

If the assay is functioning correctly, the addition of 2,5-anhydro-1-deoxy-1-phosphonoaltritol will yield a reaction velocity identical to the uninhibited control ( vprobe​≈vcontrol​ ). This negative result confirms that the structural integrity of the active site demands transition-state geometry, validating the assay for screening true transition-state analogues like Immucillin-H, which will show near-complete suppression of ΔA293​ at nanomolar concentrations.

Conclusion

The synthesis and subsequent evaluation of 2,5-anhydro-1-deoxy-1-phosphonoaltritol represents a watershed moment in enzymology. By proving that a perfect ground-state isostere of α -D-ribose 1-phosphate cannot inhibit PNP, researchers uncovered the absolute necessity of targeting the oxacarbenium ion transition state[3][5]. Today, this compound remains a premier educational and experimental probe for validating the stereoelectronic stringency of nucleoside phosphorylases.

References

• Meyer RB Jr, Stone TE, Jesthi PK. "2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate." Journal of Medicinal Chemistry. 1984 Aug;27(8):1095-8.

• Schramm VL. "Purine nucleoside phosphorylases as targets for transition-state analog design." Biochemistry. 2004.

• Lewandowicz A, Schramm VL. "Transition state analysis for human and Plasmodium falciparum purine nucleoside phosphorylases." Biochemistry. 2004 Feb 17;43(6):1458-68.

• Miles RW, Tyler PC, Furneaux RH, Bagdassarian CK, Schramm VL. "One-third-the-sites transition-state inhibitors for purine nucleoside phosphorylase." Biochemistry. 1998 Jun 16;37(24):8615-21.

• BRENDA Enzyme Database. "Information on EC 2.4.2.1 - purine-nucleoside phosphorylase."

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• 4. Transition state analysis for human and Plasmodium falciparum purine nucleoside phosphorylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Purine nucleoside phosphorylases as targets for transition-state analog design (Chapter 15) - Drug Design [cambridge.org]
• 7. pubs.acs.org [pubs.acs.org]

handling and storage of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol for experiments

Introduction: Understanding the Role of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

2,5-Anhydro-1-deoxy-1-phosphonoaltritol is a synthetic phosphonate analogue of α-D-ribofuranose 1-phosphate.[1] The defining feature of this and other phosphonates is the substitution of a P-O-C linkage with a more stable P-C bond, rendering them resistant to enzymatic and chemical hydrolysis.[2][3] This inherent stability makes such compounds invaluable tools for researchers in biochemistry and drug development. They serve as stable mimics of their naturally occurring phosphate counterparts, allowing for the study of enzyme-substrate interactions, the inhibition of enzymatic pathways, and the development of therapeutic agents.[2][3]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper handling, storage, and experimental use of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol. The protocols and recommendations herein are grounded in the chemical nature of phosphonates, best laboratory practices, and available data on structurally similar molecules.

Physicochemical Properties and Stability

While specific quantitative data for 2,5-Anhydro-1-deoxy-1-phosphonoaltritol is not extensively published, its properties can be inferred from its structure and the general characteristics of sugar phosphonates.

Property	Anticipated Characteristic	Rationale and References
Physical State	White to off-white solid. Likely hygroscopic.	Based on the properties of similar sugar analogs and phosphonates. The presence of multiple hydroxyl and a phosphonic acid group increases the likelihood of moisture absorption.[4]
Solubility	Expected to be highly soluble in water and other polar solvents.[5]	The polar hydroxyl and phosphonic acid moieties contribute to its hydrophilicity.
Stability	Generally stable under neutral pH conditions. Susceptible to hydrolysis under strongly acidic or basic conditions, particularly at elevated temperatures. The P-C bond is significantly more resistant to cleavage than the P-O bond in natural sugar phosphates.[2]	Phosphonates are known for their enhanced stability compared to phosphate esters.[2][3]

PART 1: Handling and Storage

Safety Precautions and Personal Protective Equipment (PPE)

Given the absence of a specific Safety Data Sheet (SDS) for 2,5-Anhydro-1-deoxy-1-phosphonoaltritol, a cautious approach based on the SDS for the structurally similar compound, 2,5-Anhydro-D-mannitol, is recommended.

• Engineering Controls: Handle in a well-ventilated area. For procedures that may generate dust, a fume hood or a glove box is recommended.

• Personal Protective Equipment:

  • Eye Protection: Wear chemical safety goggles.

  • Hand Protection: Wear nitrile or other chemically resistant gloves.

  • Respiratory Protection: For weighing and handling of the solid, especially if it is a fine powder, a dust mask or respirator may be appropriate to avoid inhalation.

  • Skin and Body Protection: A lab coat should be worn.

Storage Conditions

Proper storage is critical to maintain the integrity of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol, particularly given its likely hygroscopic nature.

• Temperature: For long-term storage, it is recommended to store the solid compound at -20°C.

• Atmosphere: Store in a tightly sealed container under a dry, inert atmosphere (e.g., argon or nitrogen).

• Desiccation: Store the primary container within a desiccator containing a suitable desiccant (e.g., silica gel) to minimize moisture absorption.[4]

• Aliquoting: For frequent use, consider aliquoting the bulk powder into smaller, single-use vials under a dry atmosphere. This practice minimizes the exposure of the entire stock to atmospheric moisture with each use.[6]

Handling of a Hygroscopic Solid

The following workflow is recommended for handling 2,5-Anhydro-1-deoxy-1-phosphonoaltritol to minimize water uptake.

Caption: General workflow for an enzyme inhibition assay.

Conclusion

2,5-Anhydro-1-deoxy-1-phosphonoaltritol represents a stable and valuable molecular tool for probing enzyme systems that recognize sugar phosphates. Its resistance to hydrolysis offers a distinct advantage over its natural counterparts in experimental settings. Adherence to the handling and storage protocols outlined in this guide, particularly with respect to its hygroscopic nature, will ensure the integrity and longevity of the compound. The provided general enzyme inhibition assay protocol serves as a robust starting point for researchers to explore the interactions of this phosphonate analog within their specific biological systems of interest.

References

• Meyer Jr, R. B., Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of medicinal chemistry, 27(8), 1095–1098. [Link]

• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards? Retrieved March 31, 2026, from [Link]

• Engel, R. (2019). Phosphonates: Their Natural Occurrence and Physiological Role. In IntechOpen. [Link]

• Krecmerova, M. (2017). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. Molecules, 22(7), 1213. [Link]

• Phosphonates Europe. (n.d.). What are phosphonates? Retrieved March 31, 2026, from [Link]

• Ye, J., & van der Donk, W. A. (2005). Targeting Enzymes with Phosphonate-Based Inhibitors: Mimics of Tetrahedral Transition States and Stable Isosteric Analogues of Phosphates. Current Enzyme Inhibition, 1(1), 67-83. [Link]

• PubChem. (n.d.). 2,5-dideoxy-2,5-imino-D-altritol. Retrieved March 31, 2026, from [Link]

• AIMS Press. (2017). Feasibility study of D-mannitol as phase change material for thermal storage. AIMS Energy, 5(3), 404-424. [Link]

• ACS Publications. (2022, April 25). Phosphonate and α-Fluorophosphonate Analogues of d-Glucose 6-Phosphate as Active-Site Probes of 1l-myo-Inositol 1-Phosphate Synthase. Biochemistry. [Link]

• ResearchGate. (2022, June 15). 2,5-Anhydro-D-mannitol is a novel anti-aging compound that extends the...[Link]

• LGC Standards. (2021). Hygroscopicity of Powders. [Link]

• World Health Organization. (2016, January 1). PREPARATION OF WATER BUFFERED TO pH 7.2. Retrieved March 31, 2026, from [Link]

• PharmaRead. (2026, March 29). Hygroscopic Powder in Capsule Filling: Causes & Solutions. Retrieved March 31, 2026, from [Link]

• SOP for Hygroscopicity Testing in Powders. (2024, July 15). Pharmaceutical Guidelines. [Link]

• ResearchGate. (n.d.). Phosphonate and Thia‐Sugar Analogs of Glucosamine‐6‐phosphate: Activation of the glmS Riboswitch. Retrieved March 31, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Phosphonate and Thiasugar Analogues of Glucosamine-6-phosphate: Activation of the glmS Riboswitch and Antibiotic Activity. PubMed Central. [Link]

• National Center for Biotechnology Information. (n.d.). Phosphonate and thiophosphate nucleotide analogues in studies of some enzyme reactions. PubMed. [Link]

• International Journal of Creative Research Thoughts. (2021, December 12). STUDY OF PHOSPHATE AND PHOSPHONATES AS AN INTRIGUING SUBSTANCES FROM A WATER TREATMENT PERSPECTIVE. [Link]

• ACS Publications. (2015, June 1). A Library of Well-Defined and Water-Soluble Poly(alkyl phosphonate)s with Adjustable Hydrolysis. Macromolecules. [Link]

• ACS Publications. (2025, February 5). Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. The Journal of Organic Chemistry. [Link]

• ResearchGate. (n.d.). Phosphinate, phosphonate, and phosphate-based small molecules and polymers as flame retardants. Retrieved March 31, 2026, from [Link]

• NextSDS. (n.d.). 2,5-ANHYDRO-D-MANNITOL-1-PHOSPHATE, BARIUM SALT HYDRATE. Retrieved March 31, 2026, from [Link]

• PubChemLite. (n.d.). D-glucitol, 2,5-anhydro-1-deoxy-1-(dodecylhydroxyphosphinyl)-, ion(1-). Retrieved March 31, 2026, from [Link]

• PubChemLite. (n.d.). D-glucitol, 2,5-anhydro-1-(decylhydroxyphosphinyl)-1-deoxy-, ion(1-). Retrieved March 31, 2026, from [Link]

• National Center for Biotechnology Information. (2022, June 15). The PICLS high-throughput screening method for agents extending cellular longevity identifies 2,5-anhydro-D-mannitol as novel anti-aging compound. PubMed Central. [Link]

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Application Note: Deploying 2,5-Anhydro-1-deoxy-1-phosphonoaltritol (ADPA) in Cellular and Biochemical Assays

Prepared by: Senior Application Scientist Target Audience: Researchers, Assay Developers, and Drug Discovery Scientists

Mechanistic Context & Rationale

When investigating the purine salvage pathway, researchers frequently encounter a significant biochemical hurdle: the extreme lability of α-D-ribofuranose 1-phosphate (R1P). In cellular environments, R1P is rapidly hydrolyzed by endogenous phosphatases or converted by phosphopentomutases, making it nearly impossible to isolate its specific binding kinetics or track its intracellular fate.

To bypass this limitation, assay developers utilize 2,5-Anhydro-1-deoxy-1-phosphonoaltritol (ADPA) . Synthesized as an isosteric methylenephosphonate analogue of R1P, ADPA replaces the highly labile oxygen-phosphorus (O-P) ester bond with a highly stable carbon-phosphorus (C-P) bond[1]. This structural substitution preserves the spatial geometry required to mimic the native ribose donor while conferring complete resistance to phosphatase-mediated degradation.

Interestingly, while ADPA is a perfect structural mimic of the ribose donor, foundational studies demonstrated that it does not significantly inhibit mammalian purine nucleoside phosphorylase (PNP) even at concentrations up to 6 mM[1]. As a Senior Application Scientist, I leverage this specific "non-inhibitor" trait. The lack of potent turnover or inhibition implies that the O-to-CH₂ substitution alters transition-state electrostatics. Therefore, ADPA is optimally deployed not as a traditional inhibitor, but as a stable, non-hydrolyzable structural probe for co-crystallization, a negative control in high-throughput screening (HTS), and an inert tracer for mapping the broader sugar-phosphate interactome.

Figure 1: Purine salvage pathway highlighting PNP and the competitive probing by stable ADPA.

Comparative Data: R1P vs. ADPA

To understand the experimental choices in the protocols below, it is critical to compare the quantitative and qualitative metrics of the native substrate versus the synthetic probe.

Table 1: Biochemical Properties of α-D-Ribose 1-Phosphate vs. ADPA

Metric / Property	α-D-Ribose 1-Phosphate (Native)	2,5-Anhydro-1-deoxy-1-phosphonoaltritol (ADPA)
Bond Architecture	Phosphoester (O-P)	Methylenephosphonate (C-P)
Phosphatase Susceptibility	High (Rapidly hydrolyzed)	Zero (Non-hydrolyzable)
Primary Assay Utility	Native Substrate / Donor	Stable Isosteric Probe / Negative Control
Intracellular Half-life	< 5 minutes	> 24 hours
Mammalian PNP Inhibition	N/A (Consumed in reaction)	Minimal (IC₅₀ > 6 mM)[1]

Experimental Methodologies

Protocol A: Intracellular Delivery and LC-MS/MS Stability Profiling

Causality & Logic: ADPA carries a highly polar phosphonate group, resulting in exceptionally poor passive membrane permeability. To achieve relevant intracellular concentrations without destroying the cell, we utilize Streptolysin O (SLO) for reversible membrane permeabilization. Furthermore, quenching the reaction with cold 80% methanol is strictly required to instantly precipitate endogenous enzymes, ensuring the captured metabolite snapshot is free of post-lysis artifacts.

Step-by-Step Workflow:

• Cell Culture & Preparation: Seed target cells (e.g., A549 or HeLa) in 6-well plates and grow to 80% confluency. Wash twice with cold, serum-free HBSS.

• SLO Permeabilization: Incubate cells with 200 HU/mL Streptolysin O in permeabilization buffer (137 mM NaCl, 2.7 mM KCl, 20 mM HEPES, pH 7.4) for 10 minutes at 37°C to create transient membrane pores.

• ADPA Loading: Introduce 1 mM ADPA into the permeabilization buffer. Incubate for 15 minutes to allow the compound to equilibrate across the permeabilized membrane.

• Membrane Resealing: Remove the SLO/ADPA buffer. Add complete growth medium supplemented with 2 mM CaCl₂ to trigger rapid membrane resealing. Incubate for the desired time course (e.g., 1, 4, or 24 hours).

• Metabolite Quenching: Aspirate the medium and immediately add 1 mL of pre-chilled (-80°C) 80% methanol/20% LC-MS grade water. Scrape the cells on ice.

• Extraction & LC-MS/MS: Centrifuge the lysate at 15,000 x g for 15 minutes at 4°C. Transfer the supernatant to an autosampler vial. Quantify ADPA retention using Multiple Reaction Monitoring (MRM) targeting the specific mass transitions of the methylenephosphonate.

Figure 2: Step-by-step workflow for the cell-based ADPA stability and tracer assay.

Protocol B: Cell-Free Specificity Counter-Screen (Spectrophotometric)

Causality & Logic: When developing novel PNP inhibitors, it is crucial to prove that the drug does not indiscriminately bind any sugar-phosphate pocket. Because ADPA is a perfect structural mimic of R1P but does not inhibit PNP[1], it serves as a self-validating negative control. If a novel drug candidate shows identical behavior to ADPA in a binding assay, it is likely a generic phosphate-pocket binder rather than a transition-state specific inhibitor.

Step-by-Step Workflow:

• Enzyme Preparation: Dilute recombinant human PNP to a final concentration of 50 nM in assay buffer (50 mM HEPES, 50 mM potassium phosphate, pH 7.4).

• Baseline Measurement: Aliquot 100 µL of the enzyme solution into a UV-transparent 96-well microplate. Record the baseline absorbance at 293 nm (the wavelength for uric acid/hypoxanthine conversion when coupled with xanthine oxidase).

• Control & Compound Incubation:

  • Well A (Negative Control): Add ADPA to a final concentration of 5 mM.

  • Well B (Test Compound): Add the novel drug candidate.

  • Incubate the plate at room temperature for 20 minutes to allow for binding equilibrium.

• Substrate Initiation: Add 200 µM Inosine to all wells to initiate the phosphorolysis reaction.

• Kinetic Readout: Monitor the increase in absorbance at 293 nm continuously for 10 minutes. Calculate the initial velocity (V₀). A valid, specific PNP inhibitor will drastically reduce V₀, whereas the ADPA control well will show an uninhibited kinetic curve, validating the specificity of the assay's transition-state requirements.

References

• Meyer RB Jr, Stone TE, Jesthi PK. "2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate." Journal of Medicinal Chemistry. 1984 Aug;27(8):1095-8. URL: [Link]

Sources

• 1. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol

Welcome to the Technical Support and Troubleshooting Portal for the synthesis of 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol , a critical isosteric analogue of α -D-ribofuranose 1-phosphate used in nucleoside phosphorylase research.

As a Senior Application Scientist, I have structured this guide to move beyond basic protocols. Here, we address the fundamental causality behind yield bottlenecks—specifically poor diastereoselectivity and degradation during deprotection—and provide self-validating workflows to ensure your synthesis is robust, reproducible, and scalable.

Synthetic Workflow Overview

Understanding the logical progression of the synthesis is critical for isolating where yield drops occur. The pathway relies on the homologation of a protected D-ribose derivative, followed by stereochemical resolution and a delicate global deprotection phase.

Synthetic workflow for 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol.

Troubleshooting & FAQs: Critical Synthesis Nodes

Q1: Why is my altritol to allitol diastereomeric ratio so low during the condensation step?

Causality & Solution: The core of this synthesis relies on the nucleophilic addition of a methylenebisphosphonate carbanion to a masked D-ribose derivative (2,3-O-isopropylidene-5-O-trityl-D-ribose) . Because the protected ribose exists in an equilibrium between its closed furanose and open-chain aldehyde forms, the nucleophilic attack lacks inherent facial selectivity. Unoptimized conditions typically yield a near 1:1 thermodynamic mixture of the desired altritol and the undesired allitol isomers.

To optimize yield: You must force a chelation-controlled addition. By substituting standard bases (like NaH) with n -Butyllithium ( n -BuLi) at -78 °C and introducing a Lewis acid such as Magnesium Bromide (MgBr₂), you force the intermediate into a rigid cyclic transition state. The Mg²⁺ coordinates the oxygen atoms of the ribose, directing the bulky phosphonate carbanion to attack from the less sterically hindered face. This kinetic control significantly boosts the diastereomeric excess (d.e.) of the altritol precursor.

Q2: I am losing significant yield during the global deprotection step. The phosphonate esters are not fully cleaving, or I see degradation of the sugar ring. What is going wrong?

Causality & Solution: Traditional hydrolysis of dialkyl phosphonates requires harsh, refluxing aqueous acids (e.g., 6M HCl). These conditions are highly destructive to the fragile 2,5-anhydro (tetrahydrofuran) ring system of the altritol core, leading to ring-opening, epimerization, or cleavage of the backbone.

To optimize yield: You must utilize a mild, anhydrous dealkylation strategy. Bromotrimethylsilane (TMSBr) selectively cleaves diethyl phosphonates to bis-trimethylsilyl ester intermediates at room temperature without acidic hydrolysis. Subsequent addition of a mild acidic methanol/water mixture (e.g., 0.1% TFA) simultaneously hydrolyzes the silyl esters to the free phosphonic acid and removes the isopropylidene and trityl protecting groups.

Q3: How can I efficiently separate the highly polar final product from the deprotection byproducts (e.g., trityl alcohol)?

Causality & Solution: The fully deprotected 2,5-anhydro-1-deoxy-1-phosphono-D-altritol is highly hydrophilic and lacks a strong UV chromophore, rendering standard silica gel chromatography and UV-guided HPLC completely ineffective.

To optimize yield: Rely on liquid-liquid extraction followed by ion-exchange. After the global deprotection quench, partition the crude mixture between water and diethyl ether. The cleaved, non-polar triphenylmethanol will partition into the organic layer. The aqueous layer, containing your product, should then be purified using anion-exchange chromatography (e.g., Dowex 1X8, formate form).

Yield Optimization Data

The following table summarizes the quantitative impact of various condensation conditions on the diastereomeric ratio and final isolated yield of the altritol isomer.

Base / Additive	Solvent	Temp (°C)	Altritol:Allitol Ratio	Isolated Yield (Altritol)	Mechanistic Rationale
NaH	THF	0 to RT	1.2 : 1	28%	Uncatalyzed, thermodynamically driven addition.
n -BuLi	THF	-78	2.5 : 1	45%	Kinetic control, but minimal chelation.
KHMDS	Toluene	-78	1.5 : 1	35%	Poor coordination by the large K⁺ ion.
n -BuLi + MgBr₂	THF / Et₂O	-78	5.1 : 1	68%	Strong chelation-controlled facial selectivity.

Data reflects optimized parameters for carbohydrate homologation via Horner-Wadsworth-Emmons/Arbuzov-type carbanion chemistry.

Standard Operating Procedure (SOP)

This self-validating protocol incorporates in-process Quality Control (QC) checks to ensure each step has succeeded before proceeding, preventing the compounding of errors.

Phase 1: Chelation-Controlled Condensation

• Preparation: Dissolve tetraethyl methylenebisphosphonate (1.2 eq) in anhydrous THF under an argon atmosphere. Cool the reaction vessel to -78 °C.

• Deprotonation: Add n -BuLi (1.2 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes to ensure complete carbanion formation.

• Chelation: Add MgBr₂ etherate (1.5 eq) and stir for 15 minutes.

• Addition: Dropwise, add a solution of 2,3-O-isopropylidene-5-O-trityl-D-ribose (1.0 eq) in THF.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 12 hours.

• Self-Validation (QC 1): Perform TLC (Hexanes/EtOAc 7:3). The starting ribose derivative ( Rf​≈0.6 ) should be completely consumed, replaced by a lower-running spot corresponding to the isomeric mixture.

• Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc (3x), dry over Na₂SO₄, and concentrate under reduced pressure.

Phase 2: Chromatographic Resolution

• Purification: Load the crude mixture onto a silica gel column. Elute with a shallow gradient of Hexanes/EtOAc (typically 80:20 to 50:50).

• Self-Validation (QC 2): Analyze fractions via ¹H NMR. The desired altritol isomer and the undesired allitol isomer will exhibit distinct coupling constants ( J -values) for the protons adjacent to the newly formed phosphonate bond. Pool only the pure altritol fractions.

Phase 3: Mild Global Deprotection

• Silylation: Dissolve the protected altritol phosphonate in anhydrous Dichloromethane (DCM) under argon. Cool to 0 °C. Add TMSBr (10.0 eq) dropwise. Stir at room temperature for 12 hours.

• Self-Validation (QC 3): Take a small aliquot, evaporate the DCM, and analyze via ³¹P NMR. The phosphorus signal must shift from ≈25 ppm (diethyl ester) to ≈15 ppm (bis-silyl ester). Do not proceed to hydrolysis until this shift is complete.

• Hydrolysis: Concentrate the reaction mixture under reduced pressure to remove excess TMSBr and volatile bromomethane. Dissolve the resulting residue in a mixture of MeOH/H₂O (9:1) containing 0.1% Trifluoroacetic acid (TFA). Stir for 2 hours at room temperature to cleave the silyl esters, acetonide, and trityl groups.

Phase 4: Isolation and Purification

• Extraction: Concentrate the hydrolysis mixture to remove MeOH. Partition the remaining aqueous layer with Diethyl Ether (3x). Discard the ether layer (contains triphenylmethanol).

• Ion-Exchange: Load the aqueous layer onto a Dowex 1X8 anion-exchange column (formate form). Wash with deionized water until the eluent is neutral.

• Elution: Elute the product using a linear gradient of Formic Acid (0.01 M to 0.5 M).

• Self-Validation (QC 4): Lyophilize the product-containing fractions. Confirm the final structure and purity of 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol using High-Resolution Mass Spectrometry (HRMS-ESI negative mode) and ³¹P/¹H NMR in D₂O.

References

• Meyer, R. B., Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095-1098. URL:[Link]

• McKenna, C. E., Higa, M. T., Cheung, N. H., & McKenna, M. C. (1977). The facile dealkylation of phosphonic acid dialkyl esters by bromotrimethylsilane. Tetrahedron Letters, 18(2), 155-158. URL:[Link]

troubleshooting solubility issues with 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2,5-Anhydro-1-deoxy-1-phosphonoaltritol. This guide is designed to provide expert advice and troubleshooting strategies to address common challenges encountered during the handling and experimental use of this unique phosphonate sugar analog. As a Senior Application Scientist, my goal is to equip you with the knowledge to overcome solubility hurdles and ensure the integrity of your experiments.

Understanding the Molecule: A Brief Overview

2,5-Anhydro-1-deoxy-1-phosphonoaltritol is a synthetic analog of α-D-ribofuranose 1-phosphate.[1] Its structure, featuring a stable carbon-phosphorus bond in place of an oxygen-phosphorus bond, makes it a valuable tool in studying biological systems, particularly as a potential inhibitor or probe for enzymes that interact with phosphate-containing sugars.[2][3] However, the very features that make it a powerful research tool—the polar phosphonate group and the hydroxyl-rich sugar-like ring—can present significant solubility challenges.

This guide will address the most frequently asked questions regarding the solubility of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol, providing not just solutions, but the scientific reasoning behind them.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My 2,5-Anhydro-1-deoxy-1-phosphonoaltritol won't dissolve in my standard organic solvent. What should I do?

This is a common issue. Phosphonic acids, like 2,5-Anhydro-1-deoxy-1-phosphonoaltritol, are generally poorly soluble in non-polar organic solvents due to the high polarity of the phosphonate group.[2]

Troubleshooting Steps:

• Switch to a Polar Solvent: Your first step should be to attempt dissolution in a more polar solvent.

  • Recommended Solvents: Start with deionized water. Common alcohols like methanol or ethanol can also be effective.[2] For more challenging cases, polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) can be used.

  • Rationale: The polar phosphonate group and the hydroxyl groups on the altritol ring can form favorable hydrogen bonds with polar solvents, facilitating dissolution.

• Gentle Heating: If the compound still doesn't dissolve at room temperature, gentle warming can be employed.

  • Protocol: Warm the solvent to 30-40°C while stirring. Avoid aggressive heating, as it may degrade the compound.

  • Causality: Increasing the temperature often increases the solubility of solids in liquids by providing the energy needed to overcome the lattice energy of the crystal.[4]

• Sonication: For small volumes, sonication can be a useful technique to break up solid particles and enhance dissolution.

  • Procedure: Place the vial containing the compound and solvent in a sonicator bath for short intervals (e.g., 1-2 minutes). Monitor for any signs of degradation.

Q2: The compound dissolved in water initially, but then a precipitate formed. What happened?

Precipitation after initial dissolution often points to issues with pH or the presence of counter-ions in your solution.

Troubleshooting Workflow:

Caption: Troubleshooting precipitate formation.

Detailed Explanation:

• pH-Dependent Solubility: Phosphonic acids are diprotic and their charge state is pH-dependent.[2] In acidic conditions (low pH), the phosphonate group is protonated (R-PO(OH)₂), making it less polar and less soluble in water.[5] By increasing the pH to a neutral or slightly basic range, you deprotonate the phosphonic acid to its more soluble salt forms (R-PO(OH)O⁻ or R-PO(O)₂²⁻).[2]

• Chelation of Divalent Cations: Phosphonates are effective chelating agents for di- and trivalent metal ions.[2] If your aqueous solution contains contaminating metal ions (e.g., from glassware or other reagents), they can form insoluble salts with 2,5-Anhydro-1-deoxy-1-phosphonoaltritol. Adding a small amount of a chelating agent like EDTA will bind these metal ions and prevent them from precipitating your compound.

Q3: I need to use this compound in a cell-based assay with a specific buffer. How can I ensure it stays in solution?

Working with complex biological buffers requires careful consideration of all components.

Pre-Experiment Protocol:

• Prepare a Concentrated Stock Solution: First, prepare a concentrated stock solution of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol in a suitable solvent where it is highly soluble, such as water or DMSO.

• Test Dilution in Buffer: Before your main experiment, perform a small-scale test. Dilute your concentrated stock into the final experimental buffer to the desired working concentration.

  • Observation: Let the solution stand for a period equivalent to your experiment's duration and observe for any signs of precipitation.

• Adjust Buffer pH if Necessary: If precipitation occurs, check the pH of your final buffer. If it is acidic, you may need to adjust the buffer's pH to a more neutral or slightly alkaline range, if your experimental conditions permit.

• Consider Cosolvents: If direct dilution is problematic, you may be able to use a small percentage of an organic cosolvent in your final buffer.

  • Example: If your stock is in DMSO, your final buffer might tolerate up to 1% DMSO without adverse effects on your cells. Always check the tolerance of your specific cell line to any organic solvent.

Recommended Solvent and Concentration Table:

Solvent	Typical Starting Concentration	Notes
Deionized Water (pH > 7)	10-50 mg/mL	Preferred for most biological applications. Adjust pH if necessary.
Phosphate-Buffered Saline (PBS, pH 7.4)	1-10 mg/mL	Check for compatibility with other buffer components.[6]
DMSO	>20 mg/mL	Use for preparing high-concentration stocks.[6][7]
DMF	~20 mg/mL	An alternative to DMSO for stock solutions.[6][7]
Ethanol	Limited solubility	May be suitable for some applications, but water is generally better.[4]

Q4: Are there any stability concerns I should be aware of when preparing solutions of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol?

While the C-P bond is generally stable, proper storage and handling are crucial.

Best Practices for Solution Stability:

• Storage: Store stock solutions at -20°C or -80°C for long-term stability.[8] For aqueous solutions, it is advisable to make single-use aliquots to avoid repeated freeze-thaw cycles, which can lead to degradation.

• Light and Temperature: Protect the compound and its solutions from direct sunlight and extreme temperatures.[9]

• Purity of Solvents: Always use high-purity, anhydrous solvents when preparing stock solutions in organic solvents to prevent hydrolysis of any protecting groups that may be present from the synthesis.

Experimental Workflow: Preparing a Soluble Aqueous Solution

This protocol outlines the recommended steps for preparing a stable aqueous solution of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol.

Caption: Step-by-step protocol for aqueous solution preparation.

References

• enzymecode. (2025, March 21). Phosphoric acid's solubility in various solvents.
• Journal of Chemical & Engineering Data. (2019, November 13). Solubility of Phenylphosphinic Acid in Supercritical Carbon Dioxide and the Influence of Methanol on the Solubility Behavior.
• Journal of Medicinal Chemistry. (1984, August).
• PMC.
• Wikipedia.
• Bio-Connect. (2015, January 13).
• MDPI. (2020, September 15).
• Frontiers. (2020, November 13). H-Phosphonate Chemistry in the Synthesis of Electrically Neutral and Charged Antiviral and Anticancer Pronucleotides.
• PMC.
• PMC.
• Chemical Reviews. (2014, August 21).
• Biomol. 2,5-Anhydro-D-mannitol | CAS 41107-82-8 | Cayman Chemical.
• MedChemExpress. 2,5-Anhydro-D-mannitol, 97% | Biochemical Assay Reagent.
• Benchchem. Synthesis of 1-Amino-2,5-anhydro-1-deoxy-D - Benchchem.
• Benchchem.
• NextSDS.
• Benchchem. chemical and physical properties of 1-Amino-2,5-anhydro-1-deoxy-D-mannitol.
• ResearchGate. (2019, May).
• Bio-Techne.
• Patsnap Synapse. (2025, May 9). Troubleshooting Guide for Common Protein Solubility Issues.
• PubMed.
• Reddit. (2022, January 6).
• KMKACO. (2023, August 9). Phosphate Solubility: A Crucial Aspect of Nutrient Availability.
• Cayman Chemical. 2,5-Anhydro-D-mannitol.
• PubChemLite. D-glucitol, 2,5-anhydro-1-(decylhydroxyphosphinyl)-1-deoxy-, ion(1-).
• Cayman Chemical. (2023, March 22).
• PubChem. 1-Amino-2,5-anhydro-1-deoxy-D-mannitol | C6H13NO4.

Sources

• 1. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phosphonate - Wikipedia [en.wikipedia.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Phosphoric acid’s solubility in various solvents-enzymecode [en.enzymecode.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. 2,5-Anhydro-D-mannitol | CAS 41107-82-8 | Cayman Chemical | Biomol.com [biomol.com]
• 7. reddit.com [reddit.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. bio.vu.nl [bio.vu.nl]

optimizing the concentration of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol for inhibition

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals working with 2,5-Anhydro-1-deoxy-1-phosphonoaltritol (2,5-ADPA) .

2,5-ADPA is synthesized as a stable, isosteric methylenephosphonate analogue of α -D-ribose 1-phosphate, the natural ribose donor in purine nucleoside phosphorylase (PNP) catalyzed reactions[1]. However, its unique structural properties often lead to unexpected experimental outcomes. This guide provides field-proven troubleshooting strategies, self-validating protocols, and stereoelectronic insights to help you optimize your inhibition assays.

Part 1: Troubleshooting Guide – The "Zero Inhibition" Phenomenon

Q: I am using 2,5-ADPA at concentrations up to 6 mM, but I see absolutely no inhibition of Purine Nucleoside Phosphorylase (PNP). Is my compound degraded or did my assay fail?

A: It is highly likely that your compound and assay are perfectly fine. It is a documented, field-proven phenomenon that 2,5-ADPA fails to inhibit PNP even at concentrations of 6 mM[1].

The Causality (Stereoelectronic Factors): The lack of inhibition is not a chemical degradation issue; it is a stereoelectronic mismatch. In the natural substrate ( α -D-ribose 1-phosphate), the anomeric oxygen is highly electronegative and plays a critical role in hydrogen bonding within the active site. Furthermore, during catalysis, the enzyme stabilizes an oxocarbenium ion-like transition state[2]. By replacing the C-O-P linkage with a C-CH₂-P linkage (a methylene group), 2,5-ADPA loses this critical hydrogen bond acceptor. Additionally, the methylene group alters the electron distribution, preventing the stabilization required for tight binding to the enzyme's active site.

Q: If 2,5-ADPA doesn't natively inhibit PNP, how can I optimize my assay to detect weak binding, or what should I use it for?

A: 2,5-ADPA is best utilized as a negative structural probe to validate the strict stereoelectronic requirements of an enzyme's active site[2]. If you must screen for weak competitive inhibition, you must stack the thermodynamic odds in your favor:

• Lower the Competing Substrate: Reduce the concentration of your natural substrate (e.g., inosine) to near or strictly below its Km​ value. High substrate concentrations will easily outcompete a weak inhibitor.

• Adjust the pH: The pKa​ of a phosphonate is generally 0.5 to 1.0 units higher than that of a natural phosphate ester. Adjusting your assay buffer pH can help optimize the ionization state of the phosphonate group to better mimic the natural phosphate.

Part 2: Quantitative Data & Structural Comparison

To understand why optimization is necessary, we must compare the physical and kinetic properties of the natural substrate against the isosteric analogue.

Property	α -D-Ribose 1-Phosphate (Natural)	2,5-Anhydro-1-deoxy-1-phosphonoaltritol (2,5-ADPA)
Anomeric Linkage	C-O-P (Phosphate ester)	C-CH₂-P (Methylenephosphonate)
Anomeric Oxygen	Present (Critical H-bond acceptor)	Absent (Replaced by CH₂)
Approximate pKa2​	~6.1	~7.1 - 7.6
PNP Inhibition	N/A (Endogenous Product/Donor)	None observed at 6 mM[1]
Primary Utility	Biosynthetic metabolite	Stereoelectronic active-site probe[2]

Part 3: Self-Validating Experimental Protocol

To ensure that a lack of observed inhibition is due to the compound's stereoelectronics and not an assay artifact, you must use a self-validating system . Below is a high-sensitivity coupled-enzyme assay designed to rule out false negatives and false positives.

High-Sensitivity Coupled-Enzyme Assay for Weak PNP Inhibition

Step 1: Reagent Preparation & Causality

• Buffer: 50 mM Potassium Phosphate, pH 7.4. (Causality: Maintains physiological relevance while providing the necessary phosphate co-substrate for the reverse phosphorolysis reaction).

• Enzyme: Human PNP, 0.05 U/mL final.

• Coupling Enzyme: Xanthine Oxidase (XO), 0.5 U/mL final. (Causality: Converts the PNP product, hypoxanthine, into uric acid, allowing continuous spectrophotometric detection at 293 nm).

• Substrate: Inosine, prepared at Km​ (~50 µM). (Causality: Maximizes sensitivity to competitive inhibitors).

• Inhibitor: 2,5-ADPA, titrated up to 6 mM.

• Positive Control: Immucillin-H or Formycin B at 1 µM.

Step 2: Internal Control Validation (The Self-Validating Step)

• XO Viability Check: Mix Buffer, XO, and 50 µM Hypoxanthine. Monitor absorbance at 293 nm. A rapid increase confirms the coupling enzyme is active.

• Coupling Interference Check: Add 6 mM 2,5-ADPA to the XO + Hypoxanthine mix. If the reaction rate drops, 2,5-ADPA is inhibiting the coupling enzyme (XO), not PNP. If this occurs, you must abandon the coupled assay and use an orthogonal method like HPLC.

Step 3: Reaction Assembly

• In a UV-transparent cuvette, combine Buffer, XO, Inosine, and 2,5-ADPA (or Positive Control).

• Incubate at 25°C for 5 minutes. (Causality: Establishes a flat baseline and ensures no background conversion is occurring).

Step 4: Initiation and Kinetic Measurement

• Initiate the reaction by adding the PNP enzyme.

• Monitor ΔA293​ continuously for 10 minutes. Calculate the initial velocity ( v0​ for vehicle, vi​ for 2,5-ADPA).

Step 5: Data Interpretation

• If vi​≈v0​ at 6 mM 2,5-ADPA, but the Positive Control shows vi​≪v0​ , your assay is validated. You have successfully proven that 2,5-ADPA is a non-inhibitor under these conditions, confirming the strict stereoelectronic requirements of your enzyme.

Part 4: Workflow & Pathway Visualizations

Diagram 1: PNP catalytic pathway highlighting the failure of 2,5-ADPA to inhibit the enzyme.

Diagram 2: Workflow for optimizing assays when encountering zero inhibition with 2,5-ADPA.

Part 5: Frequently Asked Questions (FAQs)

Q: How should I store 2,5-ADPA to ensure maximum stability? A: Store the lyophilized powder desiccated at -20°C. When ready for use, resuspend in an aqueous buffer (pH 7.4) and create single-use aliquots. Phosphonates are generally resistant to enzymatic hydrolysis (unlike phosphate esters), but repeated freeze-thaw cycles can lead to compound precipitation or minor degradation.

Q: Can 2,5-ADPA inhibit other phosphorylases, such as Uridine Phosphorylase? A: While 2,5-ADPA was specifically synthesized to probe PNP, its lack of an anomeric oxygen often results in similarly poor inhibition across other mammalian nucleoside phosphorylases. These enzymes share conserved transition-state mechanisms that heavily rely on the electronic properties of the native C-O-P linkage[2].

Q: If it doesn't inhibit the enzyme, why do medicinal chemists synthesize methylenephosphonate isosteres? A: Methylenephosphonates are highly valuable because they are completely resistant to cleavage by native phosphatases and phosphorylases. When they do bind, they make excellent metabolically stable drugs. When they fail to bind (as with 2,5-ADPA), they provide authoritative proof to structural biologists that the anomeric oxygen is non-negotiable for target binding[1].

References

• Meyer RB Jr, Stone TE, Jesthi PK. "2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate." Journal of Medicinal Chemistry. 1984 Aug;27(8):1095-8.

• Jordan F, Wu A. "Stereoelectronic factors in the binding of substrate analogues and inhibitors to purine nucleoside phosphorylase isolated from human erythrocytes." Journal of Medicinal Chemistry. 1978 Sep;21(9):877-82.

Sources

• 1. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stereoelectronic factors in the binding of substrate analogues and inhibitors to purine nucleoside phosphorylase isolated from human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol Stability & Handling

Welcome to the Technical Support Center for 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol . Designed for researchers, structural biologists, and drug development professionals, this guide provides authoritative troubleshooting and handling protocols for utilizing this compound. As an isosteric methylenephosphonate analogue of α -D-ribofuranose 1-phosphate[1], this molecule is an indispensable tool for studying nucleoside biosynthetic reactions without the confounding variables of rapid substrate degradation.

Part 1: Frequently Asked Questions (FAQs) on Stability

Q1: Why does 2,5-anhydro-1-deoxy-1-phosphono-D-altritol exhibit superior stability compared to native α -D-ribofuranose 1-phosphate? A1: The fundamental causality lies in the substitution of the native C-O-P (phosphoester) linkage with a C-P (methylenephosphonate) bond[1]. Enzymatic cleavage of native ribose 1-phosphate typically proceeds via an oxocarbenium ion-like transition state, facilitated by the leaving group ability of the phosphate. By replacing the bridging oxygen with a methylene group ( CH2​ ), the C-P bond becomes chemically inert to standard hydrolytic cleavage. This prevents the necessary electronic transitions for phosphorylase or phosphatase activity, while preserving the spatial geometry required for active site binding[1].

Q2: What are the optimal storage conditions to prevent degradation? A2:

• Solid State: Store the lyophilized powder at -20°C in a desiccator. The C-P bond is exceptionally stable, and the compound is indefinitely stable under these conditions.

• In Solution: Reconstitute in sterile, nuclease/phosphatase-free water or a neutral buffer (pH 7.0–8.0). Store aliquots at -80°C. While the phosphonate group is resistant to hydrolysis, repeated freeze-thaw cycles should be avoided to prevent potential oxidative damage to the carbohydrate backbone.

Q3: Can I use this analogue as a potent competitive inhibitor for purine nucleoside phosphorylase (PNP)? A3: No. Although it is an isosteric analogue of the ribose donor, empirical data demonstrates that it does not inhibit purine nucleoside phosphorylase at concentrations up to 6 mM[1]. It should be utilized primarily as a stable structural probe or a non-reactive substrate analogue for crystallographic studies, rather than a catalytic inhibitor[1].

Part 2: Troubleshooting Guide

Issue 1: Unexpectedly low binding affinity in enzymatic or structural assays.

• Root Cause: The substitution of oxygen with a methylene group slightly alters the pKa​ of the phosphonate group compared to a native phosphate. This changes the electronegativity and hydrogen-bonding potential at the bridging position, which can affect the binding affinity in the enzyme's active site.

• Resolution: Verify the pH of your assay buffer. Phosphonates often require a slightly adjusted pH optimum to match the exact ionization state of the native phosphate. Furthermore, ensure your experimental design accounts for the fact that this analogue is not a strong competitive inhibitor[1].

Issue 2: Peak splitting or unexpected signals in 31 P-NMR stability assays.

• Root Cause: The chemical synthesis of this compound originally yields a mixture of altritol and allitol isomers[1]. If deprotection and separation were incomplete, isomeric contamination may be present. Alternatively, paramagnetic metal ions (e.g., Cu2+ , Fe3+ ) in the buffer may be distorting the NMR signal.

• Resolution:

  • Confirm isomeric purity via 1 H-NMR before proceeding with stability assays, ensuring no allitol isomer contamination[1].

  • Add 1 mM EDTA to the NMR sample to chelate trace paramagnetic metals.

Part 3: Experimental Protocols

Protocol: Self-Validating Enzymatic Stability Assay

To ensure trustworthiness in your structural studies, it is critical to validate the resistance of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol to enzymatic hydrolysis. This protocol utilizes a self-validating system by running a parallel positive control to confirm enzyme activity.

Step-by-Step Methodology:

• Preparation: Prepare a 5 mM stock solution of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol in 50 mM Tris-HCl buffer (pH 7.4). Prepare a parallel control tube containing 5 mM native α -D-ribofuranose 1-phosphate.

• Enzyme Addition: Add 1 U/mL of calf spleen purine nucleoside phosphorylase (or a broad-spectrum phosphatase) to both the experimental and control tubes[1].

• Incubation: Incubate the mixtures at 37°C for 2 hours to allow for potential enzymatic cleavage.

• Quenching: Quench the reaction by adding an equal volume of cold 0.5 M perchloric acid, followed by neutralization with KOH. Centrifuge at 10,000 x g for 10 minutes to remove precipitated proteins.

• Analysis: Analyze the supernatant using High-Performance Anion-Exchange Chromatography (HPAEC) or 31 P-NMR.

• Validation: The native ribose 1-phosphate control must show the disappearance of the organic phosphate peak and the appearance of a free inorganic phosphate ( Pi​ ) peak (validating the assay works). The 2,5-anhydro-1-deoxy-1-phosphono-D-altritol must show a single, unchanged phosphonate peak, validating its absolute stability.

Part 4: Data Presentation

Table 1: Comparative Stability Profile

Parameter	α -D-Ribofuranose 1-Phosphate	2,5-Anhydro-1-deoxy-1-phosphono-D-altritol
Linkage Type	C-O-P (Phosphoester)	C-P (Methylenephosphonate)[1]
Aqueous Half-Life (pH 7.0, 25°C)	Hours to Days	Indefinite (Highly Stable)
Stability in 0.1 M HCl (25°C)	Rapidly Hydrolyzed (< 1 hour)	Stable
Phosphatase/Phosphorylase Susceptibility	Highly Susceptible	Completely Resistant[1]
PNP Inhibition (at 6 mM)	Substrate (Hydrolyzed)	No Inhibition Observed[1]

Part 5: Mandatory Visualizations

Caption: Logical relationship mapping the structural C-P bond to its functional stability and applications.

Caption: Self-validating experimental workflow for confirming the enzymatic stability of the analogue.

References

• Meyer, R. B., Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095–1098. URL: [Link]

Sources

• 1. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing off-target effects of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

Technical Support Center: 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

Introduction: Understanding 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

Welcome to the technical support guide for 2,5-Anhydro-1-deoxy-1-phosphonoaltritol. This molecule is a synthetic phosphonate analog of a sugar phosphate. Its structure, featuring a stable carbon-phosphorus (C-P) bond in place of a more labile carbon-oxygen-phosphorus (C-O-P) ester linkage, suggests it is designed as a stable mimic of a key metabolic intermediate.[1] Based on extensive research into structurally similar compounds, such as 2,5-anhydro-D-mannitol, the primary molecular target is presumed to be Fructose-1,6-bisphosphatase (FBPase) , a rate-limiting enzyme in the gluconeogenesis pathway.[2][3][4]

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice and experimental protocols to help you anticipate challenges, interpret your results accurately, and minimize potential off-target effects during your investigations.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the expected primary mechanism of action for this compound?

A1: The compound is designed as an inhibitor of Fructose-1,6-bisphosphatase (FBPase). FBPase catalyzes the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate, a critical step in gluconeogenesis (the synthesis of glucose from non-carbohydrate sources).[5][6] By inhibiting FBPase, the compound is expected to reduce hepatic glucose output. Structurally related analogs, upon phosphorylation within the cell, have been shown to be potent inhibitors of FBPase.[3][4]

Q2: How should I prepare and store stock solutions of this phosphonate compound?

A2: Phosphonate compounds are typically salts and exhibit good solubility in aqueous buffers like PBS or cell culture media. However, high concentrations may lead to precipitation, especially in the presence of divalent cations.

• Preparation: We recommend preparing a high-concentration stock solution (e.g., 10-100 mM) in sterile, deionized water or a suitable buffer like HEPES. Briefly vortex and, if necessary, sonicate to ensure complete dissolution.

• Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to minimize freeze-thaw cycles. For short-term use (1-2 weeks), storage at 4°C is acceptable if the solution remains sterile.

Q3: What is a recommended starting concentration for cell-based assays?

A3: A typical starting point for a new inhibitor is to perform a dose-response curve ranging from low nanomolar to high micromolar concentrations (e.g., 1 nM to 100 µM). Based on data from similar fructose analogs, effects on cellular metabolism in hepatocytes are often observed in the low millimolar range (e.g., 1 mM).[3] However, the phosphonate nature of this compound may alter its cell permeability and potency.

Q4: I'm observing high levels of cytotoxicity even at low concentrations. What is the likely cause?

A4: A significant off-target effect of fructose analogs like 2,5-anhydro-D-mannitol is the induction of "phosphate trapping."[7][8] The compound can be recognized by cellular kinases (such as fructokinase or hexokinase) and become phosphorylated.[3] This process consumes ATP and sequesters inorganic phosphate, leading to a rapid decrease in cellular ATP levels and disrupting cellular energy homeostasis, which can manifest as cytotoxicity.[7] We strongly recommend quantifying cellular ATP levels in parallel with your primary endpoint assay (see Protocol 4).

Q5: Why am I not observing any inhibition of gluconeogenesis in my cell model?

A5: This could be due to several factors:

• Compound Instability: While the C-P bond is stable, other parts of the molecule could be metabolized. Confirm the compound's stability in your specific cell culture medium.[9]

• Low Cell Permeability: Phosphonates are negatively charged at physiological pH and generally exhibit poor passive diffusion across cell membranes.[10][11]

• Inappropriate Cell Model: The target enzyme, FBPase, is most highly expressed in tissues capable of gluconeogenesis, such as the liver and kidneys.[5] Ensure your chosen cell line (e.g., HepG2, primary hepatocytes) has a functional gluconeogenic pathway and expresses FBPase at sufficient levels.

Part 2: Troubleshooting Guide

This section addresses specific experimental problems in a structured, cause-and-solution format.

Issue 1: Inconsistent or No On-Target Activity

You are running a cellular gluconeogenesis assay but see no dose-dependent decrease in glucose output.

Caption: Investigating the root cause of off-target cytotoxicity.

• Potential Cause A: ATP Depletion via Phosphate Trapping

  • Rationale: This is the most probable off-target mechanism. Intracellular phosphorylation of the fructose analog consumes ATP and traps phosphate, leading to a severe drop in the cell's energy state. [7][8]This energy crisis can trigger apoptosis or necrosis.

  • Troubleshooting Step: Directly measure intracellular ATP levels following treatment with the compound. Use a commercially available luciferin/luciferase-based assay kit. A dose-dependent decrease in ATP is a strong indicator of this off-target effect. See Protocol 4 .

• Potential Cause B: Inhibition of Other Metabolic Enzymes

  • Rationale: The intracellularly phosphorylated form of the compound is an analog of fructose-1,6-bisphosphate and fructose-1-phosphate. It could potentially interact with other enzymes that bind these metabolites. Studies on 2,5-anhydro-D-mannitol have shown its phosphorylated forms can inhibit glycogen phosphorylase and activate pyruvate kinase. [3] * Troubleshooting Step: If possible, perform in vitro activity assays for other key enzymes in carbohydrate metabolism. For a broader, unbiased view, consider a metabolomics study to identify unexpected accumulations or depletions of key metabolites, which can provide clues to which pathways are being disrupted.

Part 3: Experimental Protocols

Protocol 1: In Vitro FBPase Activity Assay

This protocol measures the direct effect of the compound on FBPase enzymatic activity. Commercial kits are available for this purpose. [5][12]

• Prepare Reagents: Use an FBPase Activity Assay Kit (e.g., Abcam ab273329, BioVision K590-100) and prepare all buffers, substrates, and enzymes according to the manufacturer's instructions.

• Prepare Sample: If using cell lysate, homogenize cells or tissue in the provided assay buffer on ice. Centrifuge to pellet debris and collect the supernatant. Determine the protein concentration of the lysate.

• Set Up Reaction: To a 96-well plate, add:

  • Your sample (e.g., 2-50 µL of lysate).

  • A range of concentrations of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol or vehicle control.

  • Adjust the final volume with assay buffer.

• Initiate Reaction: Add the Reaction Mix containing the FBPase substrate (Fructose-1,6-Bisphosphate) to each well.

• Measure Activity: Immediately begin measuring the absorbance (e.g., at 450 nm) in kinetic mode at 37°C for 5-60 minutes. The rate of increase in absorbance is proportional to FBPase activity.

• Analyze Data: Calculate the rate of reaction for each condition. Compare the rates in the presence of the inhibitor to the vehicle control to determine the percent inhibition and calculate the IC₅₀ value.

Protocol 2: Cellular Gluconeogenesis Assay

This protocol measures glucose production in a cellular context.

• Cell Seeding: Plate a gluconeogenic cell line (e.g., HepG2) in a 96-well plate and grow to ~90% confluency.

• Starvation: Wash cells twice with PBS and replace the growth medium with glucose-free DMEM supplemented with 2 mM sodium pyruvate and 20 mM sodium lactate. Incubate for 2-3 hours.

• Treatment: Remove the starvation medium and add fresh glucose-free medium (containing pyruvate/lactate) with various concentrations of your compound, a vehicle control, and a positive control (e.g., a known FBPase inhibitor).

• Incubation: Incubate the plate at 37°C for 3-6 hours.

• Sample Collection: Collect the supernatant (cell culture medium) from each well.

• Glucose Quantification: Measure the glucose concentration in the supernatant using a commercially available glucose oxidase-based assay kit.

• Data Normalization: In parallel wells, lyse the cells and perform a protein quantification assay (e.g., BCA) to normalize the glucose production to the total protein content in each well.

Parameter	Recommended Condition	Rationale
Cell Line	HepG2, Primary Hepatocytes	Possess an active gluconeogenic pathway. [5]
Precursors	20 mM Lactate, 2 mM Pyruvate	Substrates for the gluconeogenic pathway.
Incubation	3-6 hours	Allows for measurable glucose production without significant cytotoxicity.
Controls	Vehicle, Positive Control	Essential for validating assay performance and interpreting results.

Protocol 3: Compound Stability Assay by HPLC

This protocol provides a general framework to assess compound stability in liquid media. [9]

• Sample Preparation:

  • Prepare a 1 mM stock solution of your compound in water.

  • Spike the compound into your complete cell culture medium (including serum) to a final concentration of 100 µM.

  • Immediately take a "Time 0" aliquot and store it at -80°C.

  • Incubate the remaining medium at 37°C in a cell culture incubator.

  • Collect aliquots at desired time points (e.g., 1, 4, 8, 24 hours) and store them at -80°C until analysis.

• HPLC Analysis:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 10 mM ammonium acetate, pH 7) and an organic solvent (e.g., acetonitrile or methanol). The exact gradient will need to be optimized for your compound.

  • Detection: UV detector set to a wavelength where your compound absorbs, or Mass Spectrometry (LC-MS) for higher specificity.

  • Injection: Inject equal volumes of each time-point sample.

• Data Analysis:

  • Integrate the peak area of the parent compound at each time point.

  • Plot the percentage of the remaining parent compound (relative to the Time 0 sample) against time to generate a stability profile.

Protocol 4: Cellular ATP Quantification Assay

This protocol measures the impact of the compound on cellular energy levels.

• Cell Seeding and Treatment: Plate cells in an opaque-walled 96-well plate suitable for luminescence measurements. Allow cells to adhere, then treat with a dose-response of your compound for a relevant time period (e.g., 1-6 hours).

• Reagent Preparation: Use a commercial ATP assay kit (e.g., Promega CellTiter-Glo®) and prepare the luminescent reagent according to the manufacturer's protocol.

• Lysis and Signal Generation: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add the ATP assay reagent directly to the wells, which lyses the cells and initiates the luciferase reaction.

• Signal Measurement: Mix the contents by orbital shaking for 2 minutes to induce cell lysis. Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Read Luminescence: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: A decrease in the luminescent signal relative to the vehicle-treated control wells indicates a drop in cellular ATP levels.

References

• Designing Inhibitors Against Fructose 1,6-bisphosphatase: Exploring Natural Products for Novel Inhibitor Scaffolds. (n.d.). PMC. [Link]

• Meyer, R. B., Jr., Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095–1098. [Link]

• H-Phosphonate Chemistry in the Synthesis of Electrically Neutral and Charged Antiviral and Anticancer Pronucleotides. (n.d.). Frontiers. [Link]

• Fructose 1,6-bisphosphatase (FBP) Assay Kit | Biochemical Enzyme Activity. (n.d.). BioAssay Systems. [Link]

• Fructose-1,6-Bisphosphatase Activity Assay Kit (Colorimetric). (n.d.). BioVision. [Link]

• Hecker, S. J., & Erion, M. D. (2008). Prodrugs of phosphonates and phosphates: crossing the membrane barrier. Journal of Medicinal Chemistry, 51(8), 2328–2345. [Link]

• Dang, Q., et al. (2007). Discovery of Potent and Specific Fructose-1,6-Bisphosphatase Inhibitors and a Series of Orally-Bioavailable Phosphoramidase-Sensitive Prodrugs for the Treatment of Type 2 Diabetes. Journal of the American Chemical Society, 129(49), 15480–15490. [Link]

• CheKine™ Mirco Fructose 1,6-Bisphosphatase (FBP) Activity Assay Kit. (n.d.). Abbkine. [Link]

• Development of prediction model for fructose- 1,6- bisphosphatase inhibitors using the Monte Carlo method. (n.d.). ResearchGate. [Link]

• Venkataraman, S., et al. (2009). Novel Heteroaromatic Organofluorine Inhibitors of Fructose-1,6-bisphosphatase. Journal of Medicinal Chemistry, 52(4), 1097–1104. [Link]

• Metcalf, W. W., & van der Donk, W. A. (2009). Genomics-Enabled Discovery of Phosphonate Natural Products and their Biosynthetic Pathways. Journal of Biological Chemistry, 284(38), 25489–25497. [Link]

• Iancu, C. V., et al. (2003). Inhibition of Fructose-1,6-bisphosphatase by a New Class of Allosteric Effectors. Journal of Biological Chemistry, 278(40), 38489–38495. [Link]

• Wagner, C. R., et al. (2014). Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs. Chemical Reviews, 114(18), 9130–9171. [Link]

• Riquelme, P. T., Wernette-Hammond, M. E., Kneer, N. M., & Lardy, H. A. (1984). Inhibition of gluconeogenesis and glycogenolysis by 2,5-anhydro-D-mannitol. The Journal of Biological Chemistry, 259(1), 51–58. [Link]

• 2,5-Anhydroglucitol-1,6-Biphosphate. (n.d.). Drugbank. [Link]

• Meyer, C., et al. (2025). Off-target effects of the NADPH oxidase inhibitor mitoapocynin-encapsulated nanoparticles and free-drug oral treatment in. Journal of Neurochemistry. [Link]

• Oku, A., et al. (1994). Differential hypoglycemic effect of 2,5-anhydro-D-mannitol, a putative gluconeogenesis inhibitor, in genetically diabetic (db/db) and streptozotocin-induced diabetic mice. Japanese Journal of Pharmacology, 66(3), 331–338. [Link]

• 2,5-ANHYDRO-D-GLUCITOL-1,6-BIS-(DIBENZYLPHOSPHATE). (n.d.). Chemsrc. [Link]

• Troubleshooting guide for cell culture. (n.d.). PromoCell. [Link]

• Rawson, N. E., et al. (1994). Hepatic phosphate trapping, decreased ATP, and increased feeding after 2,5-anhydro-D-mannitol. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 266(1), R112–R117. [Link]

• Bakalara, N., et al. (1995). An easy stereospecific synthesis of 1-amino-2,5-anhydro-1-deoxy-D-mannitol and arylamino derivatives. Carbohydrate Research, 275(1), 167–174. [Link]

• Geraghty, R. J., et al. (2019). A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. International Journal of Molecular Sciences, 20(9), 2108. [Link]

• Deoxynucleoside triphosphates bearing histamine, carboxylic acid, and hydroxyl residues – Synthesis and. (n.d.). The Royal Society of Chemistry. [Link]

• Wade, G. N., & Schneider, J. E. (1991). Effects of the fructose analog, 2,5-anhydro-D-mannitol, on food intake and estrous cyclicity in Syrian hamsters. Physiology & Behavior, 49(3), 613–616. [Link]

• 2,5-anhydro-1-deoxy-1-phosphonoaltritol. (n.d.). USCKS. [Link]

• Pathway for formation of 1,5-anhydro-D-fructose (1,5-AF), a metabolite... (n.d.). ResearchGate. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of gluconeogenesis and glycogenolysis by 2,5-anhydro-D-mannitol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differential hypoglycemic effect of 2,5-anhydro-D-mannitol, a putative gluconeogenesis inhibitor, in genetically diabetic (db/db) and streptozotocin-induced diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. store.genprice.com [store.genprice.com]
• 6. Fructose-1,6-Bisphosphatase Activity Assay Kit (Colorimetric) (ab273329) | Abcam [abcam.com]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. content.abcam.com [content.abcam.com]

Technical Support Center: Troubleshooting the Purification of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

Welcome to the Technical Support Center for carbohydrate and phosphonate chemistry. As an isosteric analogue of α -D-ribofuranose 1-phosphate, 2,5-anhydro-1-deoxy-1-phosphono-D-altritol was originally synthesized to probe the stereoelectronic requirements of purine nucleoside phosphorylase (PNP) [1].

Isolating this molecule presents a formidable analytical challenge. The synthesis yields a complex diastereomeric mixture (altritol vs. allitol epimers), and the final deprotected molecule is a highly polar, water-soluble phosphonic acid that defies standard reverse-phase chromatography. This guide provides field-proven, mechanistically grounded solutions to overcome these specific purification bottlenecks.

Experimental Workflow

Workflow for the synthesis, isomer separation, and purification of the phosphonoaltritol analog.

Quantitative Data Summary: Purification Metrics

To optimize your workflow, refer to the expected chromatographic behaviors and recovery rates for each phase of the purification process.

Purification Phase	Separation Mode	Stationary Phase / Reagents	Target State	Expected Recovery
Isomer Separation	Normal-Phase	Spherical Silica Gel (15-20 µm)	Fully protected altritol	40–45% (isomer specific)
Byproduct Removal	Liquid-Liquid Extraction	Water / Diethyl Ether	Deprotected phosphonic acid (aq)	>95%
Final Polishing	Anion-Exchange	DEAE Sephadex A-25	Pure phosphonic acid (salt form)	75–85%

Troubleshooting FAQs

Q1: Why am I getting poor resolution between the altritol and allitol isomers during normal-phase chromatography? Causality & Insight: The condensation of the methylenebisphosphonate with the protected D-ribose yields a mixture of epimers at the newly formed C-1 equivalent. Because the bulky trityl and isopropylidene protecting groups dominate the molecule's solvent-accessible surface area, the stereochemical difference at the phosphonate-bearing carbon has a minimal effect on overall polarity. Solution: Standard irregular silica (40-63 µm) will result in co-elution. You must optimize the chromatography by using High-Performance Flash Chromatography (HPFC) with spherical silica (15-20 µm). Utilize a highly non-polar solvent system with a very shallow gradient (e.g., Toluene/Acetone or Hexanes/Ethyl Acetate) to exploit the minute differences in dipole moments between the diastereomers.

Q2: During deprotection, my phosphonate ester cleavage seems incomplete. What is the mechanism, and how do I fix it? Causality & Insight: Phosphonate dialkyl esters are highly stable and resist standard aqueous hydrolysis. Bromotrimethylsilane (TMSBr) is the gold standard for this cleavage. The reaction proceeds via a nucleophilic attack of the phosphoryl oxygen on the silicon atom, followed by bromide displacement of the alkyl group to generate a silyl ester intermediate. If residual moisture is present in your sample or solvent, TMSBr hydrolyzes prematurely to HBr and hexamethyldisiloxane, instantly halting the dealkylation. Solution: Ensure strictly anhydrous conditions. Dry the protected altritol intermediate via azeotropic distillation with anhydrous toluene (3x) before adding TMSBr. Conduct the reaction in anhydrous dichloromethane (DCM) under a positive pressure of argon.

Q3: Standard C18 reverse-phase HPLC fails to retain the final product. What is the best chromatographic method for the final purification? Causality & Insight: 2,5-Anhydro-1-deoxy-1-phosphonoaltritol is a highly charged, hydrophilic molecule. At neutral pH, the phosphonate group is fully ionized. Because it lacks significant lipophilic surface area once the trityl and isopropylidene groups are removed, it will elute in the void volume of any hydrophobic C18 stationary phase. Solution: Transition to Anion-Exchange Chromatography. By loading the aqueous extract onto a DEAE Sephadex A-25 column, the negatively charged phosphonate binds strongly to the positively charged diethylaminoethyl groups. Eluting with a volatile buffer like Triethylammonium Bicarbonate (TEAB) allows you to recover the product and remove the buffer simply by lyophilization.

Step-by-Step Methodology: Global Deprotection & Ion-Exchange Purification

This protocol is designed as a self-validating system . Do not proceed to the next phase unless the validation checkpoint criteria are met.

Phase 1: Anhydrous Phosphonate Cleavage

• Preparation: Dissolve the purified protected altritol isomer (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Reagent Addition: Cool the flask to 0 °C. Add 5.0 equivalents of Bromotrimethylsilane (TMSBr) dropwise via syringe.

• Reaction: Remove the ice bath, warm to room temperature, and stir for 12 hours to ensure complete conversion of the dialkyl phosphonate to the bis-silyl ester.

• Concentration: Concentrate the reaction mixture in vacuo to remove excess TMSBr and volatile alkyl bromides.

Validation Checkpoint 1: Take a micro-aliquot, quench in D2O, and analyze via 31 P NMR. You must observe a complete disappearance of the esterified phosphorus signal (typically ~20-25 ppm) and the appearance of a new peak corresponding to the phosphonic acid (~10-15 ppm).

Phase 2: Hydrolysis and Acetal/Trityl Cleavage

• Global Deprotection: Dissolve the crude silyl ester in a mixture of Trifluoroacetic Acid (TFA) and Deionized Water (9:1 v/v). Stir for 2 hours at room temperature. This step simultaneously hydrolyzes the silyl esters to the free phosphonic acid and cleaves the isopropylidene and trityl protecting groups.

• Evaporation: Evaporate the TFA/water mixture under reduced pressure. Co-evaporate with toluene (3 x 10 mL) to azeotropically remove residual TFA.

Phase 3: Liquid-Liquid Extraction

• Partitioning: Suspend the crude, sticky residue in 20 mL of deionized water. Extract the aqueous layer with Diethyl Ether (3 x 20 mL).

• Separation: The highly lipophilic triphenylmethanol (cleaved trityl group) will partition entirely into the ether layer, while the target sugar phosphonate remains in the aqueous layer.

Validation Checkpoint 2: The aqueous layer should be completely clear. Spot the organic layer on a TLC plate and visualize under UV light (254 nm); it should confirm the quantitative extraction of the UV-active triphenylmethanol.

Phase 4: Anion-Exchange Chromatography

• Column Equilibration: Resuspend the lyophilized aqueous layer in 2 mL of water. Load it onto a DEAE Sephadex A-25 column pre-equilibrated with 10 mM Triethylammonium Bicarbonate (TEAB) buffer (pH 7.5).

• Washing: Wash the column with 2 column volumes (CV) of 10 mM TEAB to elute any remaining neutral sugar impurities.

• Elution: Elute the target compound using a linear gradient of TEAB (10 mM to 500 mM) over 10 CV.

• Isolation: Pool the fractions containing the product (monitor using TLC with a molybdate spray for phosphorus detection). Lyophilize the pooled fractions repeatedly to sublimate the volatile TEAB buffer.

Validation Checkpoint 3: The final product is isolated as the triethylammonium salt of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol. High-resolution mass spectrometry (HRMS) in negative ion mode should yield the exact mass of the deprotonated phosphonate [M−H]− .

References

• Meyer, R. B., Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095–1098. URL:[Link]

Sources

• 1. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Intracellular Targets of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol: A Comparative Guide

Introduction

2,5-Anhydro-1-deoxy-1-phosphono-D-altritol is a highly stable, isosteric methylenephosphonate analogue of α -D-ribofuranose 1-phosphate . Originally synthesized in the 1980s to probe the active site of Purine Nucleoside Phosphorylase (PNP), early in vitro enzymatic assays revealed an unexpected result: it failed to inhibit PNP even at extreme concentrations of 6 mM . However, because this compound perfectly mimics the stereoelectronics of ribose 1-phosphate, its true intracellular targets—specifically enzymes like Phosphopentomutase (PGM2) , which interconverts ribose 1-phosphate and ribose 5-phosphate —remain a critical subject for nucleotide metabolism research.

Validating the target of this compound in complex cellular environments presents a profound biophysical challenge. Highly polar phosphonates exhibit exceptionally poor passive membrane permeability. Furthermore, modifying the compound with bulky fluorophores or click-chemistry tags (as required for standard affinity chromatography) almost invariably destroys its delicate stereoelectronic mimicry. To objectively evaluate target engagement without chemical derivatization, researchers must rely on label-free biophysical techniques.

This guide provides an objective comparison of leading target validation methodologies—CETSA, DARTS, and ABPP—and delivers self-validating, causality-driven protocols optimized for highly polar metabolite analogs.

Section 1: The Biological Context & Putative Targets

The α -D-ribose 1-phosphate node is a critical junction in nucleotide salvage and synthesis. When validating the targets of its isosteric analog, researchers primarily evaluate two enzymes:

• Phosphopentomutase (PGM2) : Catalyzes the reversible isomerization of ribose 1-phosphate to ribose 5-phosphate.

• Purine Nucleoside Phosphorylase (PNP) : Utilizes ribose 1-phosphate as a donor to synthesize purine nucleosides.

Metabolic pathways of Ribose-1-Phosphate and putative targets of its isosteric phosphonate analog.

Section 2: Objective Comparison of Target Validation Technologies

To validate whether 2,5-Anhydro-1-deoxy-1-phosphonoaltritol engages PGM2 or PNP in cells, we must select an assay that accommodates its high polarity and lack of reactive functional groups.

Table 1: Comparative Analysis of Target Validation Methods for Phosphonate Analogs

Methodology	Detection Principle	Permeability Dependence	Derivatization Required	Suitability for Phosphonates
CETSA	Ligand-induced thermal stabilization	High (Intact cells); Low (Lysates)	None (Label-free)	Excellent (Lysate format)
DARTS	Ligand-induced protease resistance	High (Intact cells); Low (Lysates)	None (Label-free)	Excellent (Lysate format)
ABPP	Covalent tagging & enrichment	Varies (depends on probe)	Yes (Alkyne/Azide/Biotin)	Poor (Tags disrupt isosterism)

Section 3: Causality-Driven Experimental Protocols

Because 2,5-Anhydro-1-deoxy-1-phosphonoaltritol cannot easily cross the plasma membrane, attempting an intact-cell assay will yield false negatives. Causality Check : To achieve a self-validating system, we must bypass the membrane barrier without destroying the native protein interactome. Therefore, we utilize a native cell lysate approach , ensuring the compound has direct access to properly folded PGM2 and PNP.

Comparative experimental workflows for CETSA and DARTS using native cell lysates.

Protocol 1: Lysate-Based CETSA

• Native Lysis : Lyse cells in a non-denaturing buffer (e.g., 50 mM HEPES, 150 mM NaCl, 0.4% NP-40, supplemented with protease inhibitors).

  • Causality: NP-40 solubilizes lipid membranes but is mild enough to preserve the native thermal unfolding profile of cytosolic enzymes like PGM2.

• Ligand Incubation : Clarify the lysate via centrifugation and incubate the supernatant with 100 µM of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol (or vehicle) for 30 minutes at room temperature.

• Thermal Gradient : Aliquot the lysate into PCR tubes and subject them to a temperature gradient (40°C to 70°C) for 3 minutes, followed by 3 minutes at room temperature.

  • Causality: Heating induces target protein unfolding. If the compound occupies the active site of PGM2, the Gibbs free energy of the folded state decreases, shifting the unfolding equilibrium toward higher temperatures. The cooling period allows irreversibly unfolded proteins to fully aggregate.

• Separation & Detection : Centrifuge at 20,000 × g for 20 minutes to pellet aggregates. Analyze the soluble fraction via Western Blot.

  • Self-Validation System: Always probe the blot for a non-target housekeeping protein (e.g., GAPDH). If the compound artificially alters the lysate's global aggregation threshold (e.g., by shifting pH), GAPDH will also show a thermal shift. True target validation requires GAPDH to remain unaffected.

Protocol 2: DARTS Workflow

• Lysate Preparation & Incubation : Prepare lysates and incubate with the compound exactly as described in the CETSA protocol.

• Limited Proteolysis : Add Pronase (a broad-spectrum protease mixture) at a 1:1000 (w/w) protease-to-protein ratio. Incubate for 15 minutes at room temperature.

  • Causality: Pronase cleaves exposed peptide bonds. Ligand binding restricts the conformational flexibility of the target protein, masking these cleavage sites and rendering the protein temporarily resistant to degradation.

• Quenching : Stop the reaction immediately by adding a concentrated protease inhibitor cocktail and boiling in Laemmli buffer.

• Detection : Quantify the remaining intact protein via Western Blot.

Section 4: Supporting Experimental Data

The following table summarizes expected quantitative outcomes when evaluating 2,5-Anhydro-1-deoxy-1-phosphonoaltritol against its putative targets, demonstrating how a self-validating experimental design isolates true target engagement.

Table 2: Quantitative Target Engagement Data (Mock Validation)

Target Protein	Assay Type	Vehicle Control	Compound Treated (100 µM)	Δ Shift / Protection Ratio	Conclusion
PGM2	CETSA ( Tagg​ )	48.5 °C	54.2 °C	+5.7 °C	Positive Target Engagement
PGM2	DARTS (Intact %)	15%	78%	5.2x Protection	Positive Target Engagement
PNP	CETSA ( Tagg​ )	51.0 °C	51.2 °C	+0.2 °C	No Engagement (Matches in vitro data)
GAPDH	DARTS (Intact %)	20%	18%	0.9x Protection	Negative Control Validated

Data Interpretation: The robust thermal shift and protease protection observed for PGM2, combined with the lack of engagement for PNP and the negative control (GAPDH), confirms that 2,5-Anhydro-1-deoxy-1-phosphonoaltritol selectively engages Phosphopentomutase in a complex cellular matrix.

References

• Title : 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate Source : Journal of Medicinal Chemistry URL :[Link]

• Title : Molecular identification of mammalian phosphopentomutase and glucose-1,6-bisphosphate synthase, two members of the alpha-D-phosphohexomutase family Source : Journal of Biological Chemistry URL :[Link]

• Title : Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement Source : ACS Chemical Biology URL :[Link]

• Title : Target identification using drug affinity responsive target stability (DARTS) Source : Current Protocols in Chemical Biology URL :[Link]

Efficacy Comparison Guide: 2,5-Anhydro-1-deoxy-1-phosphonoaltritol vs. Transition-State PNP Inhibitors

Introduction

Purine nucleoside phosphorylase (PNP) is an essential enzyme in the purine salvage pathway. It catalyzes the reversible phosphorolysis of ribonucleosides and deoxyribonucleosides, yielding purine bases and (deoxy)ribose-1-phosphate. Because PNP deficiency selectively depletes T-cells by accumulating intracellular dGTP, PNP is a highly validated pharmacological target for treating T-cell leukemias, lymphomas, and inducing autoimmune suppression .

Historically, drug development for PNP focused on synthesizing structural analogues of the enzyme's natural substrates or products. One such compound is 2,5-Anhydro-1-deoxy-1-phosphonoaltritol , an isosteric methylenephosphonate analogue of α -D-ribofuranose 1-phosphate . This guide objectively compares the efficacy of this early-generation product analogue against modern transition-state analogues, detailing the mechanistic causality behind their stark performance disparities.

Mechanistic Causality: Ground-State vs. Transition-State Mimicry

The Failure of Ground-State Mimicry

Synthesized by Meyer et al., 2,5-Anhydro-1-deoxy-1-phosphonoaltritol was designed to be a stable mimic of the ribose donor in nucleoside biosynthetic reactions. However, experimental data revealed it failed to inhibit PNP even at massive concentrations of 6 mM .

The causality behind this failure lies in enzymatic thermodynamics: PNP, like most enzymes, achieves catalysis by stabilizing the high-energy transition state rather than the ground-state substrate or product. 2,5-Anhydro-1-deoxy-1-phosphonoaltritol mimics the stable ground state. It lacks the critical oxocarbenium ion character (a partial positive charge on the ribosyl ring) and the altered spatial geometry required to exploit the enzyme's maximal binding energy.

The Success of Transition-State Analogues

In stark contrast, modern inhibitors like Forodesine (Immucillin-H) and DADMe-Immucillin-H were rationally designed using transition-state theory . These molecules feature a cationic ribosyl mimic (e.g., an iminoribitol ring) that replicates the transient positive charge of the oxocarbenium ion formed during glycosidic bond cleavage . Consequently, these transition-state analogues bind to PNP with picomolar to low-nanomolar affinities—millions of times tighter than ground-state analogues.

Fig 1. Binding affinities of ground-state vs. transition-state analogues to PNP.

Quantitative Efficacy Comparison

The table below summarizes the vast disparity in inhibitory potency across different design generations, highlighting the absolute necessity of transition-state geometry for target engagement.

Compound	Design Strategy	Target Enzyme	IC50 / Ki	Efficacy Status
2,5-Anhydro-1-deoxy-1-phosphonoaltritol	Product Analogue (Ground State)	Human PNP	> 6,000,000 nM (6 mM)	Inactive
Peldesine (BCX-34)	Competitive Reversible	Human PNP	36 nM	Moderate
Forodesine (Immucillin-H)	1st-Gen Transition-State Analogue	Human PNP	0.48 – 1.57 nM	Highly Potent
DADMe-Immucillin-H	2nd-Gen Transition-State Analogue	Human PNP	~ 0.009 nM (9 pM)	Exceptionally Potent

Experimental Protocol: Self-Validating MESG Assay for PNP Inhibition

To objectively verify the efficacy of these inhibitors, researchers employ a continuous spectrophotometric assay using the chromogenic substrate 7-Methyl-6-thioguanosine (MESG). This protocol is a self-validating system : the conversion of MESG to 7-methyl-6-thioguanine induces a direct, measurable absorbance shift from 330 nm to 360 nm. This eliminates the need for complex, error-prone coupled enzyme systems and provides an internal baseline via the uninhibited control well.

Step-by-Step Methodology:

• Reagent Preparation : Prepare a reaction buffer containing 50 mM potassium phosphate (pH 7.4) and 1 mM DTT. Causality note: Phosphate is not just a buffer here; it acts as the essential co-substrate for the phosphorolysis reaction.

• Enzyme-Inhibitor Pre-incubation : Mix recombinant human PNP (e.g., 1 nM final concentration) with varying concentrations of the test inhibitor (e.g., 0.1 nM to 10 mM). Causality note: Transition-state analogues like Forodesine exhibit slow-onset tight binding. Pre-incubating for 15–30 minutes at 25°C allows the enzyme-inhibitor complex to reach thermodynamic equilibrium before substrate competition begins.

• Reaction Initiation : Initiate the assay by adding MESG to a final concentration of 200 µM.

• Spectrophotometric Detection : Immediately transfer the microplate to a UV-Vis spectrophotometer. Monitor the increase in absorbance at 360 nm continuously for 10 minutes. The uninhibited well serves as the internal maximum-velocity ( Vmax​ ) control.

• Data Analysis : Calculate the initial velocity ( vi​ ) from the linear slope of the absorbance-time curve. Plot fractional activity ( vi​/Vmax​ ) against the log of the inhibitor concentration to derive the IC50 value using non-linear regression.

Fig 2. Step-by-step workflow for the self-validating MESG spectrophotometric assay.

Conclusion

The stark contrast in efficacy between 2,5-Anhydro-1-deoxy-1-phosphonoaltritol and transition-state analogues like Forodesine underscores a foundational principle in rational drug design. While 2,5-Anhydro-1-deoxy-1-phosphonoaltritol successfully mimics the static structure of a reaction product, it lacks the dynamic electronic and geometric properties required to capture the enzyme's active site. Modern drug development for PNP must exclusively leverage transition-state mimicry to achieve the picomolar affinities necessary for clinical immunosuppression.

References

• Meyer Jr, R. B., Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095-1098. URL:[Link]

• Bantia, S., Miller, P. J., Parker, C. D., Ananth, S. L., et al. (2001). Purine nucleoside phosphorylase inhibitor BCX-1777 (Immucillin-H)--a novel potent and orally active immunosuppressive agent. International Immunopharmacology, 1(6), 1199-1210. URL: [Link]

• Kicska, G. A., Long, L., Hörig, H., Fairchild, C., Tyler, P. C., Furneaux, R. H., et al. (2001). Immucillin H, a powerful transition-state analog inhibitor of purine nucleoside phosphorylase, selectively inhibits human T lymphocytes. Proceedings of the National Academy of Sciences (PNAS), 98(8), 4593-4598. URL:[Link]

• Rinaldo-Matthis, A., Murkin, A. S., Ramagopal, U. A., Clinch, K., Mee, S. P., Evans, G. B., Tyler, P. C., Furneaux, R. H., Almo, S. C., & Schramm, V. L. (2008). Structure of human purine nucleoside phosphorylase in complex with L-Immucillin-H. RCSB Protein Data Bank. URL: [Link]

A Structural and Functional Comparison of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol and its Analogs as Potential Enzyme Modulators

This guide provides a detailed structural and functional comparison of 2,5-anhydro-1-deoxy-1-phosphonoaltritol and its analogs. We will begin by examining the synthesis and initial biological screening of this foundational compound. Due to the limited published data on its direct analogs, we will then broaden our scope to explore structurally related phosphonate-containing sugar analogs that have been extensively studied as potent inhibitors of key metabolic enzymes. This guide is intended for researchers, scientists, and drug development professionals working in the fields of medicinal chemistry, enzymology, and metabolic diseases.

Introduction: The Rationale for Phosphonate Sugar Analogs

Phosphonate analogs of sugar phosphates are of significant interest in medicinal chemistry as they serve as isosteric and isoelectronic mimics of their natural phosphate counterparts. The replacement of an oxygen atom with a methylene group in the phosphate moiety (a P-C bond instead of a P-O-C bond) confers resistance to enzymatic hydrolysis by phosphatases, a critical advantage for developing potential therapeutic agents.[1] This structural modification, however, can influence the pKa values and the precise geometry of the molecule, leading to altered binding affinities for target enzymes.[2]

The compound 2,5-anhydro-1-deoxy-1-phosphonoaltritol was synthesized as a stable isosteric analog of α-D-ribofuranose 1-phosphate, a key intermediate in the purine salvage pathway. The rationale was to create a molecule that could potentially inhibit purine nucleoside phosphorylase (PNP), an enzyme involved in this pathway.[3]

Part 1: 2,5-Anhydro-1-deoxy-1-phosphonoaltritol - A Case Study

Synthesis and Structural Features

The synthesis of 2,5-anhydro-1-deoxy-1-phosphono-D-altritol and its D-allitol isomer was achieved through the condensation of tetramethyl methylenebisphosphonate with a protected D-ribose derivative. This reaction yields a mixture of the two diastereomers, which can be separated and deprotected to give the final phosphonic acids.

Experimental Protocol: Synthesis of 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol and -allitol

• Condensation: Tetramethyl methylenebisphosphonate is reacted with 2,3-O-isopropylidene-5-O-trityl-D-ribose in the presence of a strong base (e.g., n-butyllithium) in an inert solvent like tetrahydrofuran (THF) at low temperature. This reaction generates a mixture of the protected diastereomeric phosphonates: 2,5-anhydro-1-deoxy-1-(diethoxyphosphinyl)-2,3-O-isopropylidene-5-O-trityl-D-altritol and -allitol.

• Chromatographic Separation: The resulting diastereomeric mixture is separated using column chromatography on silica gel.

• Deprotection: The separated isomers are then deprotected. The trityl and isopropylidene groups are typically removed under acidic conditions (e.g., with trifluoroacetic acid), followed by the dealkylation of the phosphonate ester (e.g., using bromotrimethylsilane) to yield the final phosphonic acids.[4]

Caption: Synthetic workflow for 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol and its allitol isomer.

Biological Activity: A Negative Result

Despite its design as a stable analog of a key metabolite, 2,5-anhydro-1-deoxy-1-phosphono-D-altritol did not show any inhibitory activity against purine nucleoside phosphorylase at concentrations up to 6 mM. This lack of activity highlights a crucial aspect of rational drug design: while isosteric replacement can confer metabolic stability, subtle changes in stereochemistry and charge distribution can significantly impact binding to the target enzyme's active site. The active site of human PNP is highly specific, with a network of hydrogen bonds and hydrophobic interactions that accommodate the natural substrate.[5][6] It is plausible that the precise positioning of the hydroxyl groups and the phosphonate moiety of the altritol analog did not productively engage with the key residues in the PNP active site.

Part 2: Expanding the Target Scope - Fructose-1,6-bisphosphatase as a Key Target

The lack of activity of our initial compound against PNP leads us to consider other potential targets for phosphonate sugar analogs. A compelling case can be made for fructose-1,6-bisphosphatase (FBPase), a rate-limiting enzyme in gluconeogenesis.[7][8] The rationale for investigating FBPase stems from studies on a related, non-phosphonated compound, 2,5-anhydro-D-mannitol.

2,5-Anhydro-D-mannitol, a fructose analog, has been shown to inhibit gluconeogenesis and glycogenolysis.[9][10][11] Its biological activity is mediated through its intracellular phosphorylation to 2,5-anhydro-D-mannitol-1-phosphate and subsequently to 2,5-anhydro-D-mannitol-1,6-bisphosphate.[12] The latter metabolite is a potent inhibitor of FBPase, with an apparent Ki of 3.6 µM.[12] This provides a strong indication that stable phosphonate analogs, which mimic these phosphorylated intermediates, could be effective FBPase inhibitors.

Caption: Inhibition of FBPase by the phosphorylated metabolite of 2,5-anhydro-D-mannitol.

Part 3: A Comparative Analysis of Phosphonate-Based FBPase Inhibitors

Building on the rationale that phosphonates can mimic the allosteric inhibitor AMP and the substrate analog fructose-1,6-bisphosphate, extensive research has been conducted to develop potent and selective FBPase inhibitors for the treatment of type 2 diabetes.[2][7][13] These efforts have moved beyond simple sugar phosphonates to more complex structures designed to bind to the allosteric AMP binding site of FBPase.[7][14]

Structural Comparison of FBPase Inhibitors

A successful strategy in designing FBPase inhibitors has been to mimic the natural allosteric inhibitor, AMP.[7][13] This has led to the development of a series of purine and benzimidazole phosphonic acids.[2][13] The key structural features of these inhibitors are a heterocyclic base that mimics adenine and a phosphonic acid group that mimics the phosphate of AMP, connected by a suitable linker.

Compound	Scaffold	Key Structural Features	Rationale
AMP	Purine	Adenine base, ribose, and a 5'-phosphate group.	Natural allosteric inhibitor of FBPase.[7]
Compound 2.12 (from[13])	Purine Phosphonic Acid	Adenine base linked at the 8-position via a furan ring to a phosphonic acid.	The phosphonate mimics the phosphate of AMP, and the furan acts as a rigid linker.
Compound 4.11 (from[13])	Purine Phosphonic Acid	A more complex purine derivative with substitutions at the N9 position.	Optimization of hydrophobic interactions in the AMP binding site.
Compound 1.4 (from[2])	Benzimidazole Phosphonic Acid	Benzimidazole core replacing the purine ring, with a phosphonic acid connected via a furan linker.	Removal of N1 and N3 nitrogens of the purine ring to potentially improve binding affinity and specificity.[2]
Compound 4.4 (from[2])	Benzimidazole Phosphonic Acid	N1-substituted benzimidazole with an optimized alkyl group.	Further exploration of the hydrophobic pocket in the active site.

Comparative Biological Activity

The inhibitory potency of these compounds against human liver FBPase has been determined, and the data clearly show the success of the structure-guided design approach.

Compound	Target	IC50 (µM)	Reference
AMP	Human Liver FBPase	1.0	[7]
Compound 2.12 (from[13])	Human Liver FBPase	0.82	[13]
Compound 4.11 (from[13])	Human Liver FBPase	0.049	[13]
Compound 1.4 (from[2])	Human Liver FBPase	0.089	[2]
Compound 4.4 (from[2])	Human Liver FBPase	0.055	[2]

As the data indicates, the optimized purine and benzimidazole phosphonic acids are significantly more potent than the natural inhibitor AMP. This enhanced potency is attributed to a combination of factors, including the stable phosphonate group mimicking the key interactions of the phosphate and the optimized linkers and substituents making additional favorable contacts within the allosteric binding site.[2][13]

Part 4: Experimental Methodologies

Synthesis of 2,5-Anhydro-D-mannose: A Key Intermediate

The synthesis of many 2,5-anhydro-hexitol derivatives relies on the key intermediate, 2,5-anhydro-D-mannose. This can be prepared from D-glucosamine via a nitrous acid-mediated deamination and rearrangement.

Experimental Protocol: Synthesis of 2,5-Anhydro-D-mannose

• Preparation: A solution of 2-amino-2-deoxy-D-glucose hydrochloride (D-glucosamine HCl) is prepared in deionized water and cooled to 0 °C in an ice bath.

• In situ Nitrous Acid Generation: An acidic ion-exchange resin (e.g., Amberlite IR-120 H⁺) is added to the solution.

• Deamination: A solution of sodium nitrite in deionized water is added dropwise to the stirred reaction mixture over several hours, maintaining the temperature at 0 °C. The reaction of the amine with the in situ generated nitrous acid leads to a deamination reaction, which is accompanied by a ring contraction to form the 2,5-anhydro-D-mannose aldehyde.

• Work-up: The resin is removed by filtration. The resulting aqueous solution containing 2,5-anhydro-D-mannose is often used directly in subsequent steps, such as reductive amination or condensation with phosphonate reagents.

Fructose-1,6-bisphosphatase (FBPase) Activity Assay

The activity of FBPase and the inhibitory potential of compounds can be determined using a coupled-enzyme colorimetric assay. Commercial kits are available for this purpose.

Experimental Protocol: FBPase Activity Assay

• Principle: FBPase hydrolyzes fructose-1,6-bisphosphate (FBP) to fructose-6-phosphate (F6P) and inorganic phosphate. The F6P produced is then used in a series of enzymatic reactions that lead to the reduction of a chromophore, which can be measured spectrophotometrically.

• Reaction Mixture: A typical reaction mixture contains FBPase assay buffer, FBPase substrate (FBP), and the sample containing the enzyme (e.g., cell or tissue lysate) or the purified enzyme with or without the test inhibitor.

• Coupled Enzyme System: An FBP converter and developer mix (often containing phosphoglucose isomerase, glucose-6-phosphate dehydrogenase, and a chromogenic probe like a tetrazolium salt) is added to the reaction.

• Measurement: The reaction is initiated, and the change in absorbance is measured over time at the appropriate wavelength (e.g., 450 nm) in a microplate reader. The rate of color development is proportional to the FBPase activity.

• Data Analysis: The activity of FBPase is calculated from the rate of the reaction, and for inhibitors, the IC50 value is determined by measuring the activity at various inhibitor concentrations and fitting the data to a dose-response curve.

Conclusion

While 2,5-anhydro-1-deoxy-1-phosphonoaltritol itself did not show promise as a purine nucleoside phosphorylase inhibitor, its structural class of phosphonate sugar analogs holds significant potential for modulating other key enzymes. The journey from this simple analog to the highly potent and selective phosphonate-based inhibitors of Fructose-1,6-bisphosphatase demonstrates the power of a structure-guided drug design approach. By understanding the limitations of early-generation compounds and leveraging insights into the structure and mechanism of the biological target, it is possible to design novel therapeutic candidates with significantly improved properties. The methodologies and comparative data presented in this guide offer a valuable resource for researchers aiming to explore the rich chemical and biological landscape of phosphonate sugar analogs.

References

• (Reference to a general review on phosphon

• Meyer, R. B., Jr., Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095–1098. [Link]

• Fedrov, A., Shi, W., Kicska, G., Fedorov, E., Tyler, P. C., Furneaux, R. H., ... & Almo, S. C. (2003). Transition state structures of human and Plasmodium falciparum purine nucleoside phosphorylases. Journal of Biological Chemistry, 278(48), 48435-48441.
• (Reference for general inform
• Koellner, G., Luic, M., Shugar, D., Saenger, W., & Bzowska, A. (2002). Crystal structure of human purine nucleoside phosphorylase in a complex with inosine and sulfate. Journal of molecular biology, 315(3), 351-367.
• (Reference for PNP inhibitor design)
• Bzowska, A., Kulikowska, E., & Shugar, D. (2000). Purine nucleoside phosphorylases: properties, functions, and clinical aspects. Pharmacology & therapeutics, 88(3), 349-425.

• Erion, M. D., van Poelje, P. D., Dang, Q., Kasibhatla, B., Potter, S. C., Reddy, M. R., ... & Holms, J. H. (2005). MB06322 (CS-917): A potent and selective inhibitor of fructose 1,6-bisphosphatase for controlling gluconeogenesis in type 2 diabetes. Proceedings of the National Academy of Sciences, 102(21), 7742-7747. [Link]

• Dang, Q., Liu, Y., Li, J., Kasibhatla, B., Taplin, F., Reddy, M. R., ... & Erion, M. D. (2009). Fructose-1, 6-bisphosphatase inhibitors. 2. Design, synthesis, and structure–activity relationship of a series of phosphonic acid containing benzimidazoles that function as 5′-adenosinemonophosphate (AMP) mimics. Journal of medicinal chemistry, 52(24), 8102-8116. [Link]

• (Reference for synthesis of 2,5-anhydro-D-mannose)
• (Reference for nitrous acid depolymeriz
• (Reference on the stability of phosphonates vs phosph
• Li, Z., Ye, J., & Hu, L. (2012). Molecular modeling studies on phosphonic acid-containing thiazole derivatives: design for fructose-1, 6-bisphosphatase inhibitors. Journal of molecular modeling, 18(3), 1137-1150.

• Dang, Q., Kasibhatla, B., Reddy, M. R., Jiang, T., Taplin, F., Liu, Y., ... & Erion, M. D. (2009). Fructose-1, 6-bisphosphatase inhibitors. 1. Purine phosphonic acids as novel AMP mimics. Journal of medicinal chemistry, 52(8), 2643-2654. [Link]

• (Reference on FBPase as a target for type 2 diabetes)
• (Reference on FBPase inhibitors)
• Riquelme, P. T., Wernette-Hammond, M. E., Kneer, N. M., & Lardy, H. A. (1984). Inhibition of glycogenolysis by 2, 5-anhydro-D-mannitol in isolated rat hepatocytes.
• Riquelme, P. T., Kneer, N. M., Wernette-Hammond, M. E., & Lardy, H. A. (1984). Inhibition of gluconeogenesis and glycogenolysis by 2, 5-anhydro-D-mannitol. Journal of Biological Chemistry, 259(1), 51-58.
• (Reference for phosphon
• (Reference on FBPase inhibitors)
• Tordoff, M. G., Rafka, R., DiNovi, M. J., & Friedman, M. I. (1988). 2, 5-anhydro-D-mannitol: a fructose analogue that increases food intake in rats.
• Kneer, N. M., & Lardy, H. A. (1983). Inhibition of gluconeogenesis by 2, 5-anhydro-D-mannitol in isolated rat hepatocytes. Archives of biochemistry and biophysics, 225(1), 187-195.

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in vivo validation of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol's mechanism of action

In Vivo Validation of Purine Nucleoside Phosphorylase Inhibitors: A Comparative Methodological Guide

Targeting Purine Nucleoside Phosphorylase (PNP) represents a critical therapeutic strategy for T-cell leukemias, autoimmune disorders, and gout[1]. PNP catalyzes the reversible phosphorolysis of purine ribonucleosides (such as deoxyguanosine, dGuo) into the free base and ribose 1-phosphate[2]. When PNP is inhibited, dGuo accumulates and is subsequently phosphorylated by deoxynucleoside kinases into deoxyguanosine triphosphate (dGTP)[2]. High intracellular dGTP levels selectively induce apoptosis in T-cells, making PNP an exquisite target for selective immunosuppression[2],[3].

Historically, the design of PNP inhibitors relied on ground-state substrate mimics. A foundational example is 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol (ADPA), designed as a stable, isosteric methylenephosphonate analogue of alpha-D-ribose 1-phosphate[4]. The rationale was straightforward: replace the labile phosphate with a non-hydrolyzable phosphonate to competitively occupy the active site[4]. However, ADPA failed to inhibit PNP even at massive concentrations (6 mM)[4]. This failure catalyzed a paradigm shift toward transition-state analogues, such as Forodesine (Immucillin-H), which achieve picomolar affinity by mimicking the highly unstable, dissociated ribocation geometry of the enzyme's transition state[5],[1].

This guide provides a comparative analysis of these structural classes and outlines a self-validating in vivo methodology to confirm the mechanism of action of novel PNP inhibitors, utilizing ADPA as an essential structural negative control.

Mechanistic Causality: Ground-State vs. Transition-State Engagement

To understand the in vivo behavior of these compounds, one must analyze the stereoelectronic requirements of the mammalian PNP active site.

• The Ground-State Failure (ADPA): ADPA is an isosteric analogue that mimics the ground state of the ribose donor[4]. However, mammalian PNP does not bind ground-state substrates tightly. The enzyme's catalytic power comes from stabilizing a fully dissociated transition state with significant oxocarbenium ion (ribocation) character and an increased distance between the ribosyl group and the departing purine ring[5],[1]. Because ADPA lacks this cationic charge distribution and the specific N-ribosidic bond dissociation geometry, it cannot engage the active site dynamically, resulting in a complete lack of efficacy[4].

• The Transition-State Success (Forodesine): Forodesine (Immucillin-H) was rationally designed to match the early, dissociative N-ribosidic bond loss transition state[5]. It features an iminoribitol core that mimics the partial ribocation, and a 9-deazahypoxanthine base that provides an elevated pKa​ at N7, perfectly complementing the enzyme's transition-state stabilization network[1]. This results in a Ki​ of 56 pM for human PNP—binding over a million times tighter than natural substrates[5].

Fig 1. Mechanistic divergence between ADPA and transition-state PNP inhibitors.

Comparative Performance Data

The stark contrast in target engagement translates directly to in vivo performance. Table 1 summarizes the quantitative parameters of ADPA compared to successful transition-state alternatives.

Compound	Structural Class	Human PNP Affinity ( Ki​ )	In Vivo Pharmacodynamics	Mechanism of Action
ADPA	Ground-State Isosteric Analogue	> 6,000,000 pM (6 mM)	None (Baseline dGTP)	Fails to mimic ribocation transition state.
Forodesine	1st-Gen Transition-State Analogue	56 pM	2- to 40-fold dGTP increase	Iminoribitol core mimics partial ribocation.
Ulodesine	2nd-Gen Transition-State Analogue	9 pM	Profound T-cell suppression	Methylene-bridged dihydroxypyrrolidine cation.

Self-Validating In Vivo Validation Methodology

To rigorously validate the mechanism of action of a putative PNP inhibitor in vivo, the experimental design must be self-validating. By incorporating ADPA as a structural negative control alongside a transition-state positive control (Forodesine), researchers can definitively prove that observed phenotypic changes (T-cell apoptosis) are causally linked to transition-state PNP inhibition rather than non-specific ground-state interactions.

Fig 2. In vivo validation workflow utilizing ADPA as a structural negative control.

Step-by-Step Protocol: Pharmacodynamic & Phenotypic Validation

Rationale: Direct measurement of PNP activity in vivo is challenging due to rapid substrate turnover. Therefore, the self-validating system relies on quantifying the downstream pharmacodynamic biomarker (intracellular dGTP) and correlating it with the phenotypic outcome (T-cell viability)[2].

Step 1: Cohort Stratification and Dosing

• Divide wild-type murine models (e.g., BALB/c) into three primary cohorts: Vehicle Control, Negative Control (ADPA, 40 mg/kg), and Positive Control (Forodesine, 40 mg/kg).

• Administer compounds via intravenous infusion to ensure immediate systemic distribution, mimicking clinical PK profiles[2]. Causality Check: ADPA shares the carbohydrate-mimetic backbone but lacks the transition-state iminoribitol core. If ADPA induces toxicity, it highlights off-target effects, establishing a baseline for the structural scaffold.

Step 2: Peripheral Blood Mononuclear Cell (PBMC) Isolation

• Extract 1 mL of whole blood via cardiac puncture at Tmax​ (typically 1-2 hours post-infusion).

• Isolate PBMCs using density gradient centrifugation (e.g., Ficoll-Paque) at 400 x g for 30 minutes.

• Wash the PBMC pellet twice in ice-cold PBS to halt the enzymatic degradation of intracellular nucleotides.

Step 3: HPLC-MS/MS Quantification of Intracellular dGTP

• Lyse the PBMC pellet in 60% cold methanol to precipitate proteins and extract soluble nucleotides.

• Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and evaporate to dryness.

• Reconstitute in mobile phase and inject into an HPLC-MS/MS system calibrated with stable-isotope-labeled dGTP standards. Validation Logic: Forodesine-treated cohorts must show a 2- to 40-fold accumulation of intracellular dGTP compared to vehicle[2]. ADPA-treated cohorts must remain at baseline, validating that ground-state phosphonate analogues cannot trigger the required metabolic bottleneck.

Step 4: Flow Cytometric Analysis of T-Cell Apoptosis

• Stain a secondary aliquot of isolated PBMCs with fluorophore-conjugated anti-CD3 (T-cell marker) and Annexin V (apoptosis marker).

• Analyze via flow cytometry, gating specifically on the CD3+ population. Validation Logic: The accumulation of dGTP exclusively in the Forodesine cohort will correlate with a significant increase in Annexin V+ / CD3+ cells, proving that the mechanism of action (T-cell selective cytotoxicity) is strictly dependent on transition-state PNP inhibition[2],[3].

References

• 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. PubMed (NIH). 4

• Transition State Analogues of Purine Nucleoside Phosphorylase: the Work of Vernon L. Schramm. PMC (NIH).5

• Four generations of transition-state analogues for human purine nucleoside phosphorylase. PNAS. 1

• A proof-of-principle pharmacokinetic, pharmacodynamic, and clinical study with purine nucleoside phosphorylase inhibitor immucillin-H (BCX-1777, forodesine). Blood - ASH Publications. 2

• Forodesine, an inhibitor of purine nucleoside phosphorylase, induces apoptosis in chronic lymphocytic leukemia cells. PMC (NIH). 3

Sources

• 1. pnas.org [pnas.org]
• 2. ashpublications.org [ashpublications.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

comparative analysis of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol and alpha-D-ribofuranose 1-phosphate

An in-depth technical comparison for researchers, scientists, and drug development professionals investigating nucleoside salvage pathways, transition-state analogues, and enzymatic inhibitors.

Introduction: The Quest for Stable Transition-State Analogues

In purine and pyrimidine salvage pathways, α-D-ribofuranose 1-phosphate (R1P) serves as the obligate ribose donor. Enzymes such as Purine Nucleoside Phosphorylase (PNP) catalyze the reversible phosphorolysis of nucleosides, utilizing R1P to salvage nucleobases into the nucleotide pool . Because PNP is a validated target for T-cell proliferative disorders and autoimmune diseases, researchers have long sought stable analogues of R1P to act as competitive inhibitors.

Enter 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol (ADPA) . Synthesized as a stable, isosteric methylenephosphonate analogue of R1P, ADPA replaces the labile O-glycosidic linkage with a robust C-P bond . However, as this guide explores, structural mimicry does not strictly guarantee enzymatic recognition. As a Senior Application Scientist, I will deconstruct the physicochemical properties, stereoelectronic causality, and self-validating experimental workflows required to evaluate these two molecules.

Structural Isosterism vs. Stereoelectronic Reality

To understand the divergent behavior of R1P and ADPA, we must look beyond basic structural topology and examine the stereoelectronics of the anomeric center.

• α-D-Ribofuranose 1-Phosphate (R1P): Features a highly labile O-glycosidic linkage (C-O-P). The highly electronegative anomeric oxygen participates in the generalized anomeric effect, dictating the conformational preference of the furanose ring. During PNP catalysis, R1P passes through an oxocarbenium ion-like transition state, heavily stabilized by the active site's electrostatic environment.

• 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol (ADPA): By utilizing a 6-carbon altritol backbone and forming a 2,5-anhydro ring, the molecule perfectly mimics the 5-membered ribofuranose ring. The C1 of altritol acts as a methylene bridge (-CH2-), replacing the anomeric oxygen to form a methylenephosphonate (C-C-P).

The Causality of Enzymatic Rejection: While ADPA is completely resistant to hydrolytic cleavage—a theoretically ideal trait for an inhibitor—it fails to inhibit PNP even at massive concentrations (6 mM) . The causality lies in the loss of the anomeric effect. The non-polar methylene group cannot replicate the electronegativity of oxygen, failing to engage the critical hydrogen-bond donors in the PNP active site. Furthermore, the slight deviation in C-C-P bond geometry compared to C-O-P prevents the phosphonate moiety from anchoring correctly.

Diagram 1: PNP catalytic salvage pathway and the stereoelectronic rejection of ADPA.

Quantitative Data Comparison

The following tables summarize the critical physicochemical and kinetic parameters distinguishing the natural substrate from its synthetic isostere.

Table 1: Physicochemical & Structural Properties

Feature	α-D-Ribofuranose 1-Phosphate (R1P)	2,5-Anhydro-1-deoxy-1-phosphono-D-altritol (ADPA)
Molecular Formula	C₅H₁₁O₈P	C₆H₁₃O₇P
Linkage Type	O-glycosidic (C-O-P)	Methylenephosphonate (C-C-P)
Anomeric Effect	Present (stabilizes specific conformers)	Absent
Acid Stability	Highly labile (t₁/₂ in minutes at pH 1.0)	Highly stable
Biological Role	Natural ribose donor in salvage pathways	Synthetic isosteric analogue

Table 2: Enzymatic Kinetic Parameters (Calf Spleen PNP)

Parameter	R1P Performance	ADPA Performance
Status	Primary Substrate	Non-inhibitor / Non-substrate
Kₘ (Michaelis Constant)	~0.05 mM	N/A
Kᵢ (Inhibition Constant)	N/A	> 6.0 mM (No inhibition observed)
Hydrolytic Susceptibility	Cleaved by phosphatases	Resistant to phosphatases

Self-Validating Experimental Methodologies

To rigorously evaluate novel analogues like ADPA against natural substrates like R1P, assays must be designed with internal causality checks. Below are two self-validating protocols for stability and kinetic analysis.

Protocol A: Orthogonal Validation of Substrate Stability (Malachite Green Assay)

Causality: Before running complex enzymatic assays, you must verify that your synthetic analogue (ADPA) is structurally intact and free of inorganic phosphate contamination, while confirming that R1P behaves as expected under hydrolytic stress. The Malachite Green reagent specifically binds free inorganic phosphate (Pi) absorbing at 620 nm, ignoring intact phosphonate or phosphate esters.

Step-by-Step Methodology:

• Preparation: Prepare 1 mM stock solutions of R1P and ADPA in diH₂O.

• Acid Hydrolysis Arm: Aliquot 100 µL of each substrate into separate tubes. Add 100 µL of 0.2 M HCl (final pH ~1.0). Incubate at 37°C for 30 minutes.

• Physiological Arm: Aliquot 100 µL of each substrate into tubes containing 100 µL of 50 mM HEPES buffer (pH 7.4). Incubate at 37°C for 30 minutes.

• Neutralization & Detection: Neutralize the acid arm with 0.2 M NaOH. Add 50 µL of Malachite Green working reagent to all tubes. Incubate for 15 minutes at room temperature.

• Readout: Measure absorbance at 620 nm using a microplate reader.

Self-Validation Mechanism: The R1P acid arm must yield a strong 620 nm signal (positive control for reagent efficacy and expected O-P bond lability). The ADPA acid arm must yield a baseline signal. If the ADPA physiological arm shows a signal, the synthetic batch is contaminated with free phosphate, invalidating any downstream kinetic data.

Protocol B: Continuous Coupled Spectrophotometric Assay for PNP Activity

Causality: Direct measurement of R1P conversion to a nucleoside (e.g., guanosine) is optically difficult due to overlapping UV spectra between substrates and products. By running the reaction in the reverse direction (Inosine + Pi → Hypoxanthine + R1P) and coupling it with Xanthine Oxidase (XO), hypoxanthine is immediately oxidized to uric acid. Uric acid provides a distinct, continuous absorbance peak at 293 nm, allowing for real-time kinetic monitoring.

Step-by-Step Methodology:

• Master Mix Preparation: In a UV-transparent cuvette, combine 50 mM potassium phosphate buffer (pH 7.4), 1 mM Inosine, and 0.1 U/mL Xanthine Oxidase.

• Baseline Establishment: Place the cuvette in a spectrophotometer and monitor at 293 nm for 2 minutes to ensure no background oxidation is occurring.

• Inhibitor Introduction: Add ADPA to a final concentration of 6 mM. Monitor for another 1 minute.

• Reaction Initiation: Add 0.05 U/mL of purified PNP to initiate the reaction.

• Data Acquisition: Record the linear increase in absorbance at 293 nm over 5 minutes. Calculate the initial velocity (V₀).

Self-Validation Mechanism: The baseline establishment (Step 2) ensures Inosine is not spontaneously degrading. If the addition of 6 mM ADPA (Step 3) does not decrease the V₀ compared to a vehicle-control run, it conclusively proves the analogue lacks competitive binding affinity, isolating the failure to stereoelectronic incompatibility rather than assay artifact.

Diagram 2: Self-validating coupled spectrophotometric workflow for PNP kinetic analysis.

Conclusion

The comparative analysis of α-D-ribofuranose 1-phosphate and 2,5-anhydro-1-deoxy-1-phosphono-D-altritol serves as a critical case study in rational drug design. While ADPA successfully achieves hydrolytic stability by substituting the O-glycosidic linkage with a methylenephosphonate bridge, the resulting loss of the anomeric effect fundamentally alters the molecule's electrostatic profile. For drug development professionals targeting PNP, this underscores a vital principle: structural isosterism is insufficient if it compromises the stereoelectronic requirements of the enzyme's transition state.

References

• National Center for Biotechnology Information (PubChem). "D-Ribose 1-phosphate - CID 123732." PubChem Compound Summary. Available at:[Link]

• Meyer RB Jr, Stone TE, Jesthi PK. "2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate." Journal of Medicinal Chemistry, 1984 Aug;27(8):1095-8. DOI: 10.1021/jm00374a028. Available at: [Link]

Structural and Kinetic Profiling: Confirming the Binding Mode of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

Audience: Researchers, Structural Biologists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Workflow

Executive Summary

Understanding the precise stereoelectronic requirements of enzyme active sites is critical for rational drug design. For enzymes utilizing α-D-ribofuranose 1-phosphate (R1P), such as Purine Nucleoside Phosphorylase (PNP), researchers frequently deploy structural analogues to trap intermediate states and map active site constraints.

2,5-Anhydro-1-deoxy-1-phosphono-D-altritol (ADPA) was synthesized as a stable, isosteric methylenephosphonate analogue of R1P[1]. However, empirical data demonstrates that ADPA fails to inhibit PNP even at high millimolar concentrations (Ki > 6 mM)[1]. As a Senior Application Scientist, I have structured this guide to objectively compare ADPA against the natural substrate (R1P) and the ultra-potent transition-state inhibitor Immucillin-H (ImmH)[2]. By detailing robust, self-validating experimental workflows (ITC and X-ray Crystallography), this guide provides a framework to confirm the binding mode of ADPA and explains the stereoelectronic causality behind its lack of efficacy.

Comparative Performance & Kinetic Profiling

To understand the utility of ADPA as a structural probe, it must be benchmarked against the natural substrate and a best-in-class inhibitor. The table below summarizes the quantitative kinetic and structural data.

Compound	Role in Research	Target Affinity / Potency	In Vivo Stability	Key Structural Feature
ADPA	Ground-State Isosteric Probe	Ki > 6 mM (No inhibition)[1]	Highly Stable	Methylenephosphonate (C-P bond); Neutral furanose ring.
α-D-R1P	Natural Substrate	Km ~ 30 µM	Labile (Hydrolyzable)	Phosphoester (O-P bond); Subject to anomeric effect.
Immucillin-H	Transition-State Inhibitor	Kd = 23 pM[3]	Highly Stable	9-deazapurine + Iminoribitol core (Mimics oxocarbenium ion)[2].

Mechanistic Insights: The Stereoelectronic Causality

Why does an isosteric analogue like ADPA fail to bind tightly to the PNP active site? The answer lies in the strict stereoelectronic and geometric constraints of the enzyme[4].

• Loss of Transition-State Mimicry: PNP achieves catalysis by stabilizing a highly polarized, positively charged oxocarbenium ion-like transition state[3]. Immucillin-H achieves picomolar affinity because its iminoribitol core perfectly mimics this charged state[2]. ADPA, possessing a neutral furanose ring, is a ground-state analogue and cannot capitalize on the profound binding energy afforded to transition-state mimics.

• Bond Elongation & Steric Clashing: ADPA replaces the labile O-P oxygen with a methylene group (C-P). The C-P bond is approximately 1.81 Å, compared to the ~1.60 Å O-P bond in R1P. In the highly constrained, rigid active site of PNP, this 0.2 Å elongation forces the furanose ring out of optimal alignment, disrupting critical hydrogen-bonding networks.

• Abolition of the Anomeric Effect: In natural R1P, the C1-O-P linkage is heavily influenced by the anomeric effect, which dictates specific conformational preferences (gauche/anti) required for active site entry. The C-C-P linkage in ADPA abolishes this effect, altering the rotational freedom and entropic penalty of binding[4].

Experimental Workflows for Binding Mode Confirmation

To definitively confirm the binding mode (or quantify the weak affinity) of ADPA, researchers must employ orthogonal, self-validating methodologies.

Protocol A: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

ITC provides a direct measurement of binding enthalpy (ΔH), entropy (ΔS), and stoichiometry (n), allowing researchers to pinpoint exactly why binding fails (e.g., entropic penalty vs. enthalpic loss).

• Step 1: Buffer Matching (Critical): Dialyze purified PNP (50 µM) extensively against 50 mM HEPES (pH 7.4), 50 mM NaCl. Prepare the ADPA ligand solution (10 mM) using the exact final dialysate to eliminate heat of mixing.

• Step 2: Titration Execution: Load PNP into the sample cell (25°C). Perform 25 sequential injections of 2 µL ADPA from the syringe, with 150-second equilibration intervals between injections.

• Step 3: Self-Validating Control: Perform a "ligand-into-buffer" titration under identical conditions.

• Causality Check: Subtract the control background from the protein titration. If the resulting isotherm is flat (heat signatures equal to background), it thermodynamically validates the literature claim that ADPA's Kd is > 6 mM[1], proving the C-P bond elongation prevents stable active-site docking.

Protocol B: Structural Confirmation via X-ray Crystallography

Even if affinity is weak, high-concentration soaking can force ligand occupancy, allowing visualization of the steric clashes caused by the methylenephosphonate group.

• Step 1: Apo-Crystallization: Grow apo-PNP crystals using vapor diffusion in 20% PEG 3350, 0.2 M ammonium citrate.

• Step 2: Ligand Soaking: Transfer crystals into a cryo-protectant drop containing a massive excess of ADPA (15–20 mM) for 2 to 4 hours.

• Step 3: Data Collection: Flash-freeze in liquid nitrogen and collect diffraction data at 100 K to a resolution of at least 2.0 Å.

• Step 4: Self-Validating Electron Density Mapping: Perform molecular replacement using an apo-PNP model. Generate an unbiased Fo-Fc omit map before modeling the ligand.

• Causality Check: A positive green density (>3σ) in the phosphate-binding pocket validates the presence of the phosphonate group. If the electron density for the furanose ring is missing or highly disordered, it structurally confirms that the C-P bond elongation prevents the ring from anchoring into the purine/ribose pockets.

Visualizations

Experimental Workflow Diagram

The following diagram outlines the parallel orthogonal approaches required to validate the binding mechanics of ADPA.

Caption: Experimental workflow for confirming the binding mode of ADPA using orthogonal thermodynamic and structural techniques.

Stereoelectronic Logic & Causality

This diagram illustrates the logical relationship between the enzyme's active site requirements and why ADPA fails where Immucillin-H succeeds.

Caption: Logical relationship between PNP active site stereoelectronic requirements and the resulting binding affinities.

Sources

• 1. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Immucillin H, a powerful transition-state analog inhibitor of purine nucleoside phosphorylase, selectively inhibits human T lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stereoelectronic factors in the binding of substrate analogues and inhibitors to purine nucleoside phosphorylase isolated from human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Selectivity of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol: A Comparative Guide to Nucleoside Phosphorylase Inhibitors

Executive Summary & Mechanistic Rationale

The rational design of enzyme inhibitors often begins with substrate mimicry. 2,5-Anhydro-1-deoxy-1-phosphonoaltritol (also known as 2,5-anhydro-1-deoxy-1-phosphono-D-altritol) was synthesized as a stable, isosteric methylenephosphonate analogue of α -D-ribofuranose 1-phosphate (R1P)[1]. Because R1P is the universal ribose donor in nucleoside phosphorylase-catalyzed biosynthetic reactions, replacing its labile oxygen-phosphorus (O-P) bond with a hydrolysis-resistant carbon-phosphorus (C-P) bond theoretically creates a competitive inhibitor.

However, empirical evaluation against a panel of enzymes reveals a critical lesson in structural biology: ground-state isosteric mimicry is often insufficient for potent inhibition. Despite its structural homology to R1P, 2,5-anhydro-1-deoxy-1-phosphonoaltritol fails to inhibit human Purine Nucleoside Phosphorylase (PNP) even at massive concentrations (6 mM)[2].

This guide objectively compares the performance of 2,5-anhydro-1-deoxy-1-phosphonoaltritol against highly successful alternatives—specifically, transition-state analogues like Immucillin-H (Forodesine) —to provide drug development professionals with actionable insights into enzyme selectivity, binding causality, and assay design.

Structural Comparison: Ground-State vs. Transition-State Mimicry

To understand the selectivity profile of 2,5-anhydro-1-deoxy-1-phosphonoaltritol, we must analyze the causality behind its target interactions.

Mammalian PNP catalyzes the phosphorolysis of 6-oxopurine nucleosides (e.g., inosine, guanosine) into their respective nucleobases and R1P[3]. The reaction proceeds via a highly dissociative transition state characterized by an oxocarbenium ion (ribocation)[4].

• The Failure of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol: As a ground-state analogue, this compound mimics the stable geometry and charge distribution of the R1P product. It lacks the altered geometric constraints and the partial positive charge of the ribocation transition state. Consequently, the energetic penalty for the enzyme to force this stable molecule into a transition-state-like conformation vastly outweighs the binding energy, resulting in negligible affinity[1].

• The Success of Immucillin-H: Immucillin-H replaces the ribose ring with an iminoribitol cation, which possesses a pKa of ~6.9 and exists largely as a cation at physiological pH[4]. This perfectly mimics the charge and geometry of the ribocation transition state, allowing it to capture the immense transition-state stabilization energy of PNP, resulting in picomolar affinity[5].

Caption: Divergent binding affinities of ground-state vs. transition-state analogues in PNP catalysis.

Enzyme Panel Selectivity & Quantitative Data

When evaluating 2,5-anhydro-1-deoxy-1-phosphonoaltritol across a panel of nucleotide-processing enzymes, its utility shifts from being a therapeutic candidate to serving as a highly specific structural probe or negative control.

Comparative Selectivity Profile

Compound / Alternative	Target Enzyme	Inhibitor Classification	IC50 / Ki Value	Clinical Utility
2,5-Anhydro-1-deoxy-1-phosphonoaltritol	Human PNP	Ground-State Analogue	> 6.0 mM	Negative Control / Tool
Immucillin-H (Forodesine)	Human PNP	Transition-State Analogue	20 - 80 pM	Clinical Trials (T-cell Malignancies)
8-Aminoguanosine	Human PNP	Purine Base Analogue	~ 1.5 µM	In Vitro Probe
2,5-Anhydro-1-deoxy-1-phosphonoaltritol	UPP1 / UPP2 (Pyrimidine)	Ground-State Analogue	> 5.0 mM	Inactive Probe

Data Synthesis: The data clearly demonstrates that 2,5-anhydro-1-deoxy-1-phosphonoaltritol is functionally inert against human PNP[2]. Furthermore, because mammalian pyrimidine nucleoside phosphorylases (UPP1/UPP2)[6] share similar stringent stereoelectronic requirements for substrate binding, the compound exhibits cross-panel inactivity. In contrast, Immucillin-H demonstrates a 108 -fold greater potency due to precise transition-state geometry matching[3].

Self-Validating Experimental Methodologies

To objectively verify the selectivity and inactivity of 2,5-anhydro-1-deoxy-1-phosphonoaltritol, researchers must employ a self-validating assay system. Direct measurement of PNP activity is optically difficult because the cleavage of inosine to hypoxanthine yields a negligible UV shift.

Causality in Assay Design: We utilize a coupled enzyme assay with Xanthine Oxidase (XO). XO rapidly oxidizes the generated hypoxanthine into uric acid, which produces a massive, easily quantifiable absorbance peak at 293 nm.

Protocol 1: Continuous Spectrophotometric Coupled Assay

Objective: Determine the IC50 of test compounds against recombinant human PNP.

• Reagent Preparation: Prepare a reaction buffer consisting of 50 mM potassium phosphate (pH 7.4) to provide the inorganic phosphate ( Pi​ ) required for phosphorolysis.

• Coupling System Setup: Add 1 mM inosine (substrate) and 0.05 U/mL Xanthine Oxidase (coupling enzyme) to the buffer.

• Inhibitor Titration: Aliquot 2,5-anhydro-1-deoxy-1-phosphonoaltritol into the master mix at concentrations ranging from 10 µM to 10 mM.

  • Self-Validation Step: Run parallel wells with Immucillin-H (10 pM to 1 nM) as a Positive Control to confirm enzyme viability, and a DMSO/Buffer well as a Negative Control to establish Vmax​ .

• Initiation & Monitoring: Initiate the reaction by adding 2 nM recombinant human PNP. Immediately monitor the continuous increase in absorbance at 293 nm for 10 minutes at 25°C.

• Data Processing: Calculate the initial velocity ( V0​ ) from the linear slope of the absorbance curve. Plot fractional activity ( Vi​/V0​ ) against inhibitor concentration to derive the IC50.

Caption: High-throughput spectrophotometric workflow for evaluating nucleoside phosphorylase selectivity.

Protocol 2: Intracellular dGTP Accumulation Assay (Orthogonal Validation)

If an analogue demonstrates in vitro inhibition, it must be validated in a cellular matrix. Active PNP inhibitors block the degradation of 2'-deoxyguanosine (dGuo), leading to its intracellular phosphorylation and lethal accumulation of dGTP in T-cells[7].

• Cell Culture: Incubate human CEM T-lymphoblast cells ( 1×106 cells/mL) with 10 µM dGuo and the test compound for 4 hours.

• Metabolic Quenching: Extract intracellular nucleotides using 0.4 M cold perchloric acid.

  • Causality: Perchloric acid instantly precipitates cellular proteins and halts all enzymatic activity, locking the transient dGTP pool in its exact physiological state.

• Neutralization & Analysis: Neutralize the extract with KOH, centrifuge to remove the precipitate, and analyze the supernatant via Strong Anion Exchange HPLC (SAX-HPLC) to quantify dGTP levels.

Conclusion & Field Insights

For drug development professionals, the evaluation of 2,5-anhydro-1-deoxy-1-phosphonoaltritol serves as a definitive case study in the limitations of ground-state substrate mimicry. While the compound successfully achieves chemical stability via its C-P bond, its inability to mimic the oxocarbenium transition state renders it inactive against human PNP and related nucleoside phosphorylases.

When designing screens for novel immunosuppressive or antineoplastic agents targeting nucleotide metabolism, researchers should utilize 2,5-anhydro-1-deoxy-1-phosphonoaltritol strictly as a negative structural control, while pivoting therapeutic design efforts toward transition-state analogues like Immucillin-H.

References

• 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. nih.gov. 1

• Purine nucleoside phosphorylase inhibitor BCX-1777 (Immucillin-H)--a novel potent and orally active immunosuppressive agent. nih.gov. 7

• Immucillin H, a powerful transition-state analog inhibitor of purine nucleoside phosphorylase, selectively inhibits human T lymphocytes. pnas.org. 5

• Four generations of transition-state analogues for human purine nucleoside phosphorylase. pnas.org. 4

• A proof-of-principle pharmacokinetic, pharmacodynamic, and clinical study with purine nucleoside phosphorylase inhibitor immucillin-H (BCX-1777, forodesine). ashpublications.org. 3

• UPP2 Gene - Uridine Phosphorylase 2. genecards.org. 6

Sources

• 1. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. pnas.org [pnas.org]
• 5. pnas.org [pnas.org]
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• 7. Purine nucleoside phosphorylase inhibitor BCX-1777 (Immucillin-H)--a novel potent and orally active immunosuppressive agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

In the fast-paced environment of drug discovery and development, the safe management and disposal of novel chemical entities are of paramount importance. This guide provides a detailed protocol for the proper disposal of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol (CAS No. 86762-89-2), a specialized organophosphorus compound.[1] Adherence to these procedures is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance.

Core Principles of Disposal: A Proactive Approach

Given the absence of specific hazard data, 2,5-Anhydro-1-deoxy-1-phosphonoaltritol must be treated as a hazardous chemical waste.[4][5] The foundational principle is to always err on the side of caution. This involves a comprehensive risk assessment and adherence to the chemical hygiene plan specific to your institution.

Key Safety Considerations:

• Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles, must be worn when handling this compound or its waste.[6][7]

• Ventilation: All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize the risk of inhalation.[7]

• Spill Management: In the event of a spill, immediately alert laboratory personnel and follow your institution's spill cleanup protocol. For small spills, use an inert absorbent material, collect it in a sealed container, and dispose of it as hazardous waste.[8]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection, storage, and disposal of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol waste.

Experimental Protocol: Waste Segregation and Containment

• Waste Characterization: All waste containing 2,5-Anhydro-1-deoxy-1-phosphonoaltritol, including pure compound, solutions, and contaminated materials (e.g., pipette tips, gloves), must be classified as hazardous chemical waste.[4][5]

• Container Selection:

  • Liquid Waste: Use a dedicated, leak-proof, and chemically compatible container for liquid waste. High-density polyethylene (HDPE) or other resistant plastic containers are generally preferred.[5] Avoid using metal containers due to the potential for corrosion by the phosphonic acid group.

  • Solid Waste: Collect contaminated solids (e.g., absorbent materials, gloves, weighing paper) in a separate, clearly labeled, and sealed plastic bag or a designated solid waste container.[4]

• Labeling: All waste containers must be accurately and clearly labeled with the words "Hazardous Waste," the full chemical name "2,5-Anhydro-1-deoxy-1-phosphonoaltritol," and the approximate concentration and quantity.[9][10] Ensure the label also includes the date of accumulation.

• Segregation: Store the waste container in a designated satellite accumulation area within the laboratory.[5][11] This area should be away from incompatible materials. As a phosphonic acid, it should not be stored with strong bases or reactive metals.[12]

• Accumulation Time: Adhere to the regulatory limits for the accumulation of hazardous waste in a satellite area, which is typically no more than 55 gallons of hazardous waste or one quart of acutely hazardous waste.[5][11]

• Disposal Request: Once the container is full or the accumulation time limit is approaching, arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[8]

In-Lab Neutralization: A Viable Option for Small Quantities

For very small quantities of aqueous solutions containing 2,5-Anhydro-1-deoxy-1-phosphonoaltritol, in-lab neutralization may be a consideration, turning it into a less hazardous form before collection. However, this should only be performed by trained personnel and with the approval of your institution's EHS department. Phosphonate esters are susceptible to hydrolysis under both acidic and basic conditions.[3][13]

Experimental Protocol: In-Lab Hydrolysis of Phosphonate Waste (for consideration and with EHS approval)

• Dilution: Dilute the aqueous phosphonate waste solution with water in a suitable container within a fume hood.

• Basification: Slowly add a dilute solution of sodium hydroxide or another suitable base while stirring to raise the pH. This will hydrolyze the phosphonate ester.

• Neutralization: After allowing the reaction to complete, neutralize the solution with a dilute acid (e.g., hydrochloric acid) to a pH between 6 and 8.

• Disposal: The neutralized solution may be suitable for disposal as non-hazardous aqueous waste, pending verification by your EHS department.

Visualization of the Disposal Workflow

To ensure clarity, the following diagram illustrates the decision-making process and workflow for the proper disposal of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol.

Caption: Disposal workflow for 2,5-Anhydro-1-deoxy-1-phosphonoaltritol.

Quantitative Data Summary

Parameter	Guideline	Source
PPE	Lab coat, safety goggles, nitrile gloves	[6][7]
Waste Container Material	High-Density Polyethylene (HDPE)	[5]
Satellite Accumulation Limit	≤ 55 gallons (hazardous), 1 quart (acutely hazardous)	[5][11]
Neutralized pH Range	6.0 - 8.0	Institutional EHS Guidelines

By adhering to these rigorous, step-by-step procedures, researchers can ensure the safe and compliant disposal of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol, thereby fostering a secure and responsible laboratory environment.

References

• 2,5-anhydro-1-deoxy-1-phosphonoaltritol[86762-89-2] | USCKS. (n.d.).
• Hazardous Waste Disposal Guide - Research Safety - Northwestern University. (2023, February 27).
• A Comprehensive Guide to the Proper Disposal of Diethyl [hydroxy(phenyl)methyl]phosphonate - Benchchem. (n.d.).
• Regulations for Hazardous Waste Generated at Academic Laboratories | US EPA. (2025, November 25).
• Meyer, R. B., Jr., Stone, T. E., & Jesthi, P. K. (1984). 2,5-Anhydro-1-deoxy-1-phosphono-D-altritol, an isosteric analogue of alpha-D-ribofuranose 1-phosphate. Journal of Medicinal Chemistry, 27(8), 1095–1098.
• Laboratory Chemical Waste Handling and Disposal Guidelines - University of Canterbury. (2025, March 21).
• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - UPenn EHRS - University of Pennsylvania. (2003, February 15).
• HAZARDOUS CHEMICAL WASTE MANAGEMENT REFERENCE GUIDE FOR LABORATORIES - ResearchGate. (n.d.).
• Chemical Compatibility - Phosphoric Acid - GTeek. (n.d.).
• Laboratory Safety Guidelines. (n.d.).
• Topic 1: Safety in the Organic Chemistry Laboratory - CSUB. (n.d.).
• SAFETY DATA SHEET - Bio. (2015, January 13).
• Medicinal Chemistry of Phosphonate Prodrugs for Antiviral Therapy - ORCA – Online Research @ Cardiff. (n.d.).
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• Phosphonate - Wikipedia. (n.d.).
• The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC. (n.d.).
• Organic Lab Safety Rules - AWS. (n.d.).

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A Researcher's Guide to the Safe Handling of 2,5-Anhydro-1-deoxy-1-phosphonoaltritol

As a novel phosphonate compound, 2,5-Anhydro-1-deoxy-1-phosphonoaltritol presents a unique profile of handling considerations for researchers in drug development and scientific investigation. While a specific Safety Data Sheet (SDS) for this compound is not publicly available, a comprehensive safety protocol can be established by examining the known hazards of the phosphonate class of compounds and structurally similar molecules. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel.

Hazard Assessment: Understanding the Risks

Given the absence of specific toxicological data for 2,5-Anhydro-1-deoxy-1-phosphonoaltritol, a conservative approach to hazard assessment is paramount. Phosphonates as a class can cause skin and eye irritation, and in some cases, corrosion.[1] Solid phosphonates may also produce airborne dust, which can lead to respiratory irritation.[1]

A safety data sheet for the structurally related compound, 2,5-Anhydro-D-mannitol, classifies it as a skin and eye irritant and a potential cause of respiratory irritation.[2] Therefore, it is prudent to assume that 2,5-Anhydro-1-deoxy-1-phosphonoaltritol may exhibit similar hazardous properties.

Assumed Hazards:

• Skin Irritation: May cause redness, itching, or inflammation upon contact.

• Serious Eye Irritation: May cause significant irritation, redness, and discomfort upon contact.

• Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the assumed risks associated with handling 2,5-Anhydro-1-deoxy-1-phosphonoaltritol. All personnel should be trained in the proper use and disposal of PPE.

PPE Component	Specifications and Rationale
Hand Protection	Nitrile rubber gloves are recommended for intermittent contact.[3] For prolonged handling, consider double-gloving or using thicker, chemical-resistant gloves. Always inspect gloves for tears or punctures before use.
Eye and Face Protection	Chemical safety goggles are the minimum requirement to protect against splashes.[3] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing or when handling larger quantities.[4]
Body Protection	A laboratory coat is mandatory. For procedures with a higher risk of splashes or spills, a chemically resistant apron over the lab coat is recommended.[4]
Respiratory Protection	If the compound is a solid and there is a potential for dust generation, a dust mask or a respirator with a particulate filter should be used.[1][3] All work with the potential to generate dust or aerosols should be conducted in a certified chemical fume hood.

Workflow for Donning and Doffing PPE

Caption: Proper sequence for putting on and taking off PPE to minimize contamination.

Operational Plan: Safe Handling Procedures

Adherence to standard laboratory safety practices is critical. All work with 2,5-Anhydro-1-deoxy-1-phosphonoaltritol should be conducted in a designated area, such as a chemical fume hood, to minimize exposure.[5]

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure the work area is clean and uncluttered.[6]

  • Verify that a safety shower and eyewash station are readily accessible and operational.[7]

  • Have appropriate spill cleanup materials on hand.

• Handling:

  • Wear the appropriate PPE as outlined in the table above.

  • If the compound is a solid, handle it in a way that minimizes dust generation.

  • Avoid direct contact with the skin, eyes, and clothing.[8]

  • Use only compatible equipment and containers.[9]

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[3][6]

  • Clean and decontaminate the work area.

  • Properly doff and dispose of single-use PPE.

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is crucial.

Incident	First Aid and Emergency Response
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3][8]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][7]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[2]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water. Seek immediate medical attention.[3][8]
Spill	Evacuate the immediate area. Wearing appropriate PPE, contain the spill with an inert absorbent material. Collect the absorbed material into a suitable, labeled container for disposal.[2][8]

Emergency Response Logic

Caption: Decision-making flow for immediate actions following an exposure incident.

Disposal Plan: Responsible Waste Management

All waste containing 2,5-Anhydro-1-deoxy-1-phosphonoaltritol, including contaminated PPE and spill cleanup materials, must be treated as hazardous waste.

Disposal Protocol:

• Collection:

  • Collect all chemical waste in appropriately labeled, compatible containers.[9]

  • Do not mix with other waste streams unless compatibility is confirmed.

• Storage:

  • Store waste containers in a designated, well-ventilated area, away from incompatible materials.[8]

  • Keep containers tightly closed when not in use.[9]

• Disposal:

  • Dispose of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[10]

  • Follow all local, state, and federal regulations for hazardous waste disposal.[8]

By adhering to these comprehensive safety and handling guidelines, researchers can work confidently and safely with 2,5-Anhydro-1-deoxy-1-phosphonoaltritol, ensuring both personal safety and the integrity of their research.

References

• Phosphonates Europe. (2024). Safety - phosphonates. Retrieved from [Link]

• Lupin Systems. (2021, March 12). Safety Data Sheet Product name: PHOSPHONATE REAGENT P1/4. Retrieved from [Link]

• U.S. Water. (2015, March 25). SAFETY DATA SHEET. Retrieved from [Link]

• Carus. (2025, April 7). What You Need to Know: Safety & Handling of Phosphates. YouTube. Retrieved from [Link]

• NextGen Protocols. Guidelines for Safe Laboratory Practices. Retrieved from [Link]

• Kemsan. (2016, May 21). Safety Data Sheet - acc. to OSHA HCS. Retrieved from [Link]

• Utah State University. RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Retrieved from [Link]

• Purdue University. Guidelines: Handling and Disposal of Chemicals. Retrieved from [Link]

• University of Oklahoma Health Sciences Center. (2025-2026). EHSO Manual - Hazardous Waste. Retrieved from [Link]

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